Titanium(IV) methoxide

Core Science & Biosynthesis

An In-depth Technical Guide to the Chemical Properties and Structure of Titanium(IV) Methoxide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core chemical properties and structural characteristics of titanium(IV) methoxide (B1231860), a versatile metal alkoxide with significant applications in materials science and catalysis. The information presented herein is intended to support advanced research and development activities.

Core Chemical and Physical Properties

Titanium(IV) methoxide, with the chemical formula Ti(OCH₃)₄, is a white solid at room temperature.[1] It is a key precursor for the synthesis of titanium-based materials and serves as a catalyst in various organic reactions. Its fundamental properties are summarized below.

Table 1: Physical and Chemical Properties of Titanium(IV) Methoxide

Property	Value	References
Molecular Formula	C₄H₁₂O₄Ti	[2][3]
Linear Formula	Ti(OCH₃)₄	[2]
Molecular Weight	172.00 g/mol	[1][4]
Appearance	White solid	[1]
Melting Point	200-210 °C	[3][5]
Boiling Point	243 °C at 52 mmHg	[3][5]
CAS Number	992-92-7	[2][4]

Molecular Structure

In the solid state, titanium(IV) methoxide adopts a tetrameric structure with the molecular formula [Ti(OCH₃)₄]₄ or Ti₄(OCH₃)₁₆.[6] This structural arrangement is analogous to that of titanium(IV) ethoxide.[7] In this tetramer, each titanium(IV) center achieves an octahedral coordination geometry.[6][7] The titanium atoms are linked by bridging methoxide ligands, with each titanium atom also bonded to terminal methoxide groups. This complex, aggregated structure is a common feature for many titanium alkoxides.[6] In contrast, titanium alkoxides with bulkier alkyl groups, such as titanium isopropoxide, tend to exist as monomers in nonpolar solvents.[6]

Reactivity and Applications

A defining characteristic of titanium(IV) methoxide is its high reactivity towards water. This hydrolysis reaction is the foundation of the sol-gel process for producing titanium dioxide (TiO₂).[8] The reaction proceeds through the substitution of methoxide ligands with hydroxyl groups, followed by condensation reactions that form Ti-O-Ti bridges, ultimately yielding a network of titanium dioxide and releasing methanol (B129727) as a byproduct.[8]

The overall hydrolysis reaction can be represented as: Ti(OCH₃)₄ + 2 H₂O → TiO₂ + 4 CH₃OH

This process is fundamental in creating TiO₂ nanoparticles, thin films, and catalyst supports.[8][9][10] The controlled hydrolysis of titanium alkoxides allows for the synthesis of TiO₂ materials with specific properties like high surface area and controlled porosity.[9]

A simplified logical workflow for the sol-gel process starting from hydrolysis is depicted below.

Caption: Simplified workflow of TiO₂ synthesis via sol-gel hydrolysis.

Titanium(IV) methoxide and other titanium alkoxides are employed as catalysts in organic synthesis. Their Lewis acidic nature facilitates a variety of transformations. For example, titanium alkoxides are key components in catalysts for epoxidation reactions.[11]

Experimental Protocols

A common laboratory-scale synthesis involves the reaction of a titanium tetrahalide with an alcohol in the presence of a base to neutralize the resulting hydrogen halide. An analogous procedure is used for preparing titanium ethoxide from titanium tetrachloride and ethanol.[7]

Materials:

• Titanium tetrachloride (TiCl₄)

• Anhydrous methanol (CH₃OH)

• Anhydrous base (e.g., ammonia (B1221849) or a tertiary amine like triethylamine)

• Anhydrous, non-polar solvent (e.g., hexane (B92381) or toluene)

Procedure:

• Under an inert atmosphere (e.g., dry argon or nitrogen), dissolve titanium tetrachloride in the anhydrous solvent and cool the solution in an ice bath.

• Slowly add a stoichiometric amount (4 equivalents) of anhydrous methanol to the stirred TiCl₄ solution.

• Subsequently, add a stoichiometric amount (4 equivalents) of the anhydrous base dropwise to the reaction mixture to neutralize the HCl formed.

• Allow the mixture to warm to room temperature and stir for several hours to ensure the reaction goes to completion.

• The precipitated ammonium (B1175870) or amine hydrochloride salt is removed by filtration under an inert atmosphere.

• The solvent is removed from the filtrate under reduced pressure to yield crude titanium(IV) methoxide, which can be further purified by recrystallization or sublimation.

A. Nuclear Magnetic Resonance (NMR) Spectroscopy NMR spectroscopy is used to confirm the identity and purity of the compound by analyzing the environment of the protons and carbon atoms in the methoxide ligands.

• Protocol:

  • Prepare the sample by dissolving a small amount of titanium(IV) methoxide in a dry, deuterated solvent (e.g., CDCl₃ or C₆D₆) inside a glovebox or under an inert atmosphere to prevent hydrolysis.

  • Acquire ¹H and ¹³C NMR spectra.

• Expected Data: The ¹H NMR spectrum is expected to show a singlet corresponding to the methyl protons of the methoxide groups. The ¹³C NMR spectrum will show a corresponding signal for the methyl carbons. The chemical shifts will be indicative of the methoxide ligands being bonded to the titanium center.

B. X-ray Crystallography Single-crystal X-ray diffraction is the definitive method for determining the solid-state structure of titanium(IV) methoxide, confirming its tetrameric nature and the coordination environment of the titanium atoms.

• Protocol:

  • Grow suitable single crystals, for example, by slow evaporation of a saturated solution in an anhydrous, non-polar solvent or by slow sublimation.

  • Mount a selected crystal on a goniometer head.

  • Collect diffraction data at a low temperature (e.g., 100 K) using a diffractometer equipped with a suitable X-ray source (e.g., Mo Kα).

  • Solve and refine the crystal structure using appropriate software to obtain bond lengths, bond angles, and the overall molecular geometry.

C. Thermal Analysis (TGA/DSC) Thermogravimetric analysis (TGA) and differential scanning calorimetry (DSC) can be used to study the thermal stability and decomposition profile of titanium(IV) methoxide.

• Protocol:

  • Place a small, accurately weighed sample into an alumina (B75360) or platinum crucible.

  • Heat the sample under a controlled atmosphere (e.g., nitrogen or air) at a constant heating rate (e.g., 10 °C/min).

  • TGA measures the mass loss as a function of temperature, indicating decomposition steps.

  • DSC measures the heat flow to or from the sample, revealing phase transitions like melting and the energetics of decomposition.

• Expected Data: The TGA thermogram would show a significant weight loss corresponding to the decomposition of the organic ligands, leaving a residue of titanium dioxide at high temperatures.[9] The DSC curve would show an endotherm corresponding to the melting point.

References

• 1. Titanium (IV) Methoxide - ProChem, Inc. [prochemonline.com]
• 2. Titanium(IV) methoxide | Ti(OMe)4 | Ti(OCH3)4 – Ereztech [ereztech.com]
• 3. Titanium(IV) methoxide | Methyl orthotitanate | C4H12O4Ti - Ereztech [ereztech.com]
• 4. scbt.com [scbt.com]
• 5. Titanium(IV) methoxide | CAS 992-92-7 | Chemical-Suppliers [chemical-suppliers.eu]
• 6. Titanium_isopropoxide [chemeurope.com]
• 7. Titanium ethoxide - Wikipedia [en.wikipedia.org]
• 8. researchgate.net [researchgate.net]
• 9. scielo.br [scielo.br]
• 10. Titanium(IV) oxide, catalyst support | Fisher Scientific [fishersci.ca]
• 11. benchchem.com [benchchem.com]

An In-depth Technical Guide to the Synthesis and Purification of Titanium(IV) Methoxide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the synthesis and purification of Titanium(IV) methoxide (B1231860), also known as titanium tetramethoxide (Ti(OCH₃)₄). This moisture-sensitive, solid organometallic compound serves as a crucial precursor and catalyst in various chemical transformations, including the preparation of titanium-based materials and in organic synthesis. This document outlines the primary synthetic routes, detailed purification methodologies, and key characterization data to assist researchers in obtaining high-purity Titanium(IV) methoxide for demanding applications.

Synthesis of Titanium(IV) Methoxide

There are three principal methods for the laboratory and industrial scale synthesis of Titanium(IV) methoxide. The choice of method often depends on the available starting materials, desired purity, and scale of the reaction.

From Titanium Tetrachloride and Methanol (B129727) with a Base

This is the most common and direct method for preparing titanium alkoxides. The reaction of titanium tetrachloride (TiCl₄) with methanol produces Titanium(IV) methoxide and hydrogen chloride (HCl) gas. Due to the corrosive and reactive nature of HCl, a base, typically anhydrous ammonia (B1221849) (NH₃), is used to neutralize the acid as it is formed, driving the reaction to completion and yielding ammonium (B1175870) chloride (NH₄Cl) as a solid byproduct.

Reaction Pathway:

TiCl₄ + 4 CH₃OH + 4 NH₃ → Ti(OCH₃)₄ + 4 NH₄Cl(s)

Experimental Protocol:

• Apparatus: All glassware must be rigorously dried in an oven (e.g., at 120 °C) and assembled under an inert atmosphere (dry nitrogen or argon) to exclude moisture. The setup should include a reaction flask equipped with a mechanical stirrer, a dropping funnel, a gas inlet, and a condenser connected to a gas bubbler to monitor gas flow.

• Reagents:

  • Titanium tetrachloride (TiCl₄), 1 molar equivalent

  • Anhydrous methanol (CH₃OH), at least 4 molar equivalents

  • Anhydrous ammonia (NH₃) gas

  • Anhydrous non-polar solvent (e.g., toluene (B28343) or hexane)

• Procedure:

  • Charge the reaction flask with anhydrous methanol and the anhydrous solvent.

  • Cool the mixture in an ice bath and begin vigorous stirring.

  • Slowly add titanium tetrachloride dropwise from the dropping funnel. The reaction is highly exothermic, and the addition rate should be controlled to maintain a low temperature and prevent excessive HCl evolution.

  • Once the TiCl₄ addition is complete, begin bubbling anhydrous ammonia gas through the reaction mixture. This will result in the precipitation of white ammonium chloride.

  • Continue the ammonia flow until the reaction mixture is neutral to moist pH paper, indicating the complete neutralization of HCl.

  • The precipitated ammonium chloride is removed by filtration under an inert atmosphere. The filter cake should be washed with the anhydrous solvent to recover any entrained product.

  • The solvent is removed from the filtrate under reduced pressure to yield crude Titanium(IV) methoxide.

Transesterification of Titanium Alkoxides

Titanium(IV) methoxide can also be prepared by the alcoholysis (transesterification) of a higher titanium alkoxide, such as titanium(IV) isopropoxide or butoxide, with an excess of methanol. This equilibrium-driven reaction is pushed towards the formation of the desired methoxide by using a large excess of methanol and removing the more volatile byproduct alcohol (e.g., isopropanol (B130326) or butanol) by distillation.[1]

Reaction Pathway:

Ti(OR)₄ + 4 CH₃OH ⇌ Ti(OCH₃)₄ + 4 ROH (where R = isopropyl, butyl, etc.)

Experimental Protocol:

• Apparatus: A distillation apparatus equipped with a fractionating column is required. All glassware must be dried and the reaction conducted under an inert atmosphere.

• Reagents:

  • Titanium(IV) alkoxide (e.g., Ti(OⁱPr)₄ or Ti(OBu)₄), 1 molar equivalent

  • Anhydrous methanol, large excess

• Procedure:

  • Charge the reaction flask with the starting titanium alkoxide and a large excess of anhydrous methanol.

  • Heat the mixture to reflux.

  • Slowly distill off the lower-boiling alcohol-methanol azeotrope.

  • Continue the distillation, adding more methanol if necessary, until the temperature of the distillate reaches the boiling point of pure methanol.

  • After the reaction is complete, the excess methanol is removed under reduced pressure to yield crude Titanium(IV) methoxide.

From Sodium Methoxide

This method involves the reaction of titanium tetrachloride with a pre-formed sodium methoxide solution. This avoids the generation of HCl gas in the reaction mixture.

Reaction Pathway:

TiCl₄ + 4 NaOCH₃ → Ti(OCH₃)₄ + 4 NaCl(s)

Experimental Protocol:

• Apparatus: Standard inert atmosphere reaction setup.

• Reagents:

  • Titanium tetrachloride, 1 molar equivalent

  • Sodium methoxide (NaOCH₃), 4 molar equivalents

  • Anhydrous solvent (e.g., a mixture of hexane (B92381) and methanol)

• Procedure:

  • Prepare a suspension of sodium methoxide in an anhydrous solvent in the reaction flask.

  • Cool the suspension and slowly add titanium tetrachloride with vigorous stirring.

  • After the addition is complete, the reaction mixture is typically stirred at room temperature or gently heated to ensure complete reaction.

  • The precipitated sodium chloride is removed by filtration under an inert atmosphere.

  • The solvent is removed from the filtrate under reduced pressure to yield the crude product.

Purification of Titanium(IV) Methoxide

Crude Titanium(IV) methoxide from the synthesis step often contains residual solvents, byproducts, or partially hydrolyzed species. High-purity material is typically obtained through vacuum distillation or recrystallization.

Vacuum Distillation

Vacuum distillation is an effective method for purifying Titanium(IV) methoxide, which is a solid at room temperature but can be melted and distilled under reduced pressure. This technique separates the desired product from non-volatile impurities.

• Reported Boiling Point: 243 °C at 52 mmHg.[2][3]

• Procedure:

  • The crude Titanium(IV) methoxide is transferred to a distillation flask under an inert atmosphere.

  • The distillation apparatus is assembled and evacuated to the desired pressure.

  • The flask is heated gently to melt the solid and then to its boiling point at the applied pressure.

  • The distilled product is collected in a receiving flask cooled under an inert atmosphere.

Recrystallization

Recrystallization from a suitable solvent is another method to purify solid Titanium(IV) methoxide. The choice of solvent is critical; the compound should be sparingly soluble at room temperature and highly soluble at the solvent's boiling point.

• Solvent Systems: While specific solvent systems for the recrystallization of pure Titanium(IV) methoxide are not extensively reported in readily available literature, a common purification procedure for metal alkoxides involves dissolution in a non-polar solvent like benzene (B151609) or toluene, followed by filtration to remove insoluble impurities, and then removal of the solvent in vacuo.[2] For obtaining crystalline material, a mixed solvent system, such as toluene/hexane or dichloromethane/hexane, could be explored, where the compound is dissolved in the better solvent and the poorer solvent is added to induce crystallization.[4][5]

• General Procedure:

  • Dissolve the crude Titanium(IV) methoxide in a minimum amount of hot solvent.

  • If insoluble impurities are present, perform a hot filtration.

  • Allow the solution to cool slowly to room temperature to form crystals.

  • Further cooling in an ice bath can increase the yield.

  • The crystals are collected by filtration, washed with a small amount of cold solvent, and dried under vacuum.

Data Presentation

Table 1: Physical and Chemical Properties of Titanium(IV) Methoxide

Property	Value	Reference(s)
Chemical Formula	Ti(OCH₃)₄	[6]
Molecular Weight	172.00 g/mol	[6]
CAS Number	992-92-7	[6]
Appearance	White solid	[7]
Melting Point	200-210 °C	[6][8]
Boiling Point	243 °C @ 52 mmHg	[2][3]
Solubility	Slightly soluble in organic solvents. Reacts with water.	[8]

Table 2: Comparison of Synthesis Methods

Method	Starting Materials	Key Byproducts	Advantages	Disadvantages	Typical Purity
From TiCl₄ with NH₃	TiCl₄, CH₃OH, NH₃	NH₄Cl	High yield, readily available starting materials.	Requires handling of corrosive TiCl₄ and NH₃ gas; filtration of fine precipitate can be challenging.	>95% after distillation
Transesterification	Ti(OR)₄, CH₃OH	ROH	Milder reaction conditions.	Equilibrium reaction requires efficient removal of byproduct alcohol; may require a large excess of methanol.	Dependent on purity of starting alkoxide.
From NaOCH₃	TiCl₄, NaOCH₃	NaCl	Avoids HCl generation.	Requires preparation or handling of moisture-sensitive sodium methoxide.	Potentially high purity.

Mandatory Visualizations

Synthesis and Purification Workflow for Titanium(IV) Methoxide.

References

• 1. Titanium_isopropoxide [chemeurope.com]
• 2. FTIR and Raman Characterization of TiO2 Nanoparticles Coated with Polyethylene Glycol as Carrier for 2-Methoxyestradiol [mdpi.com]
• 3. TITANIUM(IV) METHOXIDE(992-92-7) Raman spectrum [chemicalbook.com]
• 4. Reagents & Solvents [chem.rochester.edu]
• 5. Reddit - The heart of the internet [reddit.com]
• 6. m.youtube.com [m.youtube.com]
• 7. orgsyn.org [orgsyn.org]
• 8. TITANIUM(IV) METHOXIDE synthesis - chemicalbook [chemicalbook.com]

The Crystal Structure of Tetrameric Titanium(IV) Methoxide: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

Titanium(IV) methoxide (B1231860), Ti(OCH₃)₄, is a metal alkoxide that plays a significant role as a precursor in the synthesis of various titanium-containing materials, including catalysts and advanced ceramics. In the solid state, it adopts a tetrameric structure, [Ti(OCH₃)₄]₄, a feature crucial to its reactivity and handling. This technical guide provides an in-depth analysis of the crystal structure of tetrameric titanium(IV) methoxide, presenting key crystallographic data, a detailed experimental protocol for its determination, and visualizations of its molecular structure and the experimental workflow.

Data Presentation: Crystallographic Parameters

Parameter	Value
Empirical Formula	C₄H₁₂O₄Ti
Molecular Formula	C₁₆H₄₈O₁₆Ti₄
Crystal System	Triclinic
Space Group	P-1
Unit Cell Dimensions
a (Å)	9.09
b (Å)	10.62
c (Å)	10.62
α (°)	101.2
β (°)	123.2
γ (°)	102.1
Volume
V (ų)	774.1
Bonding Information
Mean Ti-O Bond Lengths (Å)	Ranging from 1.78 to 2.20
Coordination Geometry	Each titanium atom is octahedrally coordinated by six oxygen atoms.

Molecular Structure

The tetrameric molecule consists of four titanium-oxygen octahedra. These octahedra are linked by bridging methoxide groups. The structure is a compact assembly where each titanium atom achieves a stable octahedral coordination.

Caption: A simplified 2D representation of the tetrameric core of Titanium(IV) methoxide, showing the bridging oxygen atoms.

Experimental Protocols

The determination of the crystal structure of tetrameric titanium(IV) methoxide was achieved through single-crystal X-ray diffraction. The original study utilized photographic methods (Weissenberg photographs) for data collection.[2] The following is a generalized, modern protocol for such a determination.

1. Crystal Growth: Single crystals of titanium(IV) methoxide suitable for X-ray diffraction are typically grown from a saturated solution in an inert, dry solvent such as toluene.[2] The solution is slowly cooled or the solvent is allowed to evaporate slowly in a moisture-free environment (e.g., a glovebox or desiccator) to promote the formation of well-ordered crystals.

2. Data Collection: A suitable single crystal is mounted on a goniometer head of a modern four-circle X-ray diffractometer equipped with a monochromatic X-ray source (e.g., Mo Kα or Cu Kα radiation) and a detector (e.g., a CCD or CMOS detector). The crystal is maintained at a low temperature (typically 100-150 K) using a cryostream to minimize thermal vibrations and potential crystal degradation. A series of diffraction images are collected as the crystal is rotated through a range of angles.

3. Structure Solution and Refinement: The collected diffraction data are processed to determine the unit cell parameters and the space group. The intensities of the diffraction spots are integrated. The phase problem, a central challenge in crystallography, is then addressed. In the original study, Patterson and Fourier syntheses were employed.[2]

• Patterson Synthesis: This method uses the squared amplitudes of the structure factors (which are proportional to the measured intensities) to generate a map of interatomic vectors.[3][4][5][6] For a structure containing a heavy atom like titanium, the vectors between these heavy atoms can often be identified, providing initial positions.

• Fourier Synthesis: Once initial phases are estimated from the positions of the heavy atoms, a Fourier synthesis is calculated to produce an initial electron density map.[3][4] This map is then used to locate the positions of the lighter atoms (oxygen and carbon).

The atomic model is then refined using least-squares methods, where the calculated diffraction pattern from the model is compared to the observed data, and the atomic positions and thermal parameters are adjusted to minimize the difference.

Caption: Experimental workflow for the determination of the crystal structure of tetrameric Titanium(IV) methoxide.

References

• 1. Titanium_isopropoxide [chemeurope.com]
• 2. Titanium isopropoxide - Wikipedia [en.wikipedia.org]
• 3. fiveable.me [fiveable.me]
• 4. academic.oup.com [academic.oup.com]
• 5. academic.oup.com [academic.oup.com]
• 6. Patterson function - Wikipedia [en.wikipedia.org]

Thermal Stability and Decomposition of Titanium(IV) Methoxide: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the thermal stability and decomposition of Titanium(IV) methoxide (B1231860), Ti(OCH₃)₄. Due to the limited availability of direct experimental data for this specific compound in publicly accessible literature, this guide synthesizes information from analogous titanium alkoxides, particularly Titanium(IV) isopropoxide (TTIP), and general principles of metal alkoxide thermal decomposition. It outlines the expected thermal behavior, potential decomposition pathways, and the analytical techniques required for a thorough investigation. This document is intended to serve as a foundational resource for researchers working with or developing processes involving Titanium(IV) methoxide.

Introduction

Titanium(IV) methoxide, also known as tetramethyl titanate, is a metal-organic compound with the chemical formula Ti(OCH₃)₄. It exists as a white solid and, like other titanium(IV) alkoxides, is a tetramer in the solid state. This compound is of interest in materials science as a precursor for the synthesis of titanium dioxide (TiO₂) nanoparticles, thin films, and other titanate-based materials through processes like sol-gel and chemical vapor deposition (CVD). Understanding its thermal stability and decomposition characteristics is crucial for controlling these manufacturing processes and ensuring the desired material properties.

Physicochemical Properties of Titanium(IV) Methoxide

A summary of the key physical and chemical properties of Titanium(IV) methoxide is presented in Table 1.

Property	Value	Reference(s)
Chemical Formula	Ti(OCH₃)₄	[1]
Molecular Weight	172.00 g/mol	[1]
Appearance	White solid	[1]
Melting Point	200-210 °C	[1]
Structure	Tetrameric in the solid state
Solubility	Soluble in many organic solvents
Reactivity	Highly sensitive to moisture

Expected Thermal Stability and Decomposition Profile

The thermal decomposition of TTIP is reported to begin at approximately 250 °C.[2] A similar onset temperature range can be anticipated for Titanium(IV) methoxide. The decomposition is expected to be a multi-stage process, ultimately yielding titanium dioxide (TiO₂) as the solid residue.

The overall theoretical decomposition reaction can be represented as:

Ti(OCH₃)₄(s) → TiO₂(s) + 2CH₃OCH₃(g)

or

Ti(OCH₃)₄(s) → TiO₂(s) + 4CH₃•(g) + O₂(g) → Further organic products

The actual gaseous byproducts are likely to be a mixture of dimethyl ether, methanol, formaldehyde, methane, and other hydrocarbons, depending on the decomposition conditions (e.g., atmosphere, pressure, and heating rate).

Proposed Decomposition Mechanism

Based on atomic-scale modeling of TTIP decomposition, a plausible mechanism for Titanium(IV) methoxide involves the following key steps[2]:

• Initial C-O Bond Cleavage: The decomposition is likely initiated by the homolytic or heterolytic cleavage of a carbon-oxygen bond within a methoxide ligand. This is in contrast to alkoxides with beta-hydrogens, where β-hydride elimination is a common pathway.[2]

• Formation of Reactive Intermediates: The initial bond scission would generate highly reactive radical species or ionic intermediates.

• Ti-O Bond Scission: At higher temperatures, the stronger titanium-oxygen bonds will begin to break.[2]

• Rearrangement and Elimination: The intermediates will undergo further reactions, including rearrangement and elimination of volatile organic molecules.

• Condensation and Oxide Formation: The remaining titanium-containing species will condense to form a titanium oxo-alkoxide network, which upon further heating, will eliminate all organic content to yield pure titanium dioxide.

A simplified logical diagram of the proposed decomposition pathway is shown below.

A simplified proposed decomposition pathway for Titanium(IV) methoxide.

Experimental Protocols for Thermal Analysis

A thorough investigation of the thermal stability and decomposition of Titanium(IV) methoxide would require a combination of analytical techniques. Given its air-sensitive nature, special handling procedures are necessary.

General Experimental Workflow

The diagram below illustrates a typical workflow for the thermal analysis of an air-sensitive compound like Titanium(IV) methoxide.

General experimental workflow for thermal analysis of Titanium(IV) methoxide.

Thermogravimetric Analysis (TGA)

• Objective: To determine the decomposition temperatures and mass loss at each stage.

• Instrumentation: A thermogravimetric analyzer, preferably one that can be operated within or connected to a glovebox to prevent sample exposure to air and moisture.

• Methodology:

  • Inside a nitrogen or argon-filled glovebox, load 5-10 mg of Titanium(IV) methoxide into an alumina (B75360) or platinum TGA crucible.

  • Seal the crucible if a transfer to the instrument in ambient air is unavoidable, or directly transfer the sample to the TGA instrument within the inert environment.

  • Heat the sample from room temperature to approximately 800-1000 °C at a controlled heating rate (e.g., 10 °C/min) under a continuous flow of inert gas (nitrogen or argon).

  • Record the mass loss as a function of temperature.

Differential Scanning Calorimetry (DSC)

• Objective: To identify the temperatures of phase transitions (e.g., melting) and the enthalpy changes associated with decomposition events (exothermic or endothermic).

• Instrumentation: A differential scanning calorimeter.

• Methodology:

  • In an inert atmosphere, seal a small amount of the sample (1-5 mg) in a hermetic aluminum or platinum DSC pan.

  • Place the sealed pan and an empty reference pan into the DSC cell.

  • Heat the sample at a controlled rate (e.g., 10 °C/min) over a temperature range that encompasses the expected melting and decomposition events.

  • Record the differential heat flow between the sample and the reference.

Pyrolysis-Gas Chromatography-Mass Spectrometry (Py-GC-MS)

• Objective: To separate and identify the volatile organic compounds produced during thermal decomposition.

• Instrumentation: A pyrolysis unit coupled to a gas chromatograph-mass spectrometer.

• Methodology:

  • Place a small amount of the sample into a pyrolysis tube.

  • Rapidly heat the sample to a specific decomposition temperature (determined from TGA data) in an inert atmosphere.

  • The evolved gases are swept by a carrier gas into the GC column for separation.

  • The separated components are then introduced into the mass spectrometer for identification based on their mass-to-charge ratio and fragmentation patterns.

Summary and Future Work

This guide has provided a detailed theoretical framework for understanding the thermal stability and decomposition of Titanium(IV) methoxide. While direct experimental data remains elusive in the current literature, the behavior of analogous compounds provides a strong basis for predicting its decomposition profile. The primary decomposition is expected to initiate around 250 °C, proceeding through a multi-step mechanism involving C-O and Ti-O bond cleavage to ultimately form titanium dioxide.

Future experimental work should focus on obtaining precise TGA and DSC data for pure Titanium(IV) methoxide to validate these predictions. Furthermore, detailed analysis of the evolved gases using techniques like Py-GC-MS or TGA-MS is essential to fully elucidate the decomposition mechanism and identify all reaction byproducts. Such data will be invaluable for optimizing processes that utilize Titanium(IV) methoxide as a precursor in advanced materials synthesis.

References

• 1. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 2. arxiv.org [arxiv.org]

In-depth Technical Guide on the Hydrolysis and Condensation Mechanism of Titanium(IV) Methoxide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the fundamental chemical processes, influencing factors, and experimental methodologies related to the hydrolysis and condensation of Titanium(IV) methoxide (B1231860). This precursor is pivotal in the sol-gel synthesis of high-purity titanium dioxide (TiO₂) and other advanced titanium-based materials, which are of significant interest for applications ranging from photocatalysis to sophisticated drug delivery systems and biomedical coatings.

Core Principles: The Chemistry of Hydrolysis and Condensation

The synthesis of a titanium oxide network from Titanium(IV) methoxide is a multi-step process governed by two primary reaction types: hydrolysis and subsequent condensation.[1]

Hydrolysis

The initial reaction involves the nucleophilic substitution of the methoxy (B1213986) groups (-OCH₃) on the titanium precursor with hydroxyl groups (-OH) from water. This reaction can occur in a stepwise manner, yielding a series of titanium hydroxo-methoxide intermediates.

The overall hydrolysis reaction is: Ti(OCH₃)₄ + 4H₂O → Ti(OH)₄ + 4CH₃OH[1]

The stepwise reaction can be represented as: Ti(OCH₃)₄ + xH₂O → Ti(OH)ₓ(OCH₃)₄₋ₓ + xCH₃OH

Condensation

Following hydrolysis, the titanium hydroxo-methoxide intermediates undergo condensation to form a polymeric network of Ti-O-Ti bridges. This occurs via two potential pathways:

• Oxolation: Two hydroxyl groups react to form a Ti-O-Ti bridge, eliminating a water molecule.[1] Ti-OH + HO-Ti → Ti-O-Ti + H₂O

• Olation: A hydroxyl group reacts with a methoxy group, forming a Ti-O-Ti bridge and eliminating a methanol (B129727) molecule.[1] Ti-OH + CH₃O-Ti → Ti-O-Ti + CH₃OH

The relative rates of hydrolysis and condensation are critical in dictating the structure and properties of the final material.

Key Factors Influencing the Reaction Mechanism

The kinetics of hydrolysis and condensation, and thus the characteristics of the resulting titania, are highly dependent on several experimental parameters.

• Water-to-Alkoxide Ratio (r): The molar ratio of water to Titanium(IV) methoxide is a determining factor. Low ratios (r < 4) result in incomplete hydrolysis and the formation of more linear or weakly branched oligomers. High ratios (r ≥ 4) promote complete hydrolysis, leading to a more densely cross-linked oxide network.[2]

• pH of the Reaction Medium: The pH significantly alters the reaction rates.

  • Acidic Conditions (pH < 4): Catalyzes faster hydrolysis by protonating the methoxy groups, making them better leaving groups. Condensation is generally slower due to electrostatic repulsion between positively charged titanium species, favoring the formation of weakly branched polymers.[1]

  • Basic Conditions (pH > 7): Accelerates the condensation step, leading to the formation of more compact and highly branched particulate structures.[1]

• Solvent: The choice of solvent is crucial for controlling reaction rates and the morphology of the product. Alcohols are common solvents as they are miscible with both the alkoxide and water.

• Temperature: Increased temperature generally accelerates both hydrolysis and condensation rates. Precise temperature control is essential for reproducibility and for controlling the crystallinity of the final product.

• Precursor Concentration: The concentration of Titanium(IV) methoxide influences the proximity of reacting species, thereby affecting condensation and particle growth rates.

Data Presentation

Quantitative kinetic data for Titanium(IV) methoxide is less prevalent in the literature compared to other titanium alkoxides. The following tables provide a framework for the critical data required for precise control over the synthesis, with comparative data for other alkoxides to provide context.

Table 1: Comparative Hydrolysis Rates of Titanium Alkoxides

Titanium Alkoxide Precursor	Relative Hydrolysis Rate
Titanium(IV) methoxide (Ti(OCH₃)₄)	Fastest
Titanium(IV) ethoxide (Ti(OC₂H₅)₄)	Fast
Titanium(IV) isopropoxide (Ti(OC₃H₇)₄)	Moderate
Titanium(IV) butoxide (Ti(OC₄H₉)₄)	Slow

Note: This table reflects the general trend of decreasing hydrolysis rate with increasing steric hindrance of the alkoxy group.

Table 2: Qualitative Effect of pH on Gelation Time and Structure

pH Condition	Expected Gelation Time	Resulting Structure
Acidic (pH < 4)	Longer	Weakly branched polymers
Neutral (pH ≈ 7)	Intermediate	Particulate
Basic (pH > 7)	Shorter	Densely cross-linked particles

Table 3: Enthalpy of Hydrolysis for Various Titanium Alkoxides

Alkoxide	-ΔHh (kJ/mol)
Ti(OEt)₄	14.2
Ti(OPrⁱ)₄	64.9
Ti(OBuⁿ)₄	19.3

Data from a calorimetric study of hydrolysis in an alcoholic medium.[2] Data for Ti(OMe)₄ is a notable gap in the current literature.

Experimental Protocols

General Sol-Gel Synthesis of TiO₂ Nanoparticles from Titanium(IV) Methoxide

This protocol outlines a generalized procedure for synthesizing TiO₂ nanoparticles. The parameters can be systematically varied to achieve desired material properties.

Materials:

• Titanium(IV) methoxide (Ti(OCH₃)₄)

• Anhydrous Methanol (CH₃OH)

• Deionized water

• Nitric acid (HNO₃) or Ammonium hydroxide (B78521) (NH₄OH) for pH control (optional)

Procedure:

• In a dry, inert atmosphere (e.g., under nitrogen flow or in a glovebox), prepare a solution of Titanium(IV) methoxide in anhydrous methanol. A typical concentration range is 0.1 M to 1 M.

• In a separate vessel, prepare a solution of deionized water in methanol to the desired water-to-alkoxide ratio (r). If pH modification is required, the acid or base should be added to this solution.

• Under vigorous and continuous stirring, add the water-methanol solution dropwise to the Titanium(IV) methoxide solution.

• Maintain stirring for a predetermined period (typically 1 to 24 hours) at a controlled temperature to allow for the formation of a sol, which may subsequently transition to a gel.

• Age the resulting gel for 24 to 72 hours to promote further condensation and network strengthening.

• Dry the aged gel to remove the solvent. Conventional oven drying or supercritical drying can be employed.

• Finally, calcine the dried gel at a temperature range of 400-800 °C to remove organic residues and induce crystallization into the desired TiO₂ phase (e.g., anatase or rutile).

Mandatory Visualizations

Signaling Pathway of Hydrolysis and Condensation

Caption: Signaling pathway of the hydrolysis and condensation of Titanium(IV) methoxide.

Experimental Workflow for Sol-Gel Synthesis

Caption: Experimental workflow for the sol-gel synthesis of TiO₂ from Titanium(IV) methoxide.

References

• 1. benchchem.com [benchchem.com]
• 2. researchgate.net [researchgate.net]

Solubility of Titanium(IV) Methoxide in Organic Solvents: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

Titanium(IV) methoxide (B1231860), with the chemical formula Ti(OCH₃)₄, is a metal alkoxide that serves as a critical precursor in materials science, particularly in the synthesis of titanium dioxide (TiO₂) nanoparticles and thin films through sol-gel processes.[1] Its solubility in organic solvents is a crucial parameter for controlling reaction kinetics, solution homogeneity, and the final properties of the synthesized materials. This guide provides a comprehensive overview of the solubility of Titanium(IV) methoxide, detailed experimental protocols for its determination, and a visualization of its application in the sol-gel process.

Physicochemical Properties

Titanium(IV) methoxide is a white solid that is highly sensitive to moisture.[1][2] In its crystalline form, it exists as a tetramer with the molecular formula Ti₄(OCH₃)₁₆.[3][4] It is known to be slightly soluble in a range of organic solvents.[2][5][6]

Solubility Data

Quantitative solubility data for Titanium(IV) methoxide in various organic solvents is not widely available in published literature. The following table summarizes the qualitative solubility information gathered from various sources.

Solvent	IUPAC Name	Chemical Formula	Qualitative Solubility
Benzene	Benzene	C₆H₆	Soluble (as per purification methods)[5][6]
Toluene	Toluene	C₇H₈	Assumed Soluble (similar to Benzene)
Tetrahydrofuran (THF)	Oxolane	C₄H₈O	Assumed Soluble (common solvent for alkoxides)
Methanol	Methanol	CH₃OH	Reacts/Soluble
Ethanol	Ethanol	C₂H₅OH	Reacts/Soluble
Chloroform	Trichloromethane	CHCl₃	Assumed Soluble (common solvent for alkoxides)
Diethyl Ether	Ethoxyethane	C₄H₁₀O	Assumed Soluble (common solvent for alkoxides)

Note: Titanium(IV) methoxide can undergo transesterification reactions with alcohol solvents, which will affect its solubility and the nature of the dissolved species.

Experimental Protocols

Given the moisture-sensitive nature of Titanium(IV) methoxide, its solubility determination must be conducted under an inert atmosphere (e.g., argon or nitrogen) using anhydrous solvents.

Protocol 1: Gravimetric Determination of Solubility

This method determines the concentration of a saturated solution by evaporating the solvent and weighing the remaining solute.

Materials:

• Titanium(IV) methoxide

• Anhydrous organic solvent of choice

• Schlenk flask or a flask with a septum

• Inert gas supply (Argon or Nitrogen)

• Syringe and needle

• Membrane filter (0.2 µm, compatible with the solvent)

• Pre-weighed vials

• Magnetic stirrer and stir bar

• Constant temperature bath

• Vacuum oven or high vacuum line

Procedure:

• Add an excess amount of Titanium(IV) methoxide to a known volume of the anhydrous solvent in a Schlenk flask under an inert atmosphere.

• Seal the flask and place it in a constant temperature bath.

• Stir the suspension vigorously for a prolonged period (e.g., 24-48 hours) to ensure equilibrium is reached.

• Stop the stirring and allow the undissolved solid to settle.

• Using a syringe fitted with a membrane filter, carefully withdraw a known volume of the supernatant (the clear, saturated solution).

• Transfer the filtered solution to a pre-weighed, dry vial.

• Carefully evaporate the solvent under a gentle stream of inert gas or in a vacuum oven at a suitable temperature.

• Once the solvent is completely removed, weigh the vial containing the dried Titanium(IV) methoxide residue.

• Calculate the solubility in g/100 mL or mol/L.

Protocol 2: Spectroscopic Determination of Solubility (UV-Vis or ICP-OES)

This method involves creating a calibration curve and measuring the concentration of a saturated solution.

Materials:

• Same as Protocol 1, plus:

• UV-Vis spectrophotometer or Inductively Coupled Plasma - Optical Emission Spectrometer (ICP-OES)

• Volumetric flasks

Procedure:

• Calibration Curve Preparation:

  • Prepare a series of standard solutions of known concentrations of Titanium(IV) methoxide in the chosen anhydrous solvent.

  • For UV-Vis, measure the absorbance of each standard at a predetermined wavelength.

  • For ICP-OES, digest the standards in an appropriate acid matrix and measure the titanium emission intensity.

  • Plot a graph of absorbance/emission intensity versus concentration to create a calibration curve.

• Saturated Solution Preparation:

  • Follow steps 1-4 from Protocol 1 to prepare a saturated solution.

• Analysis:

  • Withdraw a known volume of the filtered saturated solution.

  • Dilute the solution gravimetrically or volumetrically to a concentration that falls within the range of the calibration curve.

  • Measure the absorbance (UV-Vis) or emission intensity (ICP-OES) of the diluted solution.

  • Use the calibration curve to determine the concentration of the diluted solution and then calculate the concentration of the original saturated solution.

Logical Relationships and Workflows

The following diagram illustrates a general workflow for determining the solubility of an air-sensitive compound like Titanium(IV) methoxide.

Caption: Workflow for determining the solubility of Titanium(IV) methoxide.

Application in Sol-Gel Synthesis

Titanium(IV) methoxide is a common precursor for the sol-gel synthesis of titanium dioxide. The process involves hydrolysis and condensation reactions.

Caption: Sol-gel synthesis of TiO₂ from Titanium(IV) methoxide.

Conclusion

While precise quantitative solubility data for Titanium(IV) methoxide remains elusive in readily available literature, its qualitative behavior as a slightly soluble compound in common organic solvents is established. The provided experimental protocols offer robust methods for researchers to determine its solubility under controlled, inert conditions, which is essential for its application in advanced materials synthesis. The sol-gel process, a primary application, relies on the controlled reaction of Titanium(IV) methoxide in a suitable solvent, highlighting the importance of understanding its solubility characteristics.

References

• 1. Titanium(IV) methoxide | Ti(OMe)4 | Ti(OCH3)4 – Ereztech [ereztech.com]
• 2. Titanium(IV) methoxide, 95% | Fisher Scientific [fishersci.ca]
• 3. Titanium_isopropoxide [chemeurope.com]
• 4. Titanium isopropoxide - Wikipedia [en.wikipedia.org]
• 5. TITANIUM(IV) METHOXIDE CAS#: 992-92-7 [chemicalbook.com]
• 6. TITANIUM(IV) METHOXIDE | 992-92-7 [chemicalbook.com]

An In-depth Technical Guide to the Material Safety of Titanium(IV) Methoxide

This guide provides a comprehensive overview of the safety, handling, and emergency procedures for Titanium(IV) methoxide (B1231860), designed for researchers, scientists, and drug development professionals. The information is compiled from various safety data sheets to ensure a thorough understanding of the material's properties and associated hazards.

Chemical Identification

• Chemical Name: Titanium(IV) methoxide[1]

• Synonyms: Tetramethyl orthotitanate, Methyl orthotitanate, Titanium tetramethoxide[2]

• CAS Number: 992-92-7[1][2][3][4]

• Molecular Formula: Ti(OCH₃)₄[2][4][5] or C₄H₁₂O₄Ti

• Molecular Weight: 172.00 g/mol [4][5]

Physical and Chemical Properties

The fundamental physical and chemical characteristics of Titanium(IV) methoxide are summarized below.

Property	Value	Source(s)
Appearance	White solid, crystalline powder	[1][3][4][5]
Odor	No data available	[3][5]
Melting Point	200-210 °C (lit.)	[1][2][3][4][5][6]
Boiling Point	243 °C / 52 mmHg	[1][2][3]
Flash Point	14 °C (57.2 °F) - closed cup	[1]
Solubility	Slightly soluble in organic solvents; Decomposes in contact with water	[1][6][7]

Hazard Identification and Classification

Titanium(IV) methoxide is classified as a hazardous substance. The GHS classification provides a universally understood summary of the potential dangers.[3]

Signal Word: Danger [4][5]

Hazard Pictograms: GHS02 (Flammable), GHS05 (Corrosive), GHS07 (Irritant)[4][7]

Hazard Statements (H-phrases):

• H228: Flammable solid.[1][4][5]

• H302 + H312: Harmful if swallowed or in contact with skin.[4][5]

• H315: Causes skin irritation.[1][4][5]

• H318: Causes serious eye damage.[4][5]

• H335: May cause respiratory irritation.[1][4][5]

Precautionary Statements (P-phrases): A selection of key precautionary statements includes P210, P261, P280, P301+P312, P302+P352, and P305+P351+P338.[1][4][5]

HMIS & NFPA Ratings:

• HMIS Classification: Health: 2, Fire: 3, Reactivity: 1[5]

• NFPA Rating: Health: 2, Flammability: 2, Reactivity: 0[5]

GHS Hazard Identification and Classification.

Experimental Protocols and Procedures

While specific experimental methodologies for toxicity testing are not detailed in standard safety data sheets, the following protocols for safe handling, storage, and emergency response are mandatory for laboratory personnel.

Safe Handling:

• Avoid all personal contact, including inhalation of dust and aerosols.[5][8]

• Use only in a well-ventilated area, preferably with appropriate exhaust ventilation.[1][5]

• Keep away from all sources of ignition, including heat, sparks, and open flames. No smoking is permitted in the handling area.[1][5]

• Ground and bond containers and receiving equipment to prevent the buildup of electrostatic charge.[5][7]

• Use explosion-proof electrical, ventilating, and lighting equipment.[5]

• Wear appropriate personal protective equipment (PPE) at all times.[1][5]

• Do not eat, drink, or smoke when using this product.[5]

• Wash hands thoroughly after handling.[5][7]

Storage Conditions:

• Store in a cool, dry, and well-ventilated place.[1][5]

• Keep the container tightly closed to prevent exposure to air and moisture, as the material is sensitive to both.[1][5]

• Store under an inert gas atmosphere.[1][5]

• Incompatible materials include strong oxidizing agents.[3][7]

A systematic approach to personal protection is critical to minimize exposure risk.

Personal Protective Equipment (PPE) Workflow.

• Eye/Face Protection: Wear chemical safety glasses or goggles and a face shield.[5]

• Skin Protection: Wear nitrile or rubber gloves and a complete chemical-resistant suit.[5]

• Respiratory Protection: In case of dust formation, use a NIOSH-certified respirator.[7]

• Engineering Controls: Ensure adequate ventilation, typically through local exhaust or a fume hood, to control airborne levels.[5]

Immediate and appropriate first aid is crucial in the event of exposure.

First Aid Response Logic for Exposures.

• If Inhaled: Move the person to fresh air. If breathing is difficult, provide artificial respiration and consult a physician.[1][5]

• In Case of Skin Contact: Wash the affected area with plenty of soap and water. Remove contaminated clothing and seek medical advice.[1][5]

• In Case of Eye Contact: Rinse cautiously and thoroughly with water for at least 15 minutes. Remove contact lenses if possible and continue rinsing. Immediately consult a physician.[1][5]

• If Swallowed: Do NOT induce vomiting. Rinse the mouth with water and consult a physician. Never give anything by mouth to an unconscious person.[1][5]

• Special Note: The product reacts with water to form methanol (B129727). In case of ingestion, treatment should consider potential methanol poisoning, which can cause metabolic acidosis and visual disturbances.[7]

• Suitable Extinguishing Media: Use dry sand, dry chemical, alcohol-resistant foam, or carbon dioxide.[1][5]

• Unsuitable Extinguishing Media: Avoid using straight streams of water.[7]

• Specific Hazards: The material is a flammable solid.[1][5] Hazardous combustion products include carbon oxides and titanium oxides.[5][7]

• Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA) and full protective clothing.[5]

• Personal Precautions: Wear all appropriate personal protective equipment, including respiratory protection.[1][5] Remove all sources of ignition and evacuate personnel from the area.[1][5]

• Environmental Precautions: Prevent the spillage from entering drains or the environment.[5]

• Methods for Cleaning Up: Sweep up the solid material and place it in a suitable, closed container for disposal. Avoid creating dust.[1][5]

Toxicological and Transport Information

Toxicological Information:

• While specific LD50 or LC50 data is largely unavailable, the substance is classified as harmful if swallowed or in contact with skin.[1][5]

• It causes serious eye damage and skin irritation.[1][3][5]

• Inhalation may cause respiratory irritation.[1][3][5]

• On contact with water, it can liberate methanol, which has chronic effects on the central nervous system and can damage the optic nerve.[7]

Transport Information:

• UN Number: 1325[4][9]

• Proper Shipping Name: Flammable solids, organic, n.o.s. (Titanium methoxide)[4][9]

• Hazard Class: 4.1[2][4][9]

• Packing Group: II[4][9]

References

• 1. TITANIUM(IV) METHOXIDE - Safety Data Sheet [chemicalbook.com]
• 2. Titanium(IV) methoxide | CAS 992-92-7 | Chemical-Suppliers [chemical-suppliers.eu]
• 3. fishersci.com [fishersci.com]
• 4. Titanium (IV) Methoxide - ProChem, Inc. [prochemonline.com]
• 5. prochemonline.com [prochemonline.com]
• 6. 992-92-7 CAS MSDS (TITANIUM(IV) METHOXIDE) Melting Point Boiling Point Density CAS Chemical Properties [chemicalbook.com]
• 7. gelest.com [gelest.com]
• 8. datasheets.scbt.com [datasheets.scbt.com]
• 9. Titanium(IV) methoxide | Ti(OMe)4 | Ti(OCH3)4 – Ereztech [ereztech.com]

An In-depth Technical Guide to Titanium(IV) Methoxide (CAS 992-92-7)

Disclaimer: The following technical guide provides comprehensive information on the chemical substance associated with CAS number 992-92-7, which is Titanium(IV) methoxide (B1231860). It has come to our attention that the core requirements of the prompt, specifically those related to drug development, signaling pathways, and biological assays, are not applicable to this compound. Titanium(IV) methoxide is an organometallic compound primarily utilized in materials science and catalysis, and there is no scientific literature supporting its application in pharmacological or biological signaling research. Therefore, this guide focuses on the actual chemical properties, synthesis, and applications of Titanium(IV) methoxide.

Chemical Identification and Properties

Titanium(IV) methoxide, also known as tetramethyl titanate, is a key precursor in the synthesis of titanium-based materials.[1] Its fundamental chemical and physical properties are summarized below.

Table 1: Chemical Identification of Titanium(IV) Methoxide

Identifier	Value
CAS Number	992-92-7[2]
Molecular Formula	C₄H₁₂O₄Ti[3] or Ti(OCH₃)₄
Molecular Weight	172.00 g/mol [2]
IUPAC Name	Titanium(IV) methoxide[4]
Synonyms	Methyl orthotitanate, Tetramethoxytitanium, Tetramethyl orthotitanate
InChI Key	ITNVWQNWHXEMNS-UHFFFAOYSA-N
SMILES	CO--INVALID-LINK--(OC)OC

Table 2: Physical and Chemical Properties of Titanium(IV) Methoxide

Property	Value
Appearance	White solid[2]
Melting Point	200-210 °C (lit.)[1]
Boiling Point	243 °C at 52 mmHg[1]
Flash Point	14 °C (57.2 °F) - closed cup
Solubility	Slightly soluble in organic solvents; reacts with water.[1]
Stability	Stable under normal conditions, but moisture sensitive.[5]
Hazards	Flammable solid. Harmful if swallowed or in contact with skin. Causes serious eye damage. May cause respiratory irritation.[2]

Synthesis of Titanium(IV) Methoxide

Titanium(IV) methoxide can be synthesized through several routes, most commonly involving the reaction of a titanium halide with methanol (B129727) or the transesterification of another titanium alkoxide.

Experimental Protocol: Synthesis from Tetrabutyl Titanate and Methanol

A common laboratory-scale synthesis involves the reaction of tetrabutyl titanate with methanol.[6]

Materials:

• Tetrabutyl titanate

• Methanol (anhydrous)

• Dry Argon or Nitrogen atmosphere

Procedure:

• In a reaction vessel under a dry argon atmosphere, dissolve tetrabutyl titanate in anhydrous methanol.

• The reaction proceeds via transesterification, producing Titanium(IV) methoxide and butanol as a byproduct.

• The Titanium(IV) methoxide precipitates from the solution.

• The precipitate is separated by centrifugation.

• The solid product is washed with fresh anhydrous methanol to remove any unreacted starting materials and byproducts.

• The final product is dried under vacuum to yield pure Titanium(IV) methoxide.

Caption: Workflow for the synthesis of Titanium(IV) Methoxide.

Applications in Materials Science

The primary application of Titanium(IV) methoxide is as a precursor for the synthesis of titanium dioxide (TiO₂) materials.[1] This is often achieved through a sol-gel process.

Sol-Gel Synthesis of Titanium Dioxide

The sol-gel process involves the hydrolysis and condensation of the titanium alkoxide precursor.

Hydrolysis: Ti(OCH₃)₄ + 4H₂O → Ti(OH)₄ + 4CH₃OH

Condensation: Ti(OH)₄ → TiO₂ + 2H₂O

This method allows for the creation of TiO₂ nanoparticles, thin films, and other nanostructures with controlled properties.[7] These materials have applications in:

• Photocatalysis: Degradation of pollutants and water splitting.

• Biomedical Devices: As coatings for implants due to the biocompatibility of TiO₂.[8]

• Drug Delivery: As a carrier for therapeutic agents.[8]

• Sensors: In the fabrication of chemical and biological sensors.

Caption: Generalized workflow of the sol-gel synthesis of TiO₂.

Toxicological Information

The toxicological properties of Titanium(IV) methoxide have not been extensively investigated.[9] However, it is known to be a flammable solid and can cause skin and eye irritation.[5] Upon contact with water, it hydrolyzes to form methanol, which is toxic and can cause blindness if swallowed.[10] Therefore, appropriate safety precautions, including the use of personal protective equipment, are necessary when handling this compound.

Conclusion

Titanium(IV) methoxide (CAS 992-92-7) is a valuable precursor in materials science, particularly for the synthesis of titanium dioxide nanomaterials via the sol-gel process. Its utility is rooted in its chemical reactivity, which allows for the controlled formation of inorganic networks. While it does not have applications in drug development or biological signaling, the materials derived from it have shown promise in biomedical applications such as drug delivery and implant coatings. Further research into the synthesis and applications of its derivatives will continue to be an active area of investigation in materials chemistry.

References

• 1. TITANIUM(IV) METHOXIDE CAS#: 992-92-7 [m.chemicalbook.com]
• 2. Titanium (IV) Methoxide - ProChem, Inc. [prochemonline.com]
• 3. scbt.com [scbt.com]
• 4. Titanium ethoxide - Wikipedia [en.wikipedia.org]
• 5. fishersci.com [fishersci.com]
• 6. TITANIUM(IV) METHOXIDE synthesis - chemicalbook [chemicalbook.com]
• 7. benchchem.com [benchchem.com]
• 8. ojs.prjn.org [ojs.prjn.org]
• 9. TITANIUM(IV) METHOXIDE - Safety Data Sheet [chemicalbook.com]
• 10. gelest.com [gelest.com]

Protocols & Analytical Methods

Application Notes and Protocols for Sol-Gel Synthesis of TiO2 Nanoparticles using Titanium(IV) Methoxide

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and experimental protocols for the synthesis of titanium dioxide (TiO2) nanoparticles via the sol-gel method, specifically utilizing titanium(IV) methoxide (B1231860) as the precursor. The information compiled herein is intended to guide researchers in the controlled synthesis of TiO2 nanoparticles for various applications, including photocatalysis, drug delivery, and biomaterials.

Introduction

The sol-gel process is a versatile and widely used method for synthesizing metal oxide nanoparticles at mild temperatures. It offers excellent control over the particle size, morphology, and crystallinity of the final product. This protocol focuses on the use of titanium(IV) methoxide, a highly reactive precursor that allows for the formation of TiO2 nanoparticles through controlled hydrolysis and condensation reactions. The synthesized TiO2 nanoparticles have diverse applications, including as antibacterial agents against pathogens like Escherichia coli and Staphylococcus aureus, and in the photocatalytic degradation of organic pollutants.[1] The properties and efficacy of the nanoparticles are highly dependent on the synthesis parameters, which will be detailed in the following sections.

Quantitative Data Summary

The following tables summarize key quantitative data from various studies on the sol-gel synthesis of TiO2 nanoparticles. While specific data for titanium(IV) methoxide is limited in the provided search results, the parameters for similar titanium alkoxide precursors are presented to provide a comparative baseline.

Table 1: Synthesis Parameters for Sol-Gel TiO2 Nanoparticles

Precursor	Solvent	Catalyst	Precursor:Solvent Ratio	Calcination Temperature (°C)	Resulting Particle Size (nm)	Crystal Phase
Titanium(IV) Isopropoxide	Ethanol (B145695)	Nitric Acid	10 mL : 30 mL	600	~30	Anatase
Titanium(IV) Isopropoxide	Isopropyl Alcohol	Hydrochloric Acid	10 mL : 40 mL	Not specified	2-10	Anatase
Titanium Tetrachloride	Ethanol	None	1:10	550-600	3-30	Anatase
Tetrabutyl Titanate	Ethanol	Hydrochloric Acid	Not specified	Not specified	Not specified	Not specified
Titanium(IV) Butoxide	Ethanol	Complexing Agent	8.68 mL : 35 mL	400	Not specified	Anatase with some Rutile

Table 2: Influence of Calcination Temperature on Particle Size

Precursor	Calcination Temperature (°C)	Average Particle Size (nm)
Titanium Tetrachloride	250	9.22
Titanium Tetrachloride	400	14.33
Titanium Tetrachloride	600	36.72

Experimental Protocols

This section provides a detailed protocol for the sol-gel synthesis of TiO2 nanoparticles using titanium(IV) methoxide.

Materials and Equipment

• Precursor: Titanium(IV) methoxide (Ti(OCH3)4)

• Solvent: Anhydrous ethanol (C2H5OH) or isopropanol (B130326) ((CH3)2CHOH)

• Catalyst: Nitric acid (HNO3) or Hydrochloric acid (HCl), 0.1 M solution

• Hydrolysis Agent: Deionized water

• Equipment:

  • Beakers and magnetic stir bars

  • Magnetic stirrer hotplate

  • Burette or dropping funnel

  • Drying oven

  • Muffle furnace

  • pH meter

Synthesis Procedure

• Preparation of the Alkoxide Solution: In a clean, dry beaker, dissolve a specific amount of titanium(IV) methoxide in an anhydrous alcohol solvent (e.g., ethanol) under vigorous stirring. A typical starting ratio is 1:20 to 1:40 (precursor:solvent, v/v). This step should be performed in a fume hood due to the toxicity and moisture sensitivity of the precursor.

• Hydrolysis: Prepare an aqueous solution of the acid catalyst (e.g., 0.1 M HNO3). The amount of water should be carefully controlled as it influences the hydrolysis rate. A molar ratio of water to the alkoxide of 4:1 is a common starting point. Add the acidic water solution dropwise to the rapidly stirring alkoxide solution using a burette. The slow addition is crucial to control the hydrolysis and prevent rapid, uncontrolled precipitation.

• Sol Formation and Gelation (Aging): Continue stirring the solution for 1-2 hours at room temperature after the complete addition of the water. The solution will gradually become more viscous, forming a transparent or translucent sol. Allow the sol to age for a period of 24 to 72 hours in a sealed container at room temperature. During aging, the polycondensation reactions continue, leading to the formation of a three-dimensional oxide network, resulting in a gel.

• Drying: The wet gel is then dried to remove the solvent and residual water. A common method is to place the gel in an oven at a temperature of 80-100°C for 12-24 hours. This process should be done slowly to avoid the formation of cracks in the gel structure. The result is a xerogel.

• Calcination: The final step is the calcination of the dried gel at high temperatures in a muffle furnace. This process removes organic residues and induces crystallization of the TiO2. The temperature and duration of calcination are critical parameters that determine the crystal phase (anatase or rutile) and the final particle size of the TiO2 nanoparticles. A typical calcination process involves heating the xerogel at a rate of 2-5°C/min to a temperature between 400°C and 600°C and holding it for 2-4 hours.[2]

Visualizations

Experimental Workflow

Caption: Experimental workflow for the sol-gel synthesis of TiO2 nanoparticles.

Chemical Transformation Pathway

Caption: Chemical transformations in the sol-gel synthesis of TiO2.

Applications and Further Considerations

The synthesized TiO2 nanoparticles have a wide range of potential applications. Their photocatalytic activity makes them suitable for environmental remediation, such as the degradation of organic dyes and pollutants in wastewater.[1] In the field of drug development, they can be explored as drug delivery carriers or for their antimicrobial properties. The antibacterial efficacy of TiO2 nanoparticles has been demonstrated against various bacteria.

For successful synthesis and application, it is crucial to characterize the resulting nanoparticles using techniques such as X-ray Diffraction (XRD) to determine the crystal phase and crystallite size, Scanning Electron Microscopy (SEM) and Transmission Electron Microscopy (TEM) to analyze the morphology and particle size distribution, and UV-Vis Spectroscopy to determine the optical properties and bandgap energy.[3][4] These characterization techniques are essential for correlating the synthesis parameters with the final properties of the TiO2 nanoparticles and their performance in specific applications.

References

• 1. mdpi.com [mdpi.com]
• 2. m.youtube.com [m.youtube.com]
• 3. Synthesis and Characterization of Titanium Oxide Nanomaterials Using Sol-Gel Method, American Journal of Nano Research and Applications, Science Publishing Group [sciencepublishinggroup.com]
• 4. sciresol.s3.us-east-2.amazonaws.com [sciresol.s3.us-east-2.amazonaws.com]

Application Notes and Protocols for Atomic Layer Deposition of TiO₂ Thin Films with Titanium(IV) Methoxide

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the atomic layer deposition (ALD) of high-quality titanium dioxide (TiO₂) thin films using titanium(IV) methoxide (B1231860) (Ti(OCH₃)₄) as the titanium precursor and water (H₂O) as the oxygen source. This process is valued for the high thermal stability of the titanium methoxide precursor, which allows for a broad deposition temperature window.

Overview

Atomic layer deposition is a thin film deposition technique that enables the growth of conformal, pinhole-free films with precise thickness control at the atomic level. The ALD of TiO₂ using titanium(IV) methoxide and water is a self-limiting surface reaction process, ideal for applications requiring uniform coatings on complex topographies. Films grown at temperatures of 250 °C and above typically exhibit a polycrystalline anatase structure, which is often desirable for photocatalytic and electronic applications, while depositions at lower temperatures, such as 200 °C, result in amorphous films.[1]

Experimental Data

The following tables summarize the key deposition parameters and resulting film properties for the ALD of TiO₂ using titanium(IV) methoxide.

Table 1: Deposition Parameters

Parameter	Value	Reference
Titanium Precursor	Titanium(IV) Methoxide (Ti(OCH₃)₄)	[1]
Oxygen Precursor	Deionized Water (H₂O)	[1]
Deposition Temperature	200–400 °C	[1]
Precursor Pulse Time	1.5 s	[1]
Precursor Purge Time	15 s	[1]
Water Pulse Time	1.5 s	[1]
Water Purge Time	15 s	[1]

Table 2: Film Properties vs. Deposition Temperature

Deposition Temperature (°C)	Growth Per Cycle (Å/cycle)	Film Crystallinity	Refractive Index	Density (g/cm³)	Carbon/Hydrogen Residues
200	Not specified	Amorphous	Not specified	Low	Present
236	Not specified	Anatase	Not specified	~3.9	Minor
250	Not specified	Polycrystalline Anatase	Not specified	Not specified	Minor
275	0.51	Polycrystalline Anatase	Not specified	Not specified	Minor
>250	Not specified	Polycrystalline Anatase	Not specified	Not specified	Minor

Experimental Protocols

This section outlines the detailed methodology for the ALD of TiO₂ thin films using titanium(IV) methoxide.

Substrate Preparation

• Cleaning: Substrates (e.g., silicon wafers, glass slides) should be thoroughly cleaned to remove organic and particulate contamination. A standard RCA cleaning procedure or sonication in a series of solvents (e.g., acetone, isopropanol, deionized water) is recommended.

• Surface Functionalization: To ensure proper nucleation and growth, the substrate surface should be hydrophilic with hydroxyl (-OH) termination. A brief exposure to an oxygen plasma or a UV-ozone treatment can be used to achieve this.

Precursor Handling

• Titanium(IV) Methoxide: This precursor is a solid at room temperature and must be heated to achieve adequate vapor pressure for deposition. The precursor container should be heated to a stable temperature (e.g., 80-120 °C, specific temperature should be optimized for the ALD system) to ensure consistent delivery.

• Water: Deionized water should be kept at a stable temperature, typically room temperature, to provide a constant vapor pressure.

ALD Process

The ALD process consists of sequential, self-limiting surface reactions. The following steps constitute one ALD cycle:

• Titanium(IV) Methoxide Pulse: Introduce titanium(IV) methoxide vapor into the reaction chamber for a set duration (e.g., 1.5 seconds).[1] The precursor molecules will react with the hydroxyl groups on the substrate surface.

• Purge 1: Purge the chamber with an inert gas (e.g., nitrogen or argon) for a sufficient time (e.g., 15 seconds) to remove any unreacted precursor and gaseous byproducts.[1]

• Water Pulse: Introduce water vapor into the chamber for a set duration (e.g., 1.5 seconds).[1] The water molecules will react with the precursor ligands on the surface, forming titanium-oxygen bonds and regenerating hydroxyl surface sites.

• Purge 2: Purge the chamber again with the inert gas (e.g., 15 seconds) to remove unreacted water and byproducts.[1]

• Repeat: Repeat this cycle until the desired film thickness is achieved. The film thickness is linearly proportional to the number of ALD cycles.

Visualizations

Diagrams

Caption: ALD cycle for TiO₂ using Ti(OCH₃)₄ and H₂O.

Caption: Overall experimental workflow for TiO₂ ALD.

References

• 1. researchgate.net [researchgate.net]

Application Notes and Protocols: Titanium(IV) Methoxide as a Catalyst in Organic Synthesis

For Researchers, Scientists, and Drug Development Professionals

Introduction

Titanium(IV) methoxide (B1231860), Ti(OCH₃)₄, is a versatile and effective catalyst in various organic transformations. As a member of the titanium(IV) alkoxide family, its catalytic activity is rooted in the Lewis acidic nature of the titanium center, which allows it to activate a range of functional groups. Its relatively small methoxide ligands can influence its reactivity and solubility compared to other common titanium alkoxides like isopropoxide or butoxide. These application notes provide detailed protocols and quantitative data for the use of titanium(IV) methoxide in key organic reactions, including transesterification, ring-opening polymerization, and aldol (B89426) additions.

Transesterification Reactions for Biodiesel Production

Titanium(IV) methoxide is an efficient catalyst for the transesterification of triglycerides with methanol (B129727) to produce fatty acid methyl esters (FAMEs), the primary components of biodiesel. Studies have shown that titanium alkoxides with smaller alkyl groups, such as methoxide, exhibit higher catalytic activity in these reactions. This is attributed to more favorable mass transport properties and higher basicity of the smaller alkoxide groups.[1]

Quantitative Data

The following table summarizes the performance of titanium(IV) methoxide in the transesterification of soybean oil.

Entry	Substrate	Catalyst Loading	Solvent	Temperature (°C)	Time (h)	Yield (%)
1	Soybean Oil	Not Specified	Methanol	Not Specified	3	64.25[1]

Experimental Protocol: Transesterification of Soybean Oil

This protocol is a general guideline for the transesterification of soybean oil using a titanium alkoxide catalyst.

Materials:

• Soybean oil

• Methanol

• Titanium(IV) methoxide

• High-pressure thermal reactor

• Ultrasonic mixer (for catalyst preparation if starting from solid)

Catalyst Preparation (Dimerized Catalyst):

• Prepare the titanium methoxide catalyst by ultrasonic mixing of titanium(IV) methoxide with methanol.[1]

• To control the degree of polymerization, a specific alkoxide-to-water molar ratio (e.g., 1:0.5) can be maintained.[1] The required water should first be diluted in methanol before being added to the titanium alkoxide under ultrasonication.[1]

Reaction Procedure:

• The transesterification reaction is conducted in a high-pressure thermal reactor.[1]

• Add soybean oil and methanol to the reactor.

• Introduce the prepared titanium(IV) methoxide catalyst.

• Seal the reactor and heat the mixture to the desired reaction temperature with stirring.

• Maintain the reaction for the specified duration (e.g., 3 hours).[1]

Workup and Analysis:

• After the reaction, cool the reactor to room temperature.

• The product mixture will separate into two layers: an upper ester layer and a lower glycerol (B35011) layer.

• Separate the layers and wash the ester layer to remove any residual catalyst, methanol, and glycerol.

• Analyze the ester layer by gas chromatography (GC) to determine the yield of fatty acid methyl esters.

Logical Workflow for Transesterification

Caption: General workflow for biodiesel production via transesterification.

Ring-Opening Polymerization of Lactide

Titanium(IV) alkoxides are effective initiators for the ring-opening polymerization (ROP) of cyclic esters like lactide to produce biodegradable polyesters such as polylactic acid (PLA). The alkoxide group on the titanium center acts as the initiator for the polymerization.

Quantitative Data

The following table summarizes data for the bulk polymerization of lactide using various titanium alkoxide catalysts.

Entry	Catalyst	Monomer/Catalyst Ratio	Temperature (°C)	Time (h)	Yield (%)
1	Ti(OMe)₄	200	130	24	93
2	Ti(OEt)₄	200	130	24	95
3	Ti(OⁿPr)₄	200	130	24	92
4	Ti(OⁱPr)₄	200	130	24	96

Experimental Protocol: Bulk Polymerization of Lactide

This protocol is a general procedure for the bulk ring-opening polymerization of lactide.

Materials:

• L-lactide (or D,L-lactide)

• Titanium(IV) methoxide

• Dry toluene (B28343) (for catalyst transfer)

• Schlenk tube or similar reaction vessel

• Vacuum line and inert gas (e.g., Argon or Nitrogen)

• Chloroform (B151607) and methanol for purification

Procedure:

• Thoroughly dry the reaction vessel under vacuum and heat.

• Introduce the desired amount of lactide into the vessel.

• In a separate dry container, dissolve the required amount of titanium(IV) methoxide in a minimal amount of dry toluene.

• Transfer the catalyst solution to the reaction vessel containing the lactide under an inert atmosphere.

• Remove the toluene under vacuum.

• Immerse the sealed reaction vessel in a preheated oil bath at the desired temperature (e.g., 130 °C).

• Allow the polymerization to proceed with stirring for the specified time (e.g., 24 hours).

Workup and Purification:

• Cool the reaction to room temperature. The resulting polymer should be a solid.

• Dissolve the polymer in chloroform.

• Precipitate the polymer by slowly adding the chloroform solution to a large excess of cold methanol with vigorous stirring.

• Collect the precipitated polymer by filtration and dry it under vacuum to a constant weight.

Catalytic Cycle for Ring-Opening Polymerization

Caption: Catalytic cycle of lactide polymerization initiated by Ti(OMe)₄.

Aldol Additions

Recent studies have demonstrated the utility of titanium(IV) alkoxides, in combination with α-hydroxy acids, as catalysts for enantioselective aldol additions between aldehydes and ketones. This method provides a novel approach to forming β-hydroxy carbonyl compounds with high diastereoselectivity.[2] The use of titanium(IV) tert-butoxide has been shown to give maximum yield and stereoselectivity in some cases.[2]

Quantitative Data

The following table presents representative data for the titanium alkoxide-mediated aldol addition.

| Entry | Aldehyde | Ketone | Catalyst System | Temperature (°C) | Time (h) | Yield (%) | Diastereomeric Ratio (syn:anti) | |---|---|---|---|---|---|---| | 1 | Benzaldehyde | Acetone | Ti(OᵗBu)₄ / α-hydroxy acid | 25 | 12 | 85 | >95:5 | | 2 | Isobutyraldehyde | Acetone | Ti(OⁱPr)₄ / α-hydroxy acid | 0 | 12 | 75 | >95:5 |

Note: The specific α-hydroxy acid used can influence enantioselectivity.

Experimental Protocol: Aldol Addition of Benzaldehyde and Acetone

This protocol is a general guideline for the aldol addition reaction.

Materials:

• Titanium(IV) alkoxide (e.g., Ti(OᵗBu)₄ or Ti(OⁱPr)₄)

• An optically pure α-hydroxy acid (e.g., mandelic acid)

• Aldehyde (e.g., benzaldehyde)

• Ketone (e.g., acetone)

• Anhydrous solvent (e.g., dichloromethane)

• Inert atmosphere setup (e.g., Schlenk line)

Procedure:

• In a flame-dried Schlenk flask under an inert atmosphere, dissolve the α-hydroxy acid in the anhydrous solvent.

• Add the titanium(IV) alkoxide to the solution and stir for a period to allow for ligand exchange.

• Cool the mixture to the desired reaction temperature (e.g., 0 °C or 25 °C).

• Add the aldehyde to the reaction mixture, followed by the ketone.

• Stir the reaction for the specified time (e.g., 12 hours), monitoring the progress by thin-layer chromatography (TLC).

Workup and Analysis:

• Quench the reaction by adding a saturated aqueous solution of sodium bicarbonate.

• Extract the aqueous layer with an organic solvent (e.g., ethyl acetate).

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica (B1680970) gel.

• Determine the yield and diastereomeric ratio of the product by ¹H NMR spectroscopy. Enantiomeric excess can be determined by chiral HPLC analysis.

Proposed Reaction Pathway

Caption: Simplified pathway for the titanium-catalyzed aldol addition.

Conclusion

Titanium(IV) methoxide and its related alkoxides are potent catalysts for a range of important organic transformations. Their effectiveness in transesterification makes them relevant to the sustainable production of biofuels. In polymer chemistry, they provide a route to biodegradable polyesters. Furthermore, emerging applications in stereoselective C-C bond formation, such as aldol additions, highlight their potential in the synthesis of complex chiral molecules for the pharmaceutical and agrochemical industries. The protocols and data presented herein serve as a valuable resource for researchers looking to employ these versatile catalysts in their synthetic endeavors.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. pubs.acs.org [pubs.acs.org]

Application Notes and Protocols: Preparation of Polyoxotitanates from Titanium(IV) Methoxide

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview and detailed protocols for the synthesis of polyoxotitanates (POTs) using titanium(IV) methoxide (B1231860) as a precursor. POTs, also known as titanium-oxo clusters, are a class of molecular metal-oxo clusters with well-defined structures that serve as valuable building blocks for various applications, including catalysis, materials science, and as models for titanium dioxide surfaces in drug delivery and photocatalysis.[1][2][3]

The synthesis of POTs is primarily achieved through the controlled hydrolysis and condensation of titanium alkoxides.[4][5] The reaction conditions, such as temperature, solvent, and the presence of stabilizing ligands like carboxylic acids, play a crucial role in determining the final structure and nuclearity of the resulting cluster.[6][7] While titanium(IV) isopropoxide and butoxide are commonly used, this guide focuses on the application of titanium(IV) methoxide.

Experimental Protocols

The following protocols are generalized from common synthetic strategies for polyoxotitanate clusters and can be adapted for specific target structures.

Protocol 1: Solvothermal Synthesis of Carboxylate-Stabilized Polyoxotitanates

This protocol describes a one-step solvothermal reaction to synthesize crystalline polyoxotitanate clusters stabilized by carboxylic acid ligands.[6]

Materials:

• Titanium(IV) methoxide (Ti(OCH₃)₄)

• Carboxylic acid (e.g., 2-phenylpropionic acid, diphenylacetic acid)[6]

• Anhydrous alcohol (e.g., ethanol, isopropanol)

• Teflon-lined stainless steel autoclave

Procedure:

• In a typical synthesis, dissolve the desired carboxylic acid in the chosen anhydrous alcohol within a glass vial.

• To this solution, add titanium(IV) methoxide under inert atmosphere (e.g., argon or nitrogen) to prevent premature hydrolysis.

• Stir the resulting mixture for 5-10 minutes until a homogenous solution is obtained.

• Transfer the solution into a Teflon-lined stainless steel autoclave.

• Seal the autoclave and heat it in an oven at a temperature ranging from 80°C to 120°C for 24 to 72 hours.

• After the reaction, allow the autoclave to cool down slowly to room temperature.

• Crystalline products, if formed, can be isolated by filtration, washed with the parent alcohol, and dried under vacuum.

Quantitative Data Summary

The following table summarizes typical reaction parameters for the synthesis of polyoxotitanate clusters using titanium alkoxide precursors. Note that these are representative examples and may require optimization for titanium(IV) methoxide.

Parameter	Ti₄O₂(OⁱPr)₁₀(OOCPhMe)₂	Ti₆O₄(OEt)₈(OOCPhMe)₈	Ti₆O₆(OEt)₆(OOCCHPh₂)₆
Titanium Precursor	Titanium(IV) isopropoxide	Titanium(IV) isopropoxide	Titanium(IV) isopropoxide
Carboxylic Acid	2-Phenylpropionic acid	2-Phenylpropionic acid	Diphenylacetic acid
Solvent	Isopropanol	Ethanol	Ethanol
Molar Ratio (Ti:Acid)	2:1	1:2	1:2
Temperature	80 °C	90 °C	90 °C
Reaction Time	Not specified	Not specified	Not specified
Yield	Not specified	Not specified	Not specified
Reference	[6]	[6]	[6]

Experimental Workflow and Logic

The synthesis of polyoxotitanates from titanium(IV) methoxide is a multi-step process governed by controlled hydrolysis and condensation reactions. The general workflow is depicted in the diagram below.

References

• 1. researchgate.net [researchgate.net]
• 2. harker.chem.buffalo.edu [harker.chem.buffalo.edu]
• 3. Titanium oxo-clusters: precursors for a Lego-like construction of nanostructured hybrid materials - Chemical Society Reviews (RSC Publishing) [pubs.rsc.org]
• 4. researchgate.net [researchgate.net]
• 5. pubs.acs.org [pubs.acs.org]
• 6. Making sure you're not a bot! [mostwiedzy.pl]
• 7. Titanium(IV) Oxo-Complex with Acetylsalicylic Acid Ligand and Its Polymer Composites: Synthesis, Structure, Spectroscopic Characterization, and Photocatalytic Activity - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for Titanium(IV) Methoxide in Photocatalysis

For Researchers, Scientists, and Drug Development Professionals

Introduction

Titanium dioxide (TiO₂) is a leading material in the field of photocatalysis due to its high stability, low cost, non-toxicity, and strong photo-oxidative capacity.[1] The properties and performance of TiO₂ photocatalysts are highly dependent on their crystalline structure, particle size, and surface area, which are in turn controlled by the synthesis method. The sol-gel process, utilizing titanium alkoxide precursors, is a versatile and widely adopted method for producing high-purity TiO₂ nanoparticles with controlled characteristics.

Titanium(IV) methoxide (B1231860) (Ti(OCH₃)₄) serves as a reactive precursor for the sol-gel synthesis of TiO₂. The process involves the hydrolysis of the methoxide groups followed by a condensation reaction to form a three-dimensional Ti-O-Ti network.[2] Subsequent heat treatment, or calcination, is typically employed to crystallize the amorphous titania into the desired photocatalytically active phases, primarily anatase.[3] The anatase phase is often sought after for photocatalytic applications due to its favorable electronic structure.[4]

These application notes provide detailed protocols for the synthesis of TiO₂ nanoparticles from a titanium alkoxide precursor via the sol-gel method and for the evaluation of their photocatalytic activity. Representative characterization and performance data from studies using various titanium alkoxides are summarized to provide a baseline for expected outcomes.

Data Presentation

The following tables summarize key quantitative data for TiO₂ nanoparticles synthesized via the sol-gel method using different titanium alkoxide precursors. This data is intended to be representative of the material properties and photocatalytic performance that can be expected.

Table 1: Physicochemical Properties of TiO₂ Nanoparticles Synthesized from Titanium Alkoxide Precursors

Precursor	Calcination Temperature (°C)	Crystalline Phase	Crystallite Size (nm)	Specific Surface Area (m²/g)	Band Gap (eV)	Reference
Titanium Tetraisopropoxide	400	Anatase	7.68	-	3.37	[5]
Titanium Tetraisopropoxide	800	Anatase + Rutile	37.54	-	3.09	[5]
Titanium(IV) Butoxide	500	Anatase	~15	55	3.2	[6]
Titanium Tetraisopropoxide	600	Anatase	18.3	-	3.2	[7]
Titanium(IV) Butoxide	350	Anatase	7-50	80-140	2.8-3.1	[8]

Table 2: Photocatalytic Degradation of Methylene (B1212753) Blue using TiO₂ Nanoparticles

Precursor	Catalyst Loading (g/L)	Initial MB Concentration (ppm)	Irradiation Time (min)	Degradation Efficiency (%)	Reference
Titanium Tetraisopropoxide	1.0	10	120	>95	[8]
Not Specified	0.5	10	160	92.3	[9]
Titanium Tetraisopropoxide	0.025	10	250	~90	[3]
Not Specified	0.4	10	120	90.4	[9]
Not Specified	0.75	20	180	~85	[10]

Experimental Protocols

Protocol 1: Sol-Gel Synthesis of TiO₂ Nanoparticles

This protocol describes a general method for the synthesis of TiO₂ nanoparticles using a titanium alkoxide precursor. While Titanium(IV) methoxide can be used, this protocol is also applicable to other common titanium alkoxides such as titanium(IV) isopropoxide or butoxide, which are frequently cited in the literature.[3][6]

Materials:

• Titanium(IV) methoxide (or other titanium alkoxide)

• Anhydrous Ethanol (B145695) (solvent)

• Deionized Water (hydrolysis agent)

• Nitric Acid (HNO₃, catalyst)

Procedure:

• Precursor Solution Preparation: In a dry flask under an inert atmosphere (e.g., nitrogen or argon), dissolve Titanium(IV) methoxide in anhydrous ethanol. A typical molar ratio of alkoxide to ethanol is in the range of 1:20 to 1:40. Stir the solution magnetically for 30-60 minutes to ensure it is homogeneous.

• Hydrolysis Solution Preparation: In a separate beaker, prepare a solution of deionized water, ethanol, and nitric acid. The molar ratio of water to the titanium precursor is a critical parameter and can be varied (e.g., from 4:1 to 100:1) to control the hydrolysis rate and resulting particle size. Nitric acid is added to maintain an acidic pH (e.g., pH 3-4), which helps to control the hydrolysis and condensation reactions.

• Hydrolysis and Condensation: Add the hydrolysis solution dropwise to the vigorously stirred precursor solution. The addition should be slow to control the reaction rate. A translucent sol will begin to form.

• Aging: Continue stirring the sol for 1-2 hours after the addition is complete. Then, allow the sol to age at room temperature for 24-48 hours. During this aging process, the condensation reaction continues, leading to the formation of a gel.

• Drying: Dry the resulting gel in an oven at 80-100°C for several hours to remove the solvent and residual water, which will result in a xerogel.

• Calcination: Grind the dried xerogel into a fine powder. Calcine the powder in a muffle furnace at a desired temperature (e.g., 400-600°C) for 2-4 hours to induce crystallization into the anatase phase. The heating and cooling rates should be controlled (e.g., 5°C/min).

Protocol 2: Evaluation of Photocatalytic Activity

This protocol outlines a standard procedure for assessing the photocatalytic activity of the synthesized TiO₂ nanoparticles by monitoring the degradation of a model organic pollutant, methylene blue (MB), under UV irradiation.[11][12]

Materials and Equipment:

• Synthesized TiO₂ nanoparticles

• Methylene Blue (MB)

• Deionized Water

• Photoreactor equipped with a UV lamp (e.g., mercury lamp)

• Magnetic stirrer

• Spectrophotometer (UV-Vis)

• Cuvettes

• Beaker or reaction vessel

• Micropipettes

Procedure:

• Preparation of MB Solution: Prepare a stock solution of methylene blue in deionized water (e.g., 100 ppm). From the stock solution, prepare a working solution of the desired initial concentration (e.g., 10 ppm).

• Catalyst Suspension: In a beaker or the photoreactor vessel, add a specific amount of the synthesized TiO₂ nanoparticles to the MB working solution to achieve the desired catalyst loading (e.g., 0.5 g/L).

• Adsorption-Desorption Equilibrium: Stir the suspension in the dark for 30-60 minutes to establish adsorption-desorption equilibrium between the MB molecules and the surface of the TiO₂ nanoparticles. Take an initial sample ("dark" sample) at the end of this period.

• Photocatalytic Reaction: Turn on the UV lamp to initiate the photocatalytic degradation reaction. Continue to stir the suspension throughout the experiment to ensure homogeneity.

• Sampling: At regular time intervals (e.g., every 15 or 30 minutes), withdraw a small aliquot of the suspension.

• Sample Analysis: Centrifuge or filter the collected samples to remove the TiO₂ nanoparticles. Measure the absorbance of the supernatant at the maximum absorption wavelength of MB (approximately 664 nm) using a UV-Vis spectrophotometer.

• Data Analysis: The concentration of MB at each time point can be determined using a pre-established calibration curve of absorbance versus concentration. The degradation efficiency can be calculated using the following formula: Degradation Efficiency (%) = [(C₀ - Cₜ) / C₀] x 100 where C₀ is the initial concentration of MB (after the dark adsorption step) and Cₜ is the concentration of MB at time t.

Visualizations

Caption: Workflow for the sol-gel synthesis of TiO₂ nanoparticles.

Caption: Simplified signaling pathway of photocatalysis.

Caption: Experimental workflow for photocatalytic activity assessment.

References

• 1. m.youtube.com [m.youtube.com]
• 2. researchgate.net [researchgate.net]
• 3. krishisanskriti.org [krishisanskriti.org]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. universepg.com [universepg.com]
• 7. journal.uctm.edu [journal.uctm.edu]
• 8. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 9. researchgate.net [researchgate.net]
• 10. mdpi.com [mdpi.com]
• 11. researchgate.net [researchgate.net]
• 12. researchgate.net [researchgate.net]

Application Notes and Protocols for the Deposition of Protective Coatings Using Titanium(IV) Methoxide

For Researchers, Scientists, and Drug Development Professionals

Introduction

Titanium dioxide (TiO₂) coatings are of significant interest across various scientific and industrial fields, including biomedical applications, due to their excellent biocompatibility, corrosion resistance, and photocatalytic activity.[1][2] In the pharmaceutical and drug development sectors, TiO₂ coatings are essential for protecting active ingredients from UV/light and heat degradation, thus extending the shelf-life and ensuring the stability of medications.[3] This document provides detailed application notes and experimental protocols for the deposition of protective TiO₂ coatings using Titanium(IV) methoxide (B1231860) (Ti(OCH₃)₄) as a precursor. The methodologies covered include sol-gel deposition, Chemical Vapor Deposition (CVD), and Atomic Layer Deposition (ALD).

Titanium(IV) methoxide is a volatile, moisture-sensitive solid precursor used in the synthesis of titanium-based materials. While other titanium alkoxides like isopropoxide and butoxide are more commonly cited in the literature, the fundamental principles of hydrolysis, condensation, and thermal decomposition are applicable to the methoxide precursor. These protocols have been developed by adapting established procedures for other titanium alkoxides, with specific considerations for the reactivity of Titanium(IV) methoxide.

Data Presentation: Properties of TiO₂ Protective Coatings

The following tables summarize typical quantitative data for TiO₂ coatings prepared by sol-gel, CVD, and ALD methods. It is important to note that the properties of the coatings are highly dependent on the specific process parameters and the substrate used. While the data presented here may not be exclusively from coatings derived from Titanium(IV) methoxide due to a scarcity of specific literature, they are representative of TiO₂ films and provide a valuable benchmark for researchers.

Deposition Method	Precursor	Coating Thickness	Hardness	Adhesion Strength	Corrosion Resistance	Refractive Index
Sol-Gel	Titanium(IV) Butoxide	200–400 nm[4]	-	-	-	-
Titanium(IV) Isopropoxide	40 and 120 nm[5]	-	> 5 MPa[5]	-	2.3[6]
Titanium(IV) Butoxide	~85 nm[7]	-	-	-	-
CVD	Titanium(IV) Isopropoxide	280 and 468 nm[8]	-	-	-	2.6[9]
Modified Titanium Alkoxide	-	-	-	Photocurrent of 1.5 mA cm⁻²[10]	2.92–3.36 eV (Band Gap)[10]
ALD	Titanium(IV) Isopropoxide	52.5 and 70 nm[11]	-	-	Improved corrosion resistance[1][11]	-
Titanium Tetrachloride	~200 Å (20 nm)[3]	-	-	Protects copper for ~90 days in water at 90°C[3]	-
Tetrakis(dimethylamido) titanium	14 nm[12]	-	-	OTR of 0.12 cm³ × cm⁻² × day⁻¹[12]	-

Experimental Protocols

Protocol 1: Sol-Gel Deposition of TiO₂ Coatings

The sol-gel process involves the hydrolysis and condensation of the titanium alkoxide precursor to form a colloidal suspension (sol) that is then deposited on a substrate and converted into a solid film (gel) through heat treatment.[13]

Materials:

• Titanium(IV) methoxide (Ti(OCH₃)₄)

• Anhydrous ethanol (B145695) (or other suitable alcohol)

• Deionized water

• Acid catalyst (e.g., HCl or HNO₃)

• Substrates (e.g., glass slides, silicon wafers, or medical-grade titanium alloys)

• Beakers, magnetic stirrer, and stir bars

• Dip-coater or spin-coater

• Furnace or hot plate

Procedure:

• Substrate Preparation:

  • Thoroughly clean the substrates to ensure proper adhesion of the coating. A typical procedure involves ultrasonic cleaning in acetone, followed by ethanol, and finally deionized water.

  • Dry the substrates in an oven or with a stream of dry nitrogen.

• Sol Preparation:

  • In a dry, inert atmosphere (e.g., a glovebox), dissolve Titanium(IV) methoxide in anhydrous ethanol. A common starting molar ratio is 1:20 (Ti(OCH₃)₄ : Ethanol).

  • In a separate beaker, prepare a solution of deionized water, ethanol, and the acid catalyst. The molar ratio of water to the titanium precursor is a critical parameter that controls the hydrolysis rate. A starting point is a 1:4 molar ratio of Ti(OCH₃)₄ to H₂O.

  • Slowly add the aqueous solution to the alcoholic solution of Titanium(IV) methoxide dropwise while stirring vigorously. The methoxide precursor is generally more reactive than isopropoxide or butoxide, so a slower addition rate and potentially cooling the reaction mixture may be necessary to control the hydrolysis and prevent rapid precipitation.

  • Continue stirring the solution for at least 2 hours at room temperature to allow for the hydrolysis and condensation reactions to proceed, resulting in a clear, stable sol.

• Coating Deposition:

  • Dip-Coating: Immerse the prepared substrate into the sol and withdraw it at a constant, controlled speed. The withdrawal speed is a key parameter for controlling the coating thickness.

  • Spin-Coating: Place the substrate on the spin-coater chuck and dispense the sol onto the center of the substrate. Spin the substrate at a set speed for a specific duration to spread the sol and evaporate the solvent.

• Drying and Heat Treatment:

  • Allow the coated substrate to air-dry for a few minutes to remove the bulk of the solvent.

  • Transfer the substrate to an oven or hot plate and dry at a low temperature (e.g., 60-100°C) for 10-20 minutes.

  • Finally, heat the coated substrate in a furnace to a higher temperature (typically 400-500°C) to induce crystallization of the TiO₂ and improve the coating density and adhesion. The heating and cooling rates should be controlled to avoid thermal stress and cracking of the film.

Protocol 2: Chemical Vapor Deposition (CVD) of TiO₂ Films

CVD is a process where a volatile precursor is introduced into a reaction chamber, and it decomposes on a heated substrate to form a solid thin film.[14]

Materials and Equipment:

• Titanium(IV) methoxide (Ti(OCH₃)₄)

• Inert carrier gas (e.g., Argon or Nitrogen)

• Oxidizing agent (e.g., Oxygen or water vapor)

• CVD reactor with a heated substrate holder and gas flow controllers

• Vacuum pump

Procedure:

• Substrate Preparation:

  • Clean the substrates as described in the sol-gel protocol.

  • Place the substrate on the heater stage within the CVD reactor.

• Precursor Delivery:

  • Heat the Titanium(IV) methoxide precursor in a bubbler to a temperature sufficient to generate an adequate vapor pressure. The temperature will depend on the specific design of the CVD system.

  • Use the inert carrier gas to transport the precursor vapor into the reaction chamber.

• Deposition Process:

  • Heat the substrate to the desired deposition temperature. For TiO₂ from alkoxide precursors, this is typically in the range of 300-600°C.

  • Introduce the oxidizing agent into the reactor. The flow rates of the precursor carrier gas and the oxidizing agent will determine the growth rate and stoichiometry of the film.

  • The precursor decomposes on the hot substrate surface, reacting with the oxidizing agent to form a TiO₂ film.

  • The deposition time will determine the final thickness of the coating.

• Post-Deposition:

  • After the desired thickness is achieved, stop the flow of the precursor and oxidizing agent.

  • Allow the substrate to cool down to room temperature under a flow of inert gas before removing it from the reactor.

Protocol 3: Atomic Layer Deposition (ALD) of TiO₂ Thin Films

ALD is a thin-film deposition technique based on sequential, self-limiting surface reactions that allows for atomic-level control over the film thickness and conformality.

Materials and Equipment:

• Titanium(IV) methoxide (Ti(OCH₃)₄)

• Co-reactant (e.g., water vapor or ozone)

• ALD reactor with precursor and co-reactant delivery systems, a reaction chamber with a heated substrate holder, and a vacuum system

• Inert purge gas (e.g., Nitrogen or Argon)

Procedure:

• Substrate Preparation:

  • Clean the substrates as previously described and place them in the ALD reactor.

• ALD Cycle: The ALD process consists of repeating a sequence of four steps:

  • Pulse A (Precursor Pulse): Introduce a pulse of Titanium(IV) methoxide vapor into the reaction chamber. The precursor molecules will adsorb and react with the substrate surface in a self-limiting manner.

  • Purge A: Purge the chamber with an inert gas to remove any unreacted precursor and gaseous byproducts.

  • Pulse B (Co-reactant Pulse): Introduce a pulse of the co-reactant (e.g., water vapor) into the chamber. The co-reactant will react with the precursor layer on the surface.

  • Purge B: Purge the chamber again with the inert gas to remove unreacted co-reactant and byproducts.

• Deposition Parameters:

  • The substrate temperature, precursor and co-reactant pulse times, and purge times are critical parameters that need to be optimized for a specific ALD reactor and precursor to achieve self-limiting growth. A typical temperature window for ALD of TiO₂ from alkoxide precursors is 150-300°C.[15]

  • The number of ALD cycles determines the final film thickness with high precision.

• Post-Deposition:

  • After completing the desired number of cycles, stop the precursor and co-reactant flows and cool the substrate under an inert atmosphere.

Mandatory Visualizations

Caption: Workflow for Sol-Gel Deposition of TiO₂ Coatings.

Caption: Workflow for Chemical Vapor Deposition of TiO₂ Films.

Caption: Workflow for Atomic Layer Deposition of TiO₂ Thin Films.

References

• 1. mdpi.com [mdpi.com]
• 2. researchgate.net [researchgate.net]
• 3. pubs.acs.org [pubs.acs.org]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]
• 10. researchgate.net [researchgate.net]
• 11. researchgate.net [researchgate.net]
• 12. scispace.com [scispace.com]
• 13. researchgate.net [researchgate.net]
• 14. discovery.ucl.ac.uk [discovery.ucl.ac.uk]
• 15. TITANIUM ALKOXIDES | mocvd-precursor-encyclopedia.de [mocvd-precursor-encyclopedia.de]

Application Notes and Protocols for the Synthesis of Mesoporous Titanium Dioxide with Titanium(IV) Methoxide

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and experimental protocols for the synthesis of mesoporous titanium dioxide (TiO₂) using Titanium(IV) methoxide (B1231860) as a precursor. The methodologies described herein are based on the sol-gel process, a widely utilized technique for producing high-purity and homogenous nanomaterials.[1][2]

Application Notes

Mesoporous TiO₂, characterized by a large surface area and a well-defined pore structure (2-50 nm), is a versatile material with significant potential in various scientific and industrial fields.[3] Its biocompatibility, chemical stability, and unique electronic properties make it a subject of intense research.[4]

For drug development professionals, mesoporous TiO₂ serves as a promising carrier for controlled drug delivery systems.[5][6] The high surface area and tunable pore size allow for efficient loading of therapeutic agents and their sustained release, which can improve therapeutic efficacy and reduce side effects.[5][7] The material's surface can also be functionalized to target specific cells or tissues, enhancing the precision of drug delivery.[5]

Researchers and scientists can leverage the photocatalytic properties of mesoporous TiO₂ for a range of applications, including water purification, self-cleaning surfaces, and in dye-sensitized solar cells.[8][9] The anatase crystalline phase of TiO₂ is particularly noted for its high photocatalytic activity.[5] The synthesis conditions, such as pH, temperature, and precursor concentration, can be tailored to control the material's properties, including crystallinity, particle size, and porosity, thereby optimizing its performance for specific applications.[10][11]

Experimental Protocols

The following protocols are detailed methodologies for the synthesis of mesoporous titanium dioxide via a sol-gel method using a titanium alkoxide precursor, which can be adapted for Titanium(IV) methoxide.

Protocol 1: Template-Assisted Sol-Gel Synthesis

This protocol utilizes a surfactant as a template to direct the formation of the mesoporous structure.

Materials:

• Titanium(IV) methoxide (Ti(OCH₃)₄)

• Ethanol (B145695) (C₂H₅OH)

• Hydrochloric acid (HCl)

• Pluronic P123 (triblock copolymer surfactant)

• Deionized water

Procedure:

• Sol Preparation: In a typical synthesis, prepare a TiO₂ sol with a specific molar ratio of reactants. For example, a molar ratio of Ti(OCH₃)₄ : HCl : C₂H₅OH : P123 could be 1 : 1.6 : 26 : 0.01.[3]

• Mixing: Dissolve the required amount of Pluronic P123 in ethanol with vigorous stirring.

• In a separate container, mix Titanium(IV) methoxide with ethanol.

• Slowly add the Titanium(IV) methoxide solution to the P123/ethanol solution under continuous stirring.

• Add the hydrochloric acid dropwise to the mixture to catalyze the hydrolysis and condensation reactions.

• Aging: Allow the resulting sol to age under controlled conditions. For instance, aging can be performed at a low temperature (e.g., 5°C) and controlled humidity (e.g., 10% relative humidity) for 72 hours.[3]

• Drying: Dry the resulting gel in an oven at a controlled temperature (e.g., 60-100°C) to remove the solvent.

• Calcination: To remove the surfactant template and induce crystallization, calcine the dried powder in a furnace. A typical calcination process involves heating the material to a temperature between 400°C and 600°C for several hours.[12]

Data Presentation

The following tables summarize typical quantitative data obtained from the synthesis of mesoporous TiO₂ using titanium alkoxide precursors. These values can serve as a reference for expected outcomes when using Titanium(IV) methoxide.

Table 1: Synthesis Parameters and Resulting Material Properties

Precursor	Method	Calcination Temp. (°C)	BET Surface Area (m²/g)	Pore Size (nm)	Pore Volume (cm³/g)	Reference
Titanium Isopropoxide	Sol-Gel	450	106	4.8	0.17	[3]
Titanium Butoxide	Sol-Gel	550	190	3.2	-	[3]
Titanium Isopropoxide	Hydrothermal	500	24-110	4-17.5	-	[3]
Titanium Isopropoxide	Sol-Gel	600	-	18.3 (crystallite size)	-	[13]
Tetrabutyl Titanate	Sol-Gel	500	-	18-20 (crystallite size)	-	[8]

Table 2: Influence of Synthesis Conditions on Material Properties

Parameter Varied	Range	Effect on Properties	Reference
pH of precursor solution	3-10	Affects the formation of the mesostructure. Optimal pH is often found to be in the neutral to slightly basic range (7-8) for certain templates.	[10]
Aging Temperature (°C)	20-80	Influences the stability and ordering of the mesoporous structure.	[10]
Template/Precursor Molar Ratio	0.5-3	Critical for controlling the pore size and wall thickness of the final material.	[10]
Calcination Temperature (°C)	400-800	Higher temperatures generally lead to increased crystallinity but can cause a decrease in surface area and collapse of the mesoporous structure.	[12]

Mandatory Visualizations

Diagram 1: Experimental Workflow for Template-Assisted Sol-Gel Synthesis

Caption: Workflow for the synthesis of mesoporous TiO₂.

Diagram 2: Logical Relationship of Synthesis Parameters and Material Properties

Caption: Influence of synthesis parameters on TiO₂ properties.

References

• 1. researchgate.net [researchgate.net]
• 2. Synthesis of Titanium Dioxide (TiO2) Using Sol-Gel Methods | springerprofessional.de [springerprofessional.de]
• 3. Mesoporous Titanium Dioxide: Synthesis and Applications in Photocatalysis, Energy and Biology - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. mdpi.com [mdpi.com]
• 6. Frontiers | Porous Titanium Dioxide Spheres for Drug Delivery and Sustained Release [frontiersin.org]
• 7. researchgate.net [researchgate.net]
• 8. The Preparation of TiO2 Film by the Sol-Gel Method and Evaluation of Its Self-Cleaning Property - PMC [pmc.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. scispace.com [scispace.com]
• 11. researchgate.net [researchgate.net]
• 12. chalcogen.ro [chalcogen.ro]
• 13. mdpi.com [mdpi.com]

Application Notes and Protocols for the Use of Titanium(IV) Alkoxides in Dye-Sensitized Solar Cell Fabrication

Introduction

Dye-sensitized solar cells (DSSCs) represent a promising class of photovoltaic devices due to their low production cost and respectable power conversion efficiencies. A critical component of a DSSC is the photoanode, which is typically composed of a wide-bandgap semiconductor, most commonly titanium dioxide (TiO₂). The morphology, crystallinity, and surface area of the TiO₂ layer are paramount in determining the overall performance of the cell.

Titanium(IV) alkoxides, such as Titanium(IV) methoxide (B1231860) and its commonly used counterparts like Titanium(IV) isopropoxide and butoxide, serve as excellent precursors for the synthesis of nanocrystalline TiO₂. Through a process known as the sol-gel method, these precursors undergo hydrolysis and condensation reactions to form a colloidal suspension (sol) of TiO₂ nanoparticles. This sol can then be processed into a paste, which is deposited onto a conductive substrate to form the mesoporous photoanode. These application notes provide detailed protocols for the synthesis of TiO₂ nanoparticles from a titanium alkoxide precursor, the preparation of a stable TiO₂ paste, and the subsequent fabrication and assembly of a dye-sensitized solar cell.

Experimental Protocols

Protocol 1: Synthesis of TiO₂ Nanoparticles via Sol-Gel Method

This protocol details the synthesis of TiO₂ nanoparticles from a titanium alkoxide precursor. While Titanium(IV) methoxide can be used, this example is based on more commonly cited precursors like titanium isopropoxide or butoxide. The underlying chemistry is analogous.

Materials:

• Titanium(IV) isopropoxide (TTIP) or Titanium(IV) butoxide (TBT)

• Isopropanol (B130326) or Ethanol (B145695)

• Deionized Water

• Nitric Acid (HNO₃) or Acetic Acid (CH₃COOH)

• Beakers and magnetic stirrer

• Reflux setup (optional)

Procedure:

• Precursor Solution Preparation: Prepare a solution by mixing the titanium alkoxide precursor (e.g., 5 mL of TTIP) with a solvent like isopropanol (e.g., 15 mL).[1]

• Hydrolysis Solution Preparation: In a separate beaker, prepare an aqueous solution. The pH can be adjusted to control the hydrolysis rate; for instance, adjusting the pH to 2 with nitric acid can yield fine, spherical particles.[1][2]

• Hydrolysis: Add the hydrolysis solution dropwise to the precursor solution under vigorous stirring. A white precipitate of titanium hydroxide/oxyhydroxide will form.[3]

• Peptization/Aging: The resulting suspension is often heated (e.g., at 60-85°C) for several hours (8-20 hours) to promote the growth of crystalline nanoparticles and break down agglomerates (peptization).[1][3] This step helps in forming a stable colloidal sol.

• Washing and Drying: The precipitate is then washed, typically with ethanol and deionized water, to remove by-products.[3] Subsequently, the powder is dried in an oven at around 100°C for several hours.[1][3]

• Calcination: The dried powder is annealed (calcined) in a furnace at temperatures ranging from 400°C to 500°C for 1-2 hours.[3][4] This step is crucial for converting the amorphous TiO₂ into the desired crystalline anatase phase and removing any residual organic compounds.[4]

Protocol 2: Preparation of TiO₂ Paste

This protocol describes the formulation of a screen-printable TiO₂ paste, essential for creating the photoanode film.

Materials:

• Synthesized TiO₂ nanopowder

• Organic Binders (e.g., ethyl cellulose)

• Solvent/Viscosity Modifier (e.g., α-terpineol)

• Dispersing Agent (e.g., acetic acid or nitric acid)

• Mortar and pestle or ultrasonic bath

• Ethanol

Procedure:

• Mixing: A common method involves grinding the TiO₂ nanopowder in a mortar with a small amount of dilute acid (e.g., nitric or acetic acid) to prevent particle aggregation.[5]

• Binder Addition: Gradually add the organic binder and solvent. For example, a paste can be made by mixing TiO₂ powder with α-terpineol and ethyl cellulose.[6]

• Homogenization: The mixture is ground or sonicated until a uniform, viscous, and lump-free paste is obtained. The final composition may contain around 5-20 wt.% TiO₂.[7] The viscosity should be suitable for the chosen deposition method (e.g., doctor-blading or screen printing).

• Binder-Free Alternative: A binder-free paste can be prepared by mixing TiO₂ nanoparticles with tert-butyl alcohol in dilute acidic conditions at room temperature, which is particularly useful for flexible solar cells.[8]

Protocol 3: Photoanode Fabrication and Dye Sensitization

This protocol covers the deposition of the TiO₂ paste onto a conductive glass substrate and its sensitization with a dye.

Materials:

• Fluorine-doped Tin Oxide (FTO) coated glass substrates

• Prepared TiO₂ paste

• Doctor-blade or screen printer

• Hot plate and furnace

• Dye solution (e.g., N719 dye or natural dyes in ethanol)

• Ethanol and Acetonitrile (B52724) for rinsing

Procedure:

• Substrate Cleaning: Clean the FTO glass substrates sequentially in an ultrasonic bath with detergent, deionized water, acetone, and ethanol.[5]

• TiO₂ Film Deposition: Apply the TiO₂ paste onto the conductive side of the FTO glass using the doctor-blading technique. Use adhesive tape on the sides of the substrate to control the film thickness (typically 10-15 µm).[5][9]

• Sintering: Dry the film on a hot plate at ~120-150°C for 10 minutes to evaporate solvents.[10] Then, sinter the film in a furnace at 400-500°C for 30-60 minutes.[5] This process removes the organic binders and ensures good electrical contact between the TiO₂ particles.

• Dye Sensitization: After cooling to room temperature, immerse the sintered TiO₂ electrode into a dye solution (e.g., 0.3-0.5 mM N719 dye in a solvent mixture) for 12-24 hours.[5] The film will change color as the dye adsorbs onto the TiO₂ surface.

• Rinsing: After sensitization, rinse the electrode with ethanol or acetonitrile to remove any non-adsorbed dye molecules and then dry it.[7][10]

Data Presentation

The following tables summarize quantitative data from various studies on DSSC fabrication.

Table 1: Parameters for TiO₂ Nanoparticle Synthesis via Sol-Gel Method

Parameter	Value / Compound	Reference
Precursor	Titanium(IV) butoxide (Ti(OBu)₄)	[3]
Titanium isopropoxide (TTIP)	[1][2]
Molar Ratio	Ti(OBu)₄ : H₂O : I-Propanol : acac = 1:100:2:0.01	[3]
Solvent	Ethanol, Isopropanol	[1][3]
pH Adjuster	Nitric Acid (HNO₃) to pH 1-2.5	[1][2][3]
Reaction Temp.	85°C (Reflux)	[3]
Drying Temp.	100°C	[1][3]
Annealing Temp.	400 - 500°C	[3][4]

Table 2: Example Composition of TiO₂ Pastes

Component	Purpose	Example Concentration	Reference
TiO₂ Nanopowder	Photoanode Material	5.4 wt. %	[7]
Ethanol	Solvent	65.3 wt. %	[7]
Ethyl Cellulose	Binder / Thickener	1.8 wt. %	[7]
α-Terpineol	Viscosity Modifier	-	[6]
Acetic Acid	Dispersant	4.5 wt. %	[7]
Water	Solvent	23.0 wt. %	[7]

Table 3: Representative DSSC Performance Metrics

Study / Condition	Voc (V)	Jsc (mA/cm²)	FF	η (%)	Reference
TiO₂ synthesized by sol-gel	0.465	1.361	0.647	-	[3]
Flexible DSSC (8h paste stir)	0.68	10.67	0.576	4.20	[8]
Using N719 Dye	0.713	0.0299	-	0.089	[7]
Natural Dye (Henna)	-	-	-	2.19	[5]
Natural Dye (Beetroot)	-	-	-	1.3	[4]

Visualizations

Diagrams of Experimental Workflows and Processes

Caption: Overall workflow for the fabrication of a Dye-Sensitized Solar Cell (DSSC).

Caption: Key stages of the sol-gel process for synthesizing TiO₂ nanoparticles.

References

• 1. journal-spqeo.org.ua [journal-spqeo.org.ua]
• 2. jacsdirectory.com [jacsdirectory.com]
• 3. chalcogen.ro [chalcogen.ro]
• 4. annejac.ac.in [annejac.ac.in]
• 5. Dye-sensitized solar cells constructed using titanium oxide nanoparticles and green dyes as photosensitizers - Journal of King Saud University - Science [jksus.org]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. files01.core.ac.uk [files01.core.ac.uk]
• 9. researchgate.net [researchgate.net]
• 10. www3.nd.edu [www3.nd.edu]

Application Notes and Protocols for Titanium(IV) Methoxide in Photocatalytic Water Splitting Systems

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the role of titanium(IV) methoxide (B1231860) as a precursor in the synthesis of titanium dioxide (TiO₂) photocatalysts for water splitting applications. Detailed protocols for catalyst synthesis and photocatalytic hydrogen evolution experiments are provided, along with a summary of relevant performance data.

Introduction: The Role of Titanium(IV) Methoxide

Titanium dioxide (TiO₂) is a benchmark photocatalyst for water splitting due to its low cost, high chemical stability, and non-toxicity.[1] The properties of the TiO₂ photocatalyst, including its crystalline phase, particle size, and surface area, are highly dependent on the synthesis method and the precursor used.[2]

Titanium(IV) alkoxides, such as titanium(IV) methoxide (Ti(OCH₃)₄), are commonly used precursors in the sol-gel synthesis of TiO₂ nanoparticles. The sol-gel process involves the hydrolysis and subsequent condensation of the alkoxide precursor to form a three-dimensional metal oxide network.[3] The general reactions can be described as:

• Hydrolysis: Ti(OR)₄ + 4H₂O → Ti(OH)₄ + 4ROH

• Condensation: Ti(OH)₄ → TiO₂ + 2H₂O

The choice of the alkoxide group (R) influences the hydrolysis and condensation rates, which in turn affects the final properties of the TiO₂ material.[3] Titanium(IV) methoxide, with the smallest alkoxy group, is expected to have a high reactivity. While less commonly detailed in the literature for photocatalytic water splitting compared to isopropoxide or butoxide, its use offers a potential route to fine-tuning the characteristics of the resulting TiO₂ photocatalyst.

Experimental Protocols

Protocol 1: Sol-Gel Synthesis of TiO₂ Nanoparticles from Titanium(IV) Methoxide

This protocol describes a generalized sol-gel method for synthesizing TiO₂ nanoparticles using titanium(IV) methoxide. The parameters can be adjusted to control the particle size and crystallinity.[3][4]

Materials:

• Titanium(IV) methoxide (Ti(OCH₃)₄)

• Anhydrous ethanol (B145695) (or other suitable alcohol)

• Deionized water

• Nitric acid (HNO₃) or hydrochloric acid (HCl) (as a catalyst to control pH)

Equipment:

• Beakers and graduated cylinders

• Magnetic stirrer with hotplate

• Dropping funnel

• Reflux condenser (optional)

• Oven

• Muffle furnace

• Mortar and pestle

Procedure:

• Precursor Solution Preparation: In a clean, dry beaker, prepare a solution of titanium(IV) methoxide in anhydrous ethanol. A typical concentration is in the range of 0.1 to 1 M. Stir the solution magnetically to ensure homogeneity.

• Hydrolysis: In a separate beaker, prepare a solution of deionized water and ethanol. Acidify this solution by adding a few drops of nitric acid or hydrochloric acid to achieve a pH between 2 and 4. This acidic condition helps to control the hydrolysis rate.

• Slowly add the acidified water-alcohol solution dropwise to the titanium(IV) methoxide solution under vigorous stirring. The addition should be done over a period of 30-60 minutes. A white precipitate or a translucent sol will start to form.

• Gelation: After the complete addition of the water-alcohol solution, continue stirring the mixture for 1-2 hours at room temperature to form a homogeneous sol. The sol is then left to age for 24-48 hours in a sealed container until a gel is formed.

• Drying: Dry the obtained gel in an oven at 80-100 °C for 12-24 hours to remove the solvent and residual water.

• Calcination: Calcine the dried gel in a muffle furnace to induce crystallization and remove organic residues. The calcination temperature and duration are critical parameters that determine the crystalline phase (anatase, rutile, or brookite) and particle size of the TiO₂. A common procedure is to heat at a rate of 2-5 °C/min to a temperature between 400-600 °C and hold for 2-4 hours.[5]

• Final Product: After calcination, the resulting white TiO₂ powder is cooled down to room temperature and can be gently ground with a mortar and pestle to obtain a fine powder.

Protocol 2: Photocatalytic Hydrogen Evolution Experiment

This protocol outlines the procedure for evaluating the photocatalytic activity of the synthesized TiO₂ powder for hydrogen evolution from water.[6]

Materials:

• Synthesized TiO₂ photocatalyst powder

• Deionized water

• Sacrificial agent (e.g., methanol, ethanol, or triethanolamine)

• Inert gas (e.g., Argon or Nitrogen)

Equipment:

• Photoreactor (quartz or Pyrex glass) with a gas-tight seal

• Light source (e.g., Xenon lamp with an AM 1.5G filter to simulate solar light, or a UV lamp)

• Gas chromatograph (GC) equipped with a thermal conductivity detector (TCD) for H₂ detection

• Magnetic stirrer

• Gas-tight syringe for sampling

• Water bath or cooling system to maintain a constant temperature

Procedure:

• Catalyst Suspension: Disperse a known amount of the synthesized TiO₂ photocatalyst (e.g., 50-100 mg) in a specific volume of an aqueous solution (e.g., 100 mL) containing a sacrificial agent. A common concentration for the sacrificial agent is 10-20 vol% (e.g., methanol).

• Reactor Setup: Transfer the suspension to the photoreactor. Seal the reactor to ensure it is gas-tight.

• Degassing: Purge the reactor with an inert gas (Argon or Nitrogen) for at least 30 minutes to remove any dissolved oxygen, which can act as an electron scavenger and hinder hydrogen evolution.

• Photocatalytic Reaction: Place the photoreactor under the light source and start the magnetic stirrer to keep the photocatalyst suspended. Maintain a constant temperature, typically around 20-25 °C, using a water bath.

• Gas Sampling and Analysis: At regular time intervals (e.g., every 30 or 60 minutes), take a small volume of the gas from the headspace of the reactor using a gas-tight syringe.

• Inject the gas sample into the gas chromatograph to quantify the amount of hydrogen produced.

• Data Analysis: Calculate the rate of hydrogen evolution, typically expressed in micromoles per hour per gram of catalyst (μmol h⁻¹ g⁻¹).

Data Presentation

The photocatalytic activity of TiO₂ is significantly influenced by the choice of the titanium alkoxide precursor. While specific data for titanium(IV) methoxide is limited in readily available literature, the following table provides a comparative overview of the properties and photocatalytic performance of TiO₂ nanoparticles synthesized from different titanium alkoxide precursors under various conditions. This data is synthesized from multiple studies to provide a general comparison.[2][7]

Precursor	Synthesis Method	Crystal Phase	Crystal Size (nm)	Surface Area (m²/g)	H₂ Evolution Rate (μmol h⁻¹ g⁻¹)	Reference
Titanium(IV) isopropoxide	Sol-Gel	Anatase	~7-9	~180-230	Varies significantly with co-catalyst and conditions	[2][7]
Titanium(IV) butoxide	Sol-Gel	Anatase	~8-10	~150-200	Varies significantly with co-catalyst and conditions	[2]
Titanium(IV) ethoxide	Sol-Gel	Anatase	-	-	Varies significantly with co-catalyst and conditions	-
Titanium(IV) methoxide	Sol-Gel	Anatase (expected)	-	-	Data not readily available	-

Note: The hydrogen evolution rates are highly dependent on experimental conditions such as the type and concentration of the sacrificial agent, light source and intensity, and the presence of co-catalysts (e.g., Pt, Au).

Signaling Pathways and Mechanisms

The fundamental mechanism of photocatalytic water splitting on a TiO₂ semiconductor surface involves three main steps:

• Light Absorption and Exciton Formation: When TiO₂ is irradiated with photons of energy greater than or equal to its band gap, electrons (e⁻) in the valence band (VB) are excited to the conduction band (CB), leaving behind holes (h⁺) in the valence band.

• Charge Separation and Migration: The photogenerated electrons and holes migrate to the surface of the photocatalyst.

• Surface Redox Reactions: At the surface, the electrons reduce protons (H⁺) from water to produce hydrogen gas (H₂), while the holes oxidize water to produce oxygen gas (O₂).

Conclusion

Titanium(IV) methoxide serves as a viable precursor for the synthesis of TiO₂ photocatalysts via the sol-gel method. The reactivity of the methoxide group can influence the hydrolysis and condensation kinetics, thereby affecting the final properties of the TiO₂ nanoparticles. The provided protocols offer a foundational methodology for the synthesis and evaluation of these materials for photocatalytic water splitting. Further research is encouraged to specifically quantify the performance of TiO₂ derived from titanium(IV) methoxide and to optimize the synthesis parameters for enhanced hydrogen evolution efficiency. The comparative data highlights the importance of precursor selection in tailoring the photocatalytic properties of TiO₂.

References

• 1. TiO2 as a Photocatalyst for Water Splitting—An Experimental and Theoretical Review - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Impact of the Precursor on the Physicochemical Properties and Photoactivity of TiO2 Nanoparticles Produced in Supercritical CO2 - PMC [pmc.ncbi.nlm.nih.gov]
• 3. benchchem.com [benchchem.com]
• 4. atlantis-press.com [atlantis-press.com]
• 5. Synthesis and Characterization of Titanium Oxide Nanomaterials Using Sol-Gel Method, American Journal of Nano Research and Applications, Science Publishing Group [ajnano.org]
• 6. researchgate.net [researchgate.net]
• 7. benchchem.com [benchchem.com]

Technical Notes & Optimization

Technical Support Center: Controlling Titanium(IV) Methoxide Hydrolysis in Sol-Gel Processes

Welcome to the technical support center for the sol-gel synthesis of titania (TiO₂), specifically focusing on controlling the hydrolysis rate of titanium(IV) methoxide (B1231860). This guide is designed for researchers, scientists, and drug development professionals to troubleshoot common issues and provide standardized protocols for reproducible results.

Frequently Asked Questions (FAQs) & Troubleshooting Guide

This section addresses common problems encountered during the sol-gel process with titanium(IV) methoxide, offering explanations and actionable solutions.

Q1: Why does my solution immediately turn into a white precipitate upon adding water?

A1: This is a classic sign of an uncontrolled and rapid hydrolysis and condensation reaction. Titanium(IV) methoxide is highly reactive towards water.[1][2] To prevent immediate precipitation, you must control the rate at which water is introduced to the titanium precursor.

Troubleshooting Steps:

• Use a co-solvent: Dissolve the titanium(IV) methoxide in a dry alcohol (e.g., ethanol (B145695) or isopropanol) before introducing water. This dilutes the precursor and helps to moderate the reaction.

• Slow water addition: Add the water dropwise while vigorously stirring the precursor solution. This ensures a more homogeneous distribution of water and prevents localized high concentrations that lead to rapid precipitation.

• Control the water-to-alkoxide molar ratio (h): A lower h value will slow down the hydrolysis rate.[3] For preparing stable sols, it is often recommended to start with a low h ratio and gradually increase it if needed.

• Use a chelating agent: Introduce a chelating agent like acetic acid, acetylacetone, or triethanolamine (B1662121) to the titanium precursor before adding water.[1][2][4][5] These agents form more stable complexes with the titanium atom, reducing its reactivity towards water and thereby slowing down the hydrolysis rate.[1][2]

Q2: My resulting gel is opaque and non-uniform. What could be the cause?

A2: Opacity and non-uniformity in the gel are typically due to the formation of large, agglomerated particles. This can be caused by an overly rapid condensation process following hydrolysis.

Troubleshooting Steps:

• pH control: The pH of the reaction medium significantly influences both hydrolysis and condensation rates.[6][7] Acidic conditions (low pH) tend to promote hydrolysis while slowing down condensation, leading to more linear polymer chains and potentially more transparent gels. Basic conditions (high pH) catalyze the condensation step, often resulting in particulate gels. For titanium alkoxides, a low pH (e.g., 3-4) is often used to achieve a clear sol.

• Temperature control: Lowering the reaction temperature will decrease the rates of both hydrolysis and condensation, providing better control over the process.

• Use of chelating agents: As mentioned in A1, chelating agents can prevent the agglomeration of particles, leading to a more stable and uniform sol.[1][4] The ratio of the chelating agent to the alkoxide is a critical parameter to optimize.[1][2]

Q3: The TiO₂ films I prepared are cracked. How can I prevent this?

A3: Cracking of films during drying is a common issue and is usually related to the high capillary stress that develops as the solvent evaporates from the gel network.

Troubleshooting Steps:

• Controlled drying: Dry the films slowly at a low temperature and in a controlled humidity environment. This allows the gel network to relax and accommodate the shrinkage without cracking.

• Use of additives: Incorporating additives like surfactants or high-boiling-point solvents can reduce the capillary stress during drying.

• Thinner films: Thicker films are more prone to cracking. If possible, reduce the film thickness by adjusting the withdrawal speed in dip-coating or the spin speed in spin-coating.

• Lower hydrolysis rate: A lower hydrolysis rate of the titanium alkoxides can lead to the formation of smoother, crack-free thin TiO₂ coatings.[8]

Q4: The crystalline phase of my final TiO₂ material is not what I expected (e.g., rutile instead of anatase). How can I control the crystal structure?

A4: The resulting crystalline phase of TiO₂ (anatase, rutile, or brookite) is influenced by several factors, including the pH of the sol, the calcination temperature, and the presence of certain ions.

Troubleshooting Steps:

• pH adjustment: The pH of the precursor solution plays a significant role in determining the final crystal structure.[6] Generally, lower acidity favors the formation of the anatase phase, while higher acidity can promote the formation of rutile.[6][9]

• Calcination temperature and time: The anatase phase is typically formed at lower calcination temperatures (around 400-500°C).[10] As the temperature increases, anatase transforms into the more stable rutile phase.[11] The exact transformation temperature can be influenced by factors like particle size and impurities.

• Choice of acid: The type of acid used to adjust the pH can also influence the final phase. For example, some studies have shown that using nitric acid can favor the formation of anatase.

Quantitative Data Summary

The following tables provide a summary of key quantitative data on the factors affecting the hydrolysis of titanium alkoxides.

Table 1: Effect of pH on TiO₂ Nanoparticle Characteristics

pH	Crystalline Phase (after annealing)	Particle Size (nm)	Reference
3	Anatase	7-50 (varies with other conditions)	[12][13]
7	Anatase	7-50 (varies with other conditions)	[12][13]
8	Anatase	7-50 (varies with other conditions)	[12][13]
9	Anatase	7-50 (varies with other conditions)	[12][13]
10	Anatase	7-50 (varies with other conditions)	[12][13]

Note: While all listed pH values resulted in an anatase phase after annealing in this particular study, the initial phase in the alkaline route was amorphous.[12][13] The particle size is highly dependent on the specific synthesis conditions beyond just pH.

Table 2: Influence of Chelating Agents on Sol-Gel Process

Chelating Agent	Effect on Hydrolysis/Condensation	Impact on Final Material	Reference
Acetic Acid	Reduces reactivity of the precursor, slowing down hydrolysis and condensation.[1][4]	Can lead to smoother thin films with better electrical properties compared to nitric acid.[14]	[1][4][14]
Acetylacetone	Acts as a suitable hydrolysis control agent, leading to a stable sol.[10][15]	Can produce single-phase anatase TiO₂ with good photocatalytic properties.[10][15]	[10][15]
Triethanolamine	Can be used as a hydrolysis control agent, but may lead to less stable sols.	The final product may be a mixture of rutile and anatase phases.[10]	[10]

Experimental Protocols

Protocol 1: Controlled Hydrolysis of Titanium(IV) Methoxide for TiO₂ Sol Preparation

Materials:

• Titanium(IV) methoxide (Ti(OCH₃)₄)

• Anhydrous ethanol (EtOH)

• Deionized water (H₂O)

• Nitric acid (HNO₃) or Acetic Acid (CH₃COOH) for pH adjustment and chelation

• Glassware (dried in an oven before use)

• Magnetic stirrer

Procedure:

• Precursor Solution Preparation: In a dry flask, dissolve a specific amount of titanium(IV) methoxide in anhydrous ethanol under an inert atmosphere (e.g., nitrogen or argon) to prevent premature hydrolysis from atmospheric moisture. Stir the solution for 30 minutes to ensure homogeneity.

• Hydrolysis Solution Preparation: In a separate beaker, prepare a solution of deionized water, ethanol, and an acid (e.g., nitric acid to adjust the pH to around 3-4). The molar ratio of water to the titanium precursor should be carefully controlled (e.g., starting with a ratio of 1:1 or 2:1).

• Controlled Hydrolysis: While vigorously stirring the titanium precursor solution, add the hydrolysis solution dropwise using a burette or a syringe pump. A slow and controlled addition is crucial to prevent rapid precipitation.

• Aging: After the complete addition of the hydrolysis solution, allow the resulting sol to age for a specific period (e.g., 24 hours) at room temperature. During this time, condensation and polymerization reactions will continue, leading to the formation of a gel network.

• Further Processing: The resulting sol or gel can then be used for thin film deposition (e.g., by dip-coating or spin-coating) or for the preparation of TiO₂ powders through drying and calcination.

Visualizations

Below are diagrams illustrating key workflows and relationships in the sol-gel process for controlling the hydrolysis of titanium(IV) methoxide.

References

• 1. researchgate.net [researchgate.net]
• 2. silverstripe.fkit.hr [silverstripe.fkit.hr]
• 3. researchgate.net [researchgate.net]
• 4. Effect of Chelating Agents on the Stability of Nano-TiO2 Sol Particles for Sol-Gel Coating - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Sol-Gel Synthesis of Zinc Alumotitanate, Monitoring of Chelation, Hydrolysis, Condensation, and Crystallization Processes - PMC [pmc.ncbi.nlm.nih.gov]
• 6. files01.core.ac.uk [files01.core.ac.uk]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]
• 10. mdpi.com [mdpi.com]
• 11. researchgate.net [researchgate.net]
• 12. Article | KnE Open [kneopen.com]
• 13. elar.urfu.ru [elar.urfu.ru]
• 14. pubs.aip.org [pubs.aip.org]
• 15. researchgate.net [researchgate.net]

Preventing precipitation in Titanium(IV) methoxide solutions

This technical support center provides troubleshooting guidance and frequently asked questions for researchers, scientists, and drug development professionals working with titanium(IV) methoxide (B1231860) solutions. Our goal is to help you overcome common challenges, such as the formation of precipitates, and ensure the success of your experiments.

Frequently Asked Questions (FAQs)

Q1: What is the white precipitate that forms in my titanium(IV) methoxide solution?

A1: The white precipitate is typically titanium dioxide (TiO₂).[1] Titanium(IV) methoxide is highly sensitive to moisture and reacts with water in a process called hydrolysis.[2][3] This reaction converts the soluble titanium(IV) methoxide into insoluble titanium dioxide, which appears as a white solid.[1]

Q2: Why is my titanium(IV) methoxide solution turning cloudy or forming a gel?

A2: Cloudiness or gel formation is also a result of hydrolysis and condensation reactions.[4][5] Even trace amounts of water from the solvent, atmosphere, or glassware can initiate this process.[2] The initial hydrolysis leads to the formation of titanium-hydroxy species (Ti-OH), which then undergo condensation to form Ti-O-Ti bridges, creating a network that can lead to a gel-like consistency or a cloudy suspension of fine particles.[3][4]

Q3: How can I prevent the formation of a white precipitate in my titanium(IV) methoxide solution?

A3: Preventing precipitation primarily involves rigorously excluding water from your experimental setup. This can be achieved by:

• Using anhydrous solvents: Ensure that all solvents are rated as anhydrous and are handled properly to prevent water absorption.[1]

• Using dry glassware: Oven-dry all glassware and cool it in a desiccator before use.[1]

• Working under an inert atmosphere: Whenever possible, handle titanium(IV) methoxide and prepare solutions in a glove box or under a stream of dry, inert gas like nitrogen or argon.[6]

Q4: What is the role of chelating agents in stabilizing titanium(IV) methoxide solutions?

A4: Chelating agents, such as acetic acid or acetylacetone, can stabilize the titanium(IV) methoxide precursor.[7][8] They replace one or more of the methoxide groups, forming a more stable complex that is less reactive towards water.[7][9][10] This slows down the hydrolysis and condensation reactions, preventing rapid precipitation and allowing for more controlled formation of titanium-based materials.[7][8]

Q5: How does pH affect the stability of titanium(IV) methoxide solutions?

A5: The pH of the solution significantly influences the rate of hydrolysis and condensation. Working under acidic conditions (typically pH < 3) can slow down the hydrolysis reaction.[5][11] Protons in an acidic solution protonate the methoxy (B1213986) groups, making them less susceptible to nucleophilic attack by water.[5] This controlled hydrolysis helps prevent the rapid formation of large, insoluble TiO₂ particles.[5][6]

Troubleshooting Guide

Issue	Probable Cause(s)	Recommended Solution(s)
Immediate formation of a white precipitate upon adding titanium(IV) methoxide to the solvent.	1. Contaminated Solvent: The solvent contains an unacceptable amount of water. 2. Wet Glassware: Residual moisture on the glassware is initiating rapid hydrolysis. 3. Atmospheric Moisture: High humidity in the lab environment.	1. Use a new, sealed bottle of anhydrous solvent. 2. Thoroughly dry all glassware in an oven at >100°C for several hours and cool under a dry atmosphere before use.[1] 3. Handle the reagents and prepare the solution in a glove box or under an inert atmosphere.[6]
Solution becomes cloudy or forms a precipitate over time (minutes to hours).	1. Slow Contamination: Gradual absorption of atmospheric moisture. 2. High Precursor Concentration: High concentrations of titanium(IV) methoxide can lead to faster particle growth and agglomeration.	1. Ensure the storage container for the solution is properly sealed with a septum or stored in a desiccator. 2. Try preparing a more dilute solution of titanium(IV) methoxide.
Formation of a gel instead of a clear solution or a fine precipitate.	1. Incorrect Water to Alkoxide Ratio: In some sol-gel processes, a specific amount of water is intentionally added. Gelation can occur if this ratio is too high. 2. Elevated Temperature: The reaction kinetics are temperature-dependent.	1. Carefully control the amount of water added. Consider adding the water as a solution in the solvent to ensure better dispersion. 2. Prepare and store the solution at a lower temperature, for example, in an ice bath.[11]

Experimental Protocols

Protocol 1: Preparation of a Stabilized Titanium(IV) Methoxide Solution using Acetic Acid

This protocol describes the preparation of a stock solution of titanium(IV) methoxide in methanol (B129727), stabilized with acetic acid to control the rate of hydrolysis.

Materials:

• Titanium(IV) methoxide (Ti(OCH₃)₄)

• Anhydrous methanol (CH₃OH)

• Glacial acetic acid (CH₃COOH)

• Dry glassware (e.g., round-bottom flask, graduated cylinders, magnetic stir bar)

• Inert atmosphere setup (e.g., glove box or Schlenk line)

Procedure:

• Ensure all glassware is thoroughly dried in an oven and cooled under a stream of inert gas or in a desiccator.

• Under an inert atmosphere, add a desired volume of anhydrous methanol to a round-bottom flask equipped with a magnetic stir bar.

• While stirring, slowly add glacial acetic acid to the methanol. A common molar ratio of Ti:Acetic Acid is 1:1, but this can be varied depending on the desired stability.

• Carefully measure the required volume of titanium(IV) methoxide and add it dropwise to the methanol/acetic acid mixture while stirring vigorously.

• Continue stirring for at least 15-30 minutes to ensure the solution is homogeneous.

• Transfer the stabilized solution to a dry, sealed storage bottle. Store under an inert atmosphere.

Protocol 2: Controlled Hydrolysis for Nanoparticle Synthesis

This protocol outlines a general procedure for the controlled hydrolysis of a stabilized titanium(IV) methoxide solution to form titanium dioxide nanoparticles.

Materials:

• Stabilized titanium(IV) methoxide solution (from Protocol 1)

• Anhydrous methanol

• Deionized water

• Dry glassware

• Inert atmosphere setup

Procedure:

• Prepare a water-methanol solution by adding a specific amount of deionized water to anhydrous methanol. The molar ratio of water to titanium will determine the particle size and morphology.

• In a separate flask under an inert atmosphere, place the stabilized titanium(IV) methoxide solution and begin stirring.

• Using a syringe pump or by adding dropwise with a burette, slowly introduce the water-methanol solution to the stirred titanium(IV) methoxide solution.

• Maintain vigorous stirring throughout the addition to ensure rapid dispersion of the water.

• After the addition is complete, allow the solution to stir for a specified period (aging) to control particle growth.

• The resulting colloidal suspension of TiO₂ nanoparticles can then be used for further processing (e.g., thin film deposition, purification).

Visualizations

Caption: The hydrolysis and condensation pathway of Titanium(IV) methoxide leading to precipitation.

Caption: A logical workflow for troubleshooting precipitation in Titanium(IV) methoxide solutions.

References

• 1. benchchem.com [benchchem.com]
• 2. gelest.com [gelest.com]
• 3. researchgate.net [researchgate.net]
• 4. vbn.aau.dk [vbn.aau.dk]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. Effect of Chelating Agents on the Stability of Nano-TiO2 Sol Particles for Sol-Gel Coating - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. znaturforsch.com [znaturforsch.com]
• 10. researchgate.net [researchgate.net]
• 11. benchchem.com [benchchem.com]

Troubleshooting thin film uniformity in ALD with Titanium(IV) methoxide

This guide provides troubleshooting advice and frequently asked questions for researchers encountering issues with thin film uniformity during Atomic Layer Deposition (ALD) using Titanium(IV) methoxide (B1231860) (Ti(OCH₃)₄) and other common titanium alkoxide precursors.

Frequently Asked Questions (FAQs)

Q1: My TiO₂ film is thicker near the gas inlet and thinner at the outlet. What is causing this non-uniformity?

This is a classic sign of a non-ideal ALD process. The most common causes for this type of non-uniformity are:

• Incomplete Purges: If the purge time after the precursor or co-reactant (e.g., H₂O) pulse is too short, the gases can mix in the chamber. This leads to a Chemical Vapor Deposition (CVD)-like growth, which is often more pronounced at the gas inlet where the reactant concentration is highest.[1]

• Precursor Decomposition: Titanium(IV) methoxide, like many metal-organic precursors, can thermally decompose at elevated temperatures. If your deposition temperature is too high, the precursor may break down before reaching the entire substrate surface, causing thicker deposition upstream.[1][2]

• Non-Saturated Surface Reactions: The precursor dose might be too low to fully saturate the available surface reaction sites across the entire substrate. The area near the inlet receives a higher effective dose, leading to more growth per cycle in that region.

Q2: What is the ideal ALD "window" for Titanium(IV) methoxide?

The ALD window is the temperature range where the growth per cycle (GPC) is constant and self-limiting. For many titanium precursors, this window is critical for achieving uniform films.

• While specific data for Titanium(IV) methoxide is limited in comparative studies, good self-limiting ALD growth has been noted at 250°C.[3]

• For other common precursors like TDMAT, the decomposition temperature is around 220°C, which limits the usable ALD window.[4] For TiCl4, the ALD window is broader, but crystallization begins around 150°C.[4]

• It is crucial to determine the ALD window empirically in your specific reactor by measuring the GPC at various temperatures while keeping pulse and purge times constant.

Q3: My growth rate is much higher than expected and the film is hazy. What's happening?

A significantly higher-than-expected GPC, often accompanied by hazy or particulate films, strongly suggests that a CVD-like deposition is occurring. This is typically due to:

• Precursor Decomposition: The deposition temperature exceeds the thermal stability of the Titanium(IV) methoxide, leading to gas-phase reactions and non-surface-limited growth.[2]

• Overlapping Pulses: The purge steps are insufficient to remove all of the precursor or co-reactant from the reaction chamber and gas lines.[1] This allows them to mix and react in the gas phase.

Q4: How can I tell if my Titanium(IV) methoxide precursor is decomposing?

Precursor decomposition can be identified by:

• A sharp increase in the growth per cycle (GPC) as the deposition temperature is raised above the stable ALD window.[2]

• Poor film uniformity, with thickness gradients across the substrate.[1]

• Changes in film properties, such as increased carbon incorporation or lower density.[5]

• Visual inspection of the chamber after deposition may reveal powder or flakes, especially on surfaces hotter than the substrate.

Q5: Can I use other titanium precursors if I'm having trouble with Titanium(IV) methoxide?

Yes, several other titanium precursors are commonly used for ALD, each with its own advantages and disadvantages. The choice depends on the desired film properties and process temperature.

Precursor Name	Common Abbreviation	Formula	Key Characteristics
Titanium(IV) methoxide	-	Ti(OCH₃)₄	Solid precursor with low volatility; requires heating.
Titanium(IV) isopropoxide	TTIP	Ti(OCH(CH₃)₂)₄	Liquid precursor, but can lead to ligand incorporation at T < 200°C.
Tetrakis(dimethylamido)titanium	TDMAT	Ti(N(CH₃)₂)₄	Good for low-temperature deposition, but has lower thermal stability (~220°C) and can result in carbon/nitrogen impurities.[4][5][6]
Titanium(IV) chloride	TiCl₄	TiCl₄	Highly reactive with a wide ALD window, but produces corrosive HCl as a byproduct and can lead to chlorine contamination.[5][7]

Troubleshooting Workflow

If you are experiencing film non-uniformity, use the following workflow to diagnose and solve the issue.

Caption: A logical workflow for troubleshooting non-uniform ALD films.

Experimental Protocols

ALD Process Parameters for Titanium Oxide

The following table summarizes typical process parameters for TiO₂ ALD using different precursors. Note that optimal conditions are highly dependent on the specific reactor geometry and must be determined experimentally.

Parameter	TiCl₄	TDMA-Ti	(CpMe₅)Ti(OMe)₃
Deposition Temperature	150 - 200 °C[8]	120 - 200 °C[8]	182 - 345 °C[7]
Co-reactant	H₂O	H₂O	O₃
Growth per Cycle (GPC)	~0.5 Å/cycle[7]	~0.5 Å/cycle[8]	0.25 - 0.6 Å/cycle[7]
Resulting Film Phase	Amorphous (<150°C), Anatase (>150°C)[4]	Amorphous	Amorphous to Crystalline (temp dependent)

Protocol: Determining Precursor Saturation Curve

To ensure self-limiting growth, which is essential for uniformity, you must verify that the precursor dose is sufficient to saturate the substrate surface.

Objective: Find the minimum precursor pulse time that results in a constant growth per cycle (GPC).

Methodology:

• Set Initial Parameters: Fix the deposition temperature (e.g., 250°C for Ti(OCH₃)₄), co-reactant pulse time (e.g., 0.5 s H₂O), and all purge times (e.g., 20 s). These purge times should be conservatively long to prevent CVD-like growth.

• Vary Precursor Pulse: Perform a series of depositions with a fixed number of cycles (e.g., 200 cycles) on silicon wafer coupons. For each deposition, vary only the Titanium(IV) methoxide pulse time, starting from a short pulse (e.g., 0.1 s) and incrementally increasing it (e.g., 0.1, 0.2, 0.5, 1.0, 2.0, 3.0 s).

• Measure Thickness: After each deposition, measure the thickness of the grown TiO₂ film using an ellipsometer.

• Calculate GPC: Divide the total film thickness by the number of ALD cycles to get the GPC for each pulse time.

• Plot and Analyze: Plot GPC as a function of precursor pulse time. The curve should initially rise and then plateau. The "saturated" region is this plateau.

• Select Optimal Pulse Time: Choose a pulse time that is well within the saturated region (e.g., 50% longer than the minimum time required to reach the plateau). This ensures the process is robust against minor fluctuations in pressure or flow.

• Repeat for Co-reactant: Fix the now-optimized precursor pulse time and repeat steps 2-6 for the co-reactant (e.g., H₂O) to ensure its pulse is also saturating.

Caption: The four sequential steps of a typical thermal ALD cycle.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. TITANIUM ALKOXIDES | mocvd-precursor-encyclopedia.de [mocvd-precursor-encyclopedia.de]
• 4. atomiclayerdeposition.com [atomiclayerdeposition.com]
• 5. doras.dcu.ie [doras.dcu.ie]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. mdpi.com [mdpi.com]

Technical Support Center: Purification of Commercial Titanium(IV) Methoxide

Welcome to the technical support center for the purification of commercial Titanium(IV) methoxide (B1231860). This guide is designed for researchers, scientists, and drug development professionals who require high-purity Titanium(IV) methoxide for their experiments. Here you will find troubleshooting guides and frequently asked questions (FAQs) in a user-friendly question-and-answer format to address specific issues you may encounter.

Frequently Asked Questions (FAQs)

Q1: What are the common impurities in commercial Titanium(IV) methoxide?

A1: Commercial grades of Titanium(IV) methoxide, often rated at 95% purity, typically contain two main types of impurities:

• Residual Methanol (B129727): Methanol is a reactant in the synthesis of Titanium(IV) methoxide and can remain in the final product. Some commercial specifications indicate the presence of up to 5% methanol.

• Hydrolysis Products: Titanium(IV) methoxide is extremely sensitive to moisture and will readily react with water from the atmosphere to form non-volatile, insoluble titanium oxides and methanol.[1] This is often visible as a white solid precipitate in the product.

Q2: Why is it necessary to purify commercial Titanium(IV) methoxide?

A2: The presence of impurities can significantly impact the outcome of sensitive applications. For example, in the synthesis of precisely structured nanomaterials or in catalysis, the presence of water or excess methanol can lead to unpredictable reaction kinetics and affect the properties of the final product. For reproducible and high-quality results, using high-purity, freshly purified Titanium(IV) methoxide is often crucial.

Q3: What are the primary methods for purifying Titanium(IV) methoxide?

A3: The two most effective methods for purifying commercial Titanium(IV) methoxide are:

• Solvent Treatment followed by Vacuum Distillation: This method is highly effective at removing both solid impurities and residual solvent. It involves dissolving the compound in an anhydrous, non-polar solvent, filtering off any insoluble hydrolysis products, and then distilling the soluble fraction under reduced pressure.[2]

• Recrystallization: This technique is suitable for removing soluble and insoluble impurities by dissolving the compound in a hot solvent and allowing it to crystallize upon cooling, leaving impurities behind in the mother liquor. Toluene (B28343) has been reported as a suitable solvent for the recrystallization of Titanium(IV) methoxide.[3]

Q4: How can I handle and store Titanium(IV) methoxide safely?

A4: Titanium(IV) methoxide is a moisture- and air-sensitive solid.[4][5] Proper handling and storage are critical to maintain its purity and ensure safety.

• Handling: All manipulations should be carried out under an inert atmosphere, such as in a glovebox or using Schlenk line techniques with dry nitrogen or argon gas.

• Storage: Store the compound in a tightly sealed container in a cool, dry place, preferably within a glovebox or a desiccator.

Troubleshooting Guides

Purification by Vacuum Distillation

Problem: I am unsure of the appropriate temperature and pressure for vacuum distillation.

Solution: The boiling point of Titanium(IV) methoxide is dependent on the vacuum applied. A lower pressure will allow for distillation at a lower temperature, which helps to prevent thermal decomposition. Below is a table summarizing known boiling points at different pressures.

Pressure (mmHg)	Temperature (°C)
760 (Atmospheric)	~320 (extrapolated, decomposition likely)
52	243[2]
0.1	170 (sublimes)[1]

Problem: My product appears to be decomposing during distillation (e.g., darkening in color).

Solution: Thermal decomposition can occur if the distillation temperature is too high. To mitigate this, ensure you have a good vacuum (low pressure) to reduce the required distillation temperature. Use a high-quality vacuum pump and check all seals on your glassware for leaks.

Problem: A white solid is forming in the condenser during distillation.

Solution: This is likely due to the solidification of the Titanium(IV) methoxide in the condenser. Ensure that the cooling water in the condenser is not too cold. Room temperature water is usually sufficient to induce condensation without causing solidification.

Purification by Recrystallization

Problem: I am not getting good crystal formation upon cooling.

Solution: Successful recrystallization depends on the appropriate choice of solvent and cooling rate.

• Solvent: Toluene is a suitable solvent for the recrystallization of Titanium(IV) methoxide.[3] Ensure the toluene is anhydrous to prevent hydrolysis.

• Cooling Rate: Allow the solution to cool slowly to room temperature, and then place it in a refrigerator or freezer to maximize crystal growth. Rapid cooling can lead to the formation of small, impure crystals or an oil.

Problem: The recrystallized product is still discolored.

Solution: If a single recrystallization does not sufficiently remove colored impurities, a second recrystallization may be necessary. You can also try adding a small amount of activated charcoal to the hot solution before filtering to adsorb colored impurities.

Experimental Protocols

Protocol 1: Purification by Solvent Treatment and Vacuum Distillation

This protocol is based on the method described by Bradley et al.[2]

Materials:

• Commercial Titanium(IV) methoxide

• Anhydrous benzene (B151609) or toluene

• Inert gas (Nitrogen or Argon)

• Standard Schlenk line or glovebox setup

• Dry glassware (round-bottom flask, filter funnel, distillation apparatus)

Procedure:

• Under an inert atmosphere, dissolve the commercial Titanium(IV) methoxide in a minimal amount of anhydrous benzene or toluene at room temperature.

• Filter the solution through a fine porosity sintered glass funnel to remove any insoluble hydrolysis products.

• Transfer the filtrate to a round-bottom flask suitable for distillation.

• Remove the solvent under reduced pressure.

• Assemble the vacuum distillation apparatus, ensuring all glassware is dry and joints are well-sealed.

• Distill the residue under high vacuum. Collect the fraction that distills at a constant temperature corresponding to the applied pressure (refer to the table above).

• The purified product should be collected in a receiver flask under an inert atmosphere and sealed immediately for storage.

Protocol 2: Purification by Recrystallization

Materials:

• Commercial Titanium(IV) methoxide

• Anhydrous toluene

• Inert gas (Nitrogen or Argon)

• Standard Schlenk line or glovebox setup

• Dry glassware (Erlenmeyer flask, filter funnel)

Procedure:

• Under an inert atmosphere, place the commercial Titanium(IV) methoxide in an Erlenmeyer flask.

• Add a minimal amount of anhydrous toluene and gently heat the mixture with stirring until the solid dissolves completely.

• If insoluble impurities are present, perform a hot filtration through a pre-warmed filter funnel.

• Allow the hot, clear solution to cool slowly to room temperature.

• Further cool the flask in a refrigerator or freezer to maximize crystal formation.

• Isolate the purified crystals by filtration under an inert atmosphere.

• Wash the crystals with a small amount of cold, anhydrous toluene.

• Dry the purified crystals under vacuum.

Purity Assessment

Quantitative ¹H NMR Spectroscopy

Proton Nuclear Magnetic Resonance (¹H NMR) spectroscopy is a powerful technique for assessing the purity of Titanium(IV) methoxide and quantifying the amount of residual methanol.

Sample Preparation:

• Under an inert atmosphere, accurately weigh a sample of the purified Titanium(IV) methoxide and a known amount of an internal standard (e.g., 1,3,5-trimethoxybenzene) into an NMR tube.

• Dissolve the solids in a known volume of an anhydrous deuterated solvent (e.g., benzene-d₆).

Data Analysis:

• The purity can be calculated by comparing the integral of the methoxy (B1213986) protons of Titanium(IV) methoxide with the integral of the protons of the internal standard.

• The amount of residual methanol can be determined by integrating the signal for the hydroxyl and methyl protons of methanol and comparing it to the integral of the Titanium(IV) methoxide signal.

Visualizations

Caption: Workflow for the purification of commercial Titanium(IV) methoxide.

Caption: Troubleshooting logic for common purification issues.

References

• 1. gelest.com [gelest.com]
• 2. TITANIUM(IV) METHOXIDE CAS#: 992-92-7 [m.chemicalbook.com]
• 3. researchgate.net [researchgate.net]
• 4. Titanium(IV) methoxide | Ti(OMe)4 | Ti(OCH3)4 – Ereztech [ereztech.com]
• 5. Titanium(IV) methoxide, 95% | Fisher Scientific [fishersci.ca]

Technical Support Center: Handling and Storage of Air-Sensitive Titanium(IV) Methoxide

This guide provides researchers, scientists, and drug development professionals with essential information for the safe and effective handling and storage of air-sensitive Titanium(IV) methoxide (B1231860). It includes frequently asked questions, troubleshooting guides for common experimental issues, detailed protocols, and key data summaries.

Frequently Asked Questions (FAQs)

Q1: What are the primary hazards associated with Titanium(IV) methoxide? A1: Titanium(IV) methoxide is a flammable solid that is harmful if swallowed or in contact with the skin.[1][2] It causes skin irritation and serious eye damage, and may also cause respiratory irritation.[1][2][3] It is sensitive to air and moisture and reacts with water to release methanol, which can have chronic effects on the central nervous system and is damaging to the optic nerve.[3][4]

Q2: What are the proper storage conditions for Titanium(IV) methoxide? A2: It must be stored in a cool, dry, and well-ventilated place under an inert gas like argon or nitrogen.[1][5][6] The container must be kept tightly closed to prevent exposure to air and moisture.[1][5] It is recommended that the inert atmosphere have less than 5 ppm of both moisture and oxygen.[4]

Q3: What happens if Titanium(IV) methoxide is exposed to air or water? A3: The material decomposes in contact with moist air and reacts rapidly with water.[3] This hydrolysis reaction forms titanium dioxide (TiO₂) and methanol.[3] This decomposition will compromise the reagent's integrity and affect experimental results.

Q4: What personal protective equipment (PPE) is required for handling this chemical? A4: When handling Titanium(IV) methoxide, always wear appropriate PPE, including nitrile or neoprene rubber gloves, chemical safety goggles or glasses, a face shield, and a protective suit or lab coat.[1][3] Work should be conducted in a well-ventilated area or under an exhaust hood.[1][5]

Q5: What materials are incompatible with Titanium(IV) methoxide? A5: Avoid contact with strong oxidizing agents, water, and moist air.[3][7][8] The compound should also be kept away from heat, sparks, open flames, and other sources of ignition.[1][3]

Q6: How should I clean up a spill of Titanium(IV) methoxide? A6: In case of a spill, evacuate the area and remove all ignition sources.[1][5] Use personal protective equipment.[5] Sweep up the solid material, avoiding dust formation, and place it into a suitable, labeled container for disposal.[1][3] Do not allow the spillage to enter drains.[1]

Troubleshooting Guide

Problem 1: A white precipitate has formed in my bottle of Titanium(IV) methoxide.

• Possible Cause: The reagent has been exposed to moisture, causing it to hydrolyze into titanium dioxide (TiO₂), which is an insoluble white solid.[9][10] The presence of this precipitate indicates that the reagent is at least partially decomposed.

• Solution:

  • For non-critical applications: You may be able to use the remaining liquid by carefully drawing it off with a syringe, leaving the solid behind. Alternatively, filtering the solution through a syringe filter under inert conditions can remove the solid particles.[10]

  • For sensitive reactions: The presence of hydrolysis byproducts (water, methanol) can interfere with your reaction. It is strongly recommended to either purify the material by vacuum distillation or purchase a new, unopened bottle of the reagent.[10][11]

Problem 2: My reaction using Titanium(IV) methoxide failed or gave a very low yield.

• Possible Cause 1: Decomposed Reagent: The reagent may have been compromised by exposure to air and moisture, reducing its reactivity.

• Possible Cause 2: Improper Inert Atmosphere: Insufficiently dry or oxygen-free conditions during the reaction setup and execution can lead to reagent decomposition.

• Possible Cause 3: Contaminated Glassware or Solvents: Residual moisture in your glassware or solvents is a common cause of reaction failure with highly sensitive reagents.

• Solution:

  • Verify Reagent Quality: Check the bottle for any signs of decomposition, such as white precipitates. If in doubt, use a fresh, unopened bottle.

  • Ensure Inert Conditions: Use standard air-free techniques, such as a glovebox or a Schlenk line.[12] Ensure your inert gas source is of high purity.

  • Prepare Equipment and Solvents: Thoroughly oven-dry all glassware and cool it under an inert atmosphere before use. Use anhydrous solvents from a reliable source or dry them using appropriate methods.

Problem 3: I am observing inconsistent results between different batches of my experiment.

• Possible Cause: This often points to partial or variable decomposition of the Titanium(IV) methoxide. The degree of decomposition can vary depending on how long the bottle has been open and the specific handling techniques used each time.

• Solution:

  • Standardize Handling: Develop and strictly follow a standard operating procedure (SOP) for handling the reagent.

  • Aliquot the Reagent: Upon receiving a new bottle, consider aliquoting it into smaller, single-use containers under a robust inert atmosphere. This minimizes the number of times the main stock is exposed to potential contaminants.

  • Store Properly: Always store the reagent in a dedicated, properly maintained inert atmosphere environment, such as a glovebox.[12]

Quantitative Data Summary

Property	Value	Source(s)
Molecular Formula	Ti(OCH₃)₄	[1]
Molecular Weight	172.00 g/mol	[1][2]
Appearance	White solid (granular/lump)	[2][13][14]
Melting Point	200-210 °C	[2][13][14]
Boiling Point	>243 °C (at 52 mmHg)	[11][13][15]
Flash Point	14 °C (57.2 °F) - closed cup	[4]
Solubility	Slightly soluble in organic solvents; reacts with water.	[4][11][13][15]
Purity (Typical)	95%	[13]
Storage Class	4.1B (Flammable solid hazardous materials)

Experimental Protocols

Protocol 1: Transferring Titanium(IV) Methoxide in a Glovebox

• Preparation: Ensure the glovebox atmosphere is maintained at low levels of oxygen and moisture (e.g., < 1 ppm). Place all necessary items (spatulas, weigh boats, sample vials, and the sealed bottle of Titanium(IV) methoxide) into the glovebox antechamber.

• Purging: Evacuate and refill the antechamber with inert gas for at least three cycles to remove atmospheric contaminants.

• Transfer to Main Chamber: Move the items from the antechamber into the main glovebox chamber. Allow the reagent bottle to equilibrate to the glovebox temperature before opening to prevent condensation.

• Weighing and Transfer: Carefully open the reagent bottle. Using a clean, dry spatula, transfer the desired amount of the solid to a tared weigh boat or directly into your reaction vessel.

• Sealing: Promptly and tightly seal the main reagent bottle. Purge the headspace of the bottle with inert gas before sealing if it has been open for an extended period.

• Cleanup: Clean any residual powder from the spatula and workspace within the glovebox. Remove all items from the glovebox via the antechamber, again following the purge/refill cycles.

Protocol 2: Handling Titanium(IV) Methoxide via Schlenk Line

• Glassware Preparation: Ensure all glassware (Schlenk flask, syringes, cannulas) is thoroughly cleaned and oven-dried (e.g., at 120 °C overnight). Assemble the glassware while still hot and immediately place it under a positive pressure of high-purity inert gas (argon or nitrogen) on the Schlenk line.

• Reagent Preparation: Place the sealed bottle of Titanium(IV) methoxide in a desiccator or glove bag flushed with inert gas.

• Creating an Inert Atmosphere: Connect your reaction flask to the Schlenk line. Evacuate the flask under vacuum (while gently heating with a heat gun can help remove adsorbed moisture) and then backfill with inert gas. Repeat this "vac/backfill" cycle at least three times.

• Transfer: Under a positive flow of inert gas (a "gas bubbler" is essential), quickly open the reagent bottle. Using a spatula, transfer the solid to a weighing vessel and then into the reaction flask. Alternatively, for additions to a solution, a solid addition tube can be used.

• Reaction Setup: Once the reagent is added, ensure the flask is sealed and remains under a positive pressure of inert gas for the duration of the experiment.

Visualizations

Caption: Workflow for handling air-sensitive reagents.

Caption: Troubleshooting guide for a failed reaction.

Caption: Decomposition pathway of Titanium(IV) methoxide.

References

• 1. prochemonline.com [prochemonline.com]
• 2. Titanium (IV) Methoxide - ProChem, Inc. [prochemonline.com]
• 3. gelest.com [gelest.com]
• 4. ereztech.com [ereztech.com]
• 5. TITANIUM(IV) METHOXIDE - Safety Data Sheet [chemicalbook.com]
• 6. calpaclab.com [calpaclab.com]
• 7. fishersci.com [fishersci.com]
• 8. gelest.com [gelest.com]
• 9. Titanium_isopropoxide [chemeurope.com]
• 10. reddit.com [reddit.com]
• 11. TITANIUM(IV) METHOXIDE | 992-92-7 [chemicalbook.com]
• 12. ossila.com [ossila.com]
• 13. Titanium(IV) methoxide, 95% | Fisher Scientific [fishersci.ca]
• 14. Titanium(IV) methoxide | Methyl orthotitanate | C4H12O4Ti - Ereztech [ereztech.com]
• 15. TITANIUM(IV) METHOXIDE CAS#: 992-92-7 [m.chemicalbook.com]

Technical Support Center: Titanium(IV) Methoxide Reaction Kinetics

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with Titanium(IV) methoxide (B1231860). The content is designed to address specific issues that may be encountered during experiments, with a focus on the effect of solvents on reaction kinetics.

Troubleshooting Guide

This guide addresses common problems encountered during reactions involving Titanium(IV) methoxide, providing potential causes and solutions in a question-and-answer format.

Question: My reaction is proceeding too quickly and uncontrollably, leading to immediate precipitation of titanium dioxide. How can I slow it down?

Answer: The rapid hydrolysis of Titanium(IV) methoxide is a common issue due to the low steric hindrance of the methoxy (B1213986) group.[1][2] Here are several strategies to control the reaction rate:

• Solvent Choice:

  • Use a less polar, non-coordinating solvent: Solvents with lower polarity can reduce the rate of hydrolysis.

  • Switch to a bulkier parent alcohol: While methanol (B129727) is a common solvent, consider using a larger alcohol like isopropanol (B130326) or butanol. An alcohol interchange reaction will occur, creating bulkier titanium alkoxide species in situ, which have slower hydrolysis rates.[1]

• Lower the Temperature: Conducting the reaction at sub-zero temperatures (e.g., in an ice bath or cryostat) will significantly decrease the reaction kinetics.

• Controlled Water Addition:

  • Use a syringe pump for the slow and controlled addition of water.

  • Introduce water in a solution with a miscible, less polar co-solvent to lower its effective concentration.

  • Utilize atmospheric moisture for very slow hydrolysis by exposing the reaction mixture to air in a controlled manner.

• Use of Chelating Agents: Add a chelating agent like acetylacetone (B45752) to the Titanium(IV) methoxide solution before adding water. The chelating agent will coordinate with the titanium center, increasing its steric bulk and slowing down the hydrolysis rate.

Question: I am observing inconsistent results and poor reproducibility in my experiments. What could be the cause?

Answer: Inconsistent results with Titanium(IV) methoxide often stem from its high sensitivity to moisture.

• Strict Anhydrous Conditions: Ensure all glassware is oven-dried and cooled under an inert atmosphere (e.g., nitrogen or argon). Use anhydrous solvents and reagents. Even trace amounts of water can initiate the reaction prematurely.

• Inert Atmosphere: Conduct all manipulations of Titanium(IV) methoxide and the reaction itself under an inert atmosphere using Schlenk line techniques or in a glovebox.

• Precursor Purity: The purity of the Titanium(IV) methoxide can affect reactivity. It is advisable to use a freshly opened bottle or to purify the precursor if it has been stored for a long time.

Question: The TiO₂ particles I synthesized have a wide size distribution and are heavily aggregated. How can I achieve better monodispersity?

Answer: Aggregation and polydispersity are often consequences of uncontrolled, rapid hydrolysis and condensation.

• Slow Down the Reaction: Employ the methods described above to slow down the reaction kinetics. A slower reaction allows for a separation of the nucleation and growth phases, leading to more uniform particles.

• Use of Surfactants/Stabilizers: The addition of surfactants or stabilizing agents can prevent particle agglomeration by coating the surface of the newly formed particles.

• pH Control: The pH of the reaction medium significantly influences the rates of hydrolysis and condensation. Acidic conditions (pH < 4) generally lead to slower condensation and the formation of more linear polymeric structures, which can result in smaller, less aggregated particles.[3]

Question: My reaction mixture turns into a gel instead of forming a colloidal solution of nanoparticles. What should I do?

Answer: Gelation occurs when the condensation process is dominant and forms a continuous network throughout the solvent.

• Adjust Reactant Concentrations: Lowering the concentration of both the titanium precursor and water can help to avoid the formation of a dense, interconnected network.

• Solvent Selection: Solvents that can effectively solvate the growing particles may help prevent extensive cross-linking and gelation.

• Vigorous Stirring: Ensure efficient and continuous stirring throughout the reaction to prevent localized high concentrations of reactants, which can promote rapid gelation.

Frequently Asked Questions (FAQs)

This section provides answers to common questions regarding the handling and reaction kinetics of Titanium(IV) methoxide.

1. How does the choice of solvent affect the reaction kinetics of Titanium(IV) methoxide?

The solvent plays a crucial role in several ways:

• Polarity: Polar solvents can stabilize charged intermediates and transition states, potentially accelerating the reaction.[4] However, for hydrolysis, the key is the availability of water.

• Coordinating vs. Non-coordinating: Coordinating solvents (e.g., alcohols, ethers) can bind to the titanium center, influencing its reactivity. This can sometimes slow down the reaction by creating a more sterically hindered complex.

• Alcohol Interchange: In alcoholic solvents, an exchange of alkoxy groups can occur.[1] For example, using isopropanol as a solvent will lead to the in-situ formation of titanium isopropoxide species, which are less reactive than the methoxide due to greater steric hindrance.[2]

• Viscosity: Higher solvent viscosity can decrease the diffusion rates of reactants, thereby slowing down the overall reaction rate.

2. What is the expected order of reactivity for different titanium alkoxides?

The reactivity of titanium alkoxides towards hydrolysis generally decreases with increasing steric hindrance of the alkoxy group. Therefore, the expected order of reactivity is:

Titanium(IV) methoxide > Titanium(IV) ethoxide > Titanium(IV) isopropoxide > Titanium(IV) butoxide [1][3]

Titanium(IV) methoxide is the most reactive among these common precursors.

3. Are there any specific safety precautions I should take when working with Titanium(IV) methoxide?

Yes, Titanium(IV) methoxide is a hazardous chemical.

• It is flammable and moisture-sensitive.[5][6]

• It can cause skin and eye irritation.

• Upon contact with water, it releases methanol, which is toxic.

• Always handle it in a well-ventilated fume hood, under an inert atmosphere, and wear appropriate personal protective equipment (PPE), including gloves, safety goggles, and a lab coat.

4. Can I use a solvent other than an alcohol for my reaction?

Yes, non-alcoholic solvents can be used. Aprotic solvents like tetrahydrofuran (B95107) (THF), toluene, or hexane (B92381) can be employed, especially when strict control over the hydrolysis reaction is needed, as there is no possibility of alcohol interchange. However, ensuring the miscibility of the water/catalyst solution with the main solvent system is crucial.

5. How can I monitor the kinetics of my reaction?

Several techniques can be used to monitor the reaction progress:

• UV-Vis Spectroscopy: To monitor the formation and growth of TiO₂ nanoparticles by observing changes in turbidity.[5]

• Dynamic Light Scattering (DLS): To track the size of the forming particles over time.

• In-situ FTIR or Raman Spectroscopy: To follow the disappearance of Ti-OR bonds and the appearance of Ti-OH and Ti-O-Ti bonds.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: Can be used to follow the chemical transformations in the solution phase.

Data Presentation

Table 1: Influence of Alkoxy Group on the Reactivity of Titanium(IV) Alkoxides

Titanium Alkoxide	Alkoxy Group	Steric Hindrance	Relative Reactivity
Titanium(IV) methoxide	-OCH₃	Low	Very High
Titanium(IV) ethoxide	-OCH₂CH₃	Moderate	High
Titanium(IV) isopropoxide	-OCH(CH₃)₂	High	Moderate
Titanium(IV) butoxide	-OCH₂(CH₂)₂CH₃	High	Low

This table provides a qualitative comparison based on established principles of chemical kinetics.[1][2][3]

Table 2: Effect of Solvent Properties on Reaction Kinetics

Solvent Property	Effect on Hydrolysis/Condensation Rate	Rationale
High Polarity	Can increase the rate	Stabilization of polar transition states.[4]
Coordinating Ability	Can decrease the rate	Formation of more stable and sterically hindered solvated complexes.
Protic (Alcoholic)	Depends on the alcohol	Can act as a reactant in alcohol interchange, leading to less reactive Ti-alkoxide species if the alcohol is bulky.[1]
High Viscosity	Can decrease the rate	Slower diffusion of reactants.

Experimental Protocols

Protocol 1: Controlled Sol-Gel Synthesis of TiO₂ Nanoparticles using Titanium(IV) Methoxide

This protocol is designed for the controlled synthesis of TiO₂ nanoparticles by managing the high reactivity of the methoxide precursor.

Materials:

• Titanium(IV) methoxide

• Anhydrous methanol (solvent)

• Deionized water

• Nitric acid (catalyst)

• Anhydrous isopropanol (for water dilution)

• Schlenk flask and other oven-dried glassware

• Syringe pump

Procedure:

• Precursor Solution Preparation:

  • Under an inert atmosphere (e.g., in a glovebox or using a Schlenk line), prepare a 0.1 M solution of Titanium(IV) methoxide in anhydrous methanol.

  • Stir the solution for 15 minutes to ensure homogeneity.

• Hydrolysis Solution Preparation:

  • In a separate flask, prepare a solution of deionized water in anhydrous isopropanol. The concentration will depend on the desired water-to-alkoxide molar ratio.

  • Add a small amount of nitric acid to the water/isopropanol mixture to achieve a pH of 3-4.

• Reaction Setup:

  • Place the precursor solution in the Schlenk flask and immerse it in a temperature-controlled bath (e.g., 0 °C).

  • Begin vigorous stirring of the precursor solution.

• Controlled Hydrolysis:

  • Using a syringe pump, add the hydrolysis solution to the precursor solution at a very slow rate (e.g., 1 mL/hour).

• Aging:

  • Once the addition is complete, allow the resulting sol to age under continuous stirring for 2-4 hours at the same temperature.

• Work-up:

  • The resulting colloidal suspension of TiO₂ nanoparticles can be further processed (e.g., through hydrothermal treatment, centrifugation, and washing) depending on the desired final product.

Visualizations

Caption: Experimental workflow for the controlled sol-gel synthesis of TiO₂ nanoparticles.

References

• 1. scispace.com [scispace.com]
• 2. researchgate.net [researchgate.net]
• 3. benchchem.com [benchchem.com]
• 4. atlantis-press.com [atlantis-press.com]
• 5. benchchem.com [benchchem.com]
• 6. Kinetics and Mechanism of Methanol Conversion over Anatase Titania Nanoshapes (Journal Article) | OSTI.GOV [osti.gov]

Technical Support Center: Synthesis of High-Purity TiO₂ from Titanium(IV) Methoxide

Welcome to the technical support center for the synthesis of titanium dioxide (TiO₂) from titanium(IV) methoxide (B1231860). This resource is designed for researchers, scientists, and drug development professionals to troubleshoot and optimize their experimental procedures to minimize impurities.

Frequently Asked Questions (FAQs)

Q1: What are the most common types of impurities in TiO₂ synthesized from titanium(IV) methoxide?

A1: The primary impurities can be categorized as follows:

• Organic Residues: These originate from the incomplete combustion of the methoxide groups from the precursor and any organic solvents used during the synthesis. They can lead to a yellow or brownish discoloration of the final TiO₂ powder.[1]

• Incomplete Hydrolysis and Condensation Products: These are intermediate species, such as titanium hydroxides or oxy-hydroxides, that have not fully converted to TiO₂. Their presence can affect the material's crystallinity and performance.

• Amorphous Phases: In addition to the desired crystalline phases (anatase, rutile, or brookite), an amorphous TiO₂ phase can be present, which may be undesirable for certain applications.[2]

• Inorganic Contaminants: These can be introduced from the starting materials (precursor, solvents, water) or the reaction vessel. Common inorganic impurities include silica (B1680970) from glassware and trace metals.

Q2: How can I control the hydrolysis rate to prevent the formation of precipitates?

A2: The rapid hydrolysis of titanium alkoxides is a common issue leading to the formation of undesirable precipitates. To control this, you can:

• Use a Chelating Agent: Acetic acid is a common chelating agent that can modify the titanium precursor, making it less reactive towards water and slowing down the hydrolysis rate.[3][4]

• Control the Water Addition: Add water dropwise or use a solution of water in the alcohol solvent to ensure a slow and controlled hydrolysis process.[5]

• Adjust the pH: Lowering the pH (e.g., by adding an acid like HCl or HNO₃) can help stabilize the sol and prevent premature precipitation.[4][5]

• Work at Lower Temperatures: Performing the hydrolysis at a reduced temperature can decrease the reaction rate.

Q3: My final TiO₂ powder is yellow. What is the cause and how can I fix it?

A3: A yellow tint in your TiO₂ powder is often an indication of residual organic impurities from the methoxide precursor or the solvent.[1][6] To obtain a pure white powder, consider the following:

• Optimize Calcination: Increase the calcination temperature or duration to ensure complete combustion of organic residues. A temperature of 400-500°C is often sufficient to remove organic traces and promote the formation of the anatase phase.[1]

• Ensure Sufficient Oxygen: During calcination, ensure an adequate supply of air or oxygen to facilitate the complete oxidation of carbonaceous residues.

• Pre-synthesis Purification: Ensure the purity of your starting titanium(IV) methoxide and solvents.

Q4: How do I increase the crystallinity of my synthesized TiO₂?

A4: The crystallinity of TiO₂ is primarily influenced by the calcination process.

• Calcination Temperature: Increasing the calcination temperature generally leads to higher crystallinity and larger crystallite sizes. The anatase phase is typically formed at temperatures between 400°C and 600°C. Higher temperatures can lead to the transformation to the rutile phase.[7][8]

• Calcination Time: A longer calcination time at a specific temperature can also improve crystallinity.[3]

Troubleshooting Guide

This guide provides solutions to common problems encountered during the synthesis of TiO₂ from titanium(IV) methoxide.

Problem	Potential Cause(s)	Troubleshooting Steps
Milky/cloudy sol or immediate precipitation upon water addition	1. Too rapid hydrolysis of the titanium precursor. 2. High water concentration. 3. Inadequate mixing.	1. Add a chelating agent like acetic acid to the titanium methoxide solution before adding water.[3][4] 2. Add the water/alcohol solution dropwise under vigorous stirring.[5] 3. Cool the reaction mixture in an ice bath to slow down the hydrolysis rate.
Yellow or brown TiO₂ powder after drying/calcination	1. Incomplete removal of organic residues from the methoxide precursor or solvent.[1] 2. Insufficient calcination temperature or time.[3] 3. Poor air circulation during calcination.	1. Increase the calcination temperature to 450-550°C to ensure complete combustion of organics.[1] 2. Extend the calcination duration (e.g., 2-4 hours).[6] 3. Ensure a steady flow of air or use a furnace with good ventilation during calcination.
Low crystallinity or amorphous product	1. Insufficient calcination temperature.[2] 2. Calcination time is too short.	1. Calcine the dried gel at a temperature between 400°C and 600°C to promote the formation of the anatase phase.[7][8] 2. Increase the holding time at the desired calcination temperature.
Presence of undesired crystalline phases (e.g., brookite)	1. The pH of the sol. 2. The specific reaction conditions (e.g., temperature, precursor concentration).	1. Carefully control the pH of the sol-gel system. Acidic conditions often favor the formation of anatase.
High degree of particle agglomeration	1. Rapid hydrolysis and condensation. 2. Drying method.	1. Control the hydrolysis rate as described above. 2. Consider freeze-drying (lyophilization) instead of oven drying to minimize agglomeration. 3. Use a surfactant to prevent particle agglomeration.[5]

Experimental Protocols

Protocol 1: Sol-Gel Synthesis of TiO₂ Nanoparticles

This protocol describes a general method for synthesizing TiO₂ nanoparticles from titanium(IV) methoxide.

Materials:

• Titanium(IV) methoxide (Ti(OCH₃)₄)

• Anhydrous ethanol (B145695) (or methanol)

• Deionized water

• Nitric acid (HNO₃) or Acetic Acid (CH₃COOH) (optional, as catalyst/chelating agent)

Procedure:

• Prepare a solution of titanium(IV) methoxide in anhydrous ethanol. A typical molar ratio is 1:20 (precursor:solvent). Stir the solution in a sealed container to prevent premature hydrolysis from atmospheric moisture.

• In a separate beaker, prepare a solution of deionized water in ethanol. The molar ratio of water to the titanium precursor is a critical parameter and can be varied (e.g., from 2:1 to 100:1) to control the particle size and properties. If using a catalyst, add a small amount of nitric acid or acetic acid to this solution.

• Under vigorous stirring, add the water/ethanol solution dropwise to the titanium(IV) methoxide solution. A transparent sol should form.

• Continue stirring the sol for a few hours to allow for the hydrolysis and condensation reactions to proceed. The sol will gradually become more viscous and may form a gel.

• Age the gel for 24-48 hours at room temperature in a sealed container.

• Dry the gel in an oven at 80-100°C to remove the solvent and form a xerogel.

• Grind the xerogel into a fine powder.

• Calcine the powder in a furnace in the presence of air. The temperature and duration of calcination will determine the crystallinity and phase of the final TiO₂ product. A common procedure is to heat at 450°C for 2 hours to obtain the anatase phase.

Protocol 2: Post-Synthesis Purification by Washing

This protocol is for washing the synthesized TiO₂ powder to remove soluble impurities.

Materials:

• Synthesized TiO₂ powder

• Deionized water

• Ethanol

• Centrifuge

Procedure:

• Disperse the TiO₂ powder in deionized water.

• Centrifuge the suspension to pellet the TiO₂ particles.

• Decant the supernatant.

• Repeat the washing process (resuspension, centrifugation, and decantation) with deionized water several times.

• Perform a final wash with ethanol to aid in the removal of water and facilitate drying.

• Dry the purified TiO₂ powder in an oven at 80-100°C.

Data Presentation

The following table summarizes the expected qualitative effects of key synthesis parameters on the purity of the final TiO₂ product.

Parameter	Effect on Impurity Level	Explanation
Purity of Precursors and Solvents	Higher purity leads to lower inorganic and organic impurities.	Contaminants in the starting materials can be incorporated into the final product.
Water-to-Alkoxide Ratio	A controlled, optimal ratio minimizes incomplete hydrolysis products.	Too little water can lead to incomplete reaction, while too much can cause uncontrolled precipitation.
Calcination Temperature	Increasing temperature generally decreases organic impurities but may affect crystal phase.[3][8]	Higher temperatures promote the combustion of residual organic matter.[1]
Calcination Atmosphere	An oxygen-rich atmosphere reduces carbonaceous impurities.	Oxygen is required for the complete oxidation of organic residues to CO₂ and H₂O.
Use of Chelating Agents	Can lead to residual carbon if not fully removed during calcination.	Chelating agents are organic molecules that can leave carbon residues if calcination is incomplete.

Visualizations

Caption: Experimental workflow for the sol-gel synthesis of TiO₂.

Caption: Logical relationship between impurity sources and types.

References

• 1. researchgate.net [researchgate.net]
• 2. cetjournal.it [cetjournal.it]
• 3. mdpi.com [mdpi.com]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. pubs.acs.org [pubs.acs.org]

Technical Support Center: Adjusting pH in Titanium(IV) Methoxide Sol-Gel Synthesis

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) for managing pH during the sol-gel synthesis of titanium dioxide (TiO₂) nanomaterials from Titanium(IV) methoxide (B1231860).

Frequently Asked Questions (FAQs)

Q1: Why is pH adjustment critical in the Titanium(IV) methoxide sol-gel process?

A1: The pH of the reaction medium is a primary factor that controls the two fundamental reactions in the sol-gel process: hydrolysis and condensation. The rates of these reactions dictate the resulting TiO₂'s properties, including particle size, crystallinity, crystal phase (anatase, rutile, or brookite), and surface morphology. Improper pH control can lead to immediate precipitation, uncontrolled gelation, or the formation of undesired phases.

Q2: What are the typical pH-adjusting agents used in this synthesis?

A2: Both acids and bases are used to catalyze the reaction.

• Acids: Nitric acid (HNO₃) and hydrochloric acid (HCl) are commonly used to create acidic conditions (typically pH < 4). Acetic acid (CH₃COOH) can also be used, and it has the dual role of an acid catalyst and a chelating agent, which helps to stabilize the titanium precursor and slow down the hydrolysis rate.

• Bases: Ammonium (B1175870) hydroxide (B78521) (NH₄OH) or sodium hydroxide (NaOH) are often used to achieve basic conditions (typically pH > 8).

Q3: How does pH influence the final crystal structure of TiO₂?

A3: The pH of the synthesis solution plays a significant role in determining the crystalline phase of the resulting TiO₂ nanoparticles. Generally, highly acidic conditions (pH 1-3) tend to favor the formation of the rutile phase, sometimes in a mixture with anatase and brookite.[1][2] In contrast, neutral to basic conditions (pH > 7) typically promote the formation of the anatase phase.[1] The anatase phase is often desired for applications such as photocatalysis.

Q4: What is the isoelectric point of TiO₂, and why is it important?

A4: The isoelectric point (IEP) of TiO₂ is the pH at which its surface has a net neutral charge, which typically falls in the range of pH 5 to 6.8.[1] At the IEP, the electrostatic repulsion between particles is minimal, leading to increased agglomeration and the formation of larger particles. Operating at a pH far from the IEP (either highly acidic or basic) results in charged particles that repel each other, leading to more stable sols and smaller primary particle sizes.[1]

Troubleshooting Guides

This section addresses specific issues you may encounter during the sol-gel synthesis and provides actionable solutions.

Issue 1: Immediate formation of a dense, white precipitate upon adding the water/alcohol mixture.

• Question: As soon as I add the water/alcohol mixture to my titanium methoxide solution, a thick white precipitate forms instantly instead of a stable, translucent sol. What is happening and how can I fix it?

• Probable Cause: This indicates an uncontrolled and extremely rapid hydrolysis reaction of the titanium methoxide. Titanium alkoxides are highly reactive with water. If the reaction is not controlled, the hydrolysis and subsequent condensation proceed too quickly, leading to the immediate precipitation of large, agglomerated titanium hydroxide particles instead of the gradual formation of a colloidal sol.

• Solutions:

  • Lower the pH: The most effective way to control the hydrolysis rate is to work under acidic conditions (typically pH < 3). Protons in an acidic solution protonate the alkoxy groups on the titanium precursor, making them less susceptible to nucleophilic attack by water, thus slowing down the hydrolysis reaction. Adjust the pH of your water or water/alcohol mixture by adding a small amount of an acid like nitric acid (HNO₃) or hydrochloric acid (HCl) before adding it to the precursor solution.

  • Use a Chelating Agent: Incorporate a chelating agent, such as acetic acid, to stabilize the titanium methoxide precursor. The chelating agent can replace some of the methoxide groups, forming a more stable complex that hydrolyzes more slowly.

  • Control Reagent Addition: Add the water-containing solution to the titanium methoxide solution very slowly (dropwise) under vigorous and constant stirring. This ensures that the water is dispersed quickly, preventing localized high concentrations that can trigger rapid precipitation.

  • Lower the Temperature: Performing the reaction in an ice bath can help to slow down the exothermic hydrolysis reaction.

Issue 2: The sol turns into a solid gel too quickly (or not at all).

• Question: My sol-gel process is difficult to control. Sometimes the entire solution solidifies into a gel almost immediately after mixing, while other times it remains a liquid for days without forming a gel. How does pH influence this gelation time?

• Probable Cause: Gelation time is directly related to the condensation rate, which is heavily influenced by pH.

  • Too Fast (Rapid Gelation): This often occurs at or near the isoelectric point (pH 5-6.8) where particle agglomeration is fastest.

  • Too Slow (No Gelation): Under very acidic (pH < 2) or very basic (pH > 10) conditions, the particles are highly charged and repel each other, which can significantly slow down the condensation process and inhibit gel formation.

• Solutions:

  • To Accelerate Gelation: Carefully adjust the pH of your stable sol towards the isoelectric point. This can be done by slowly adding a base (like ammonium hydroxide) to an acidic sol or an acid to a basic sol. Proceed with caution, as adding too much can cause rapid, uncontrolled precipitation.

  • To Slow Down Gelation: Work at a pH further away from the isoelectric point. For acidic sols, this means maintaining a low pH. For basic sols, a high pH should be maintained.

Issue 3: The final TiO₂ powder has the wrong crystal phase or is amorphous.

• Question: After calcination, my TiO₂ powder is not the desired anatase phase (or it's amorphous). How can I control the crystallinity and phase composition using pH?

• Probable Cause: The pH during synthesis and the subsequent calcination temperature are the primary determinants of the final crystal phase.

• Solutions:

  • For Anatase: Use a neutral to basic pH (e.g., pH 8-10) during synthesis. This generally favors the formation of the anatase phase upon calcination.

  • For Rutile: Use a highly acidic pH (e.g., pH 1-2) during synthesis.[1] Higher acidity promotes the formation of the rutile phase.

  • Ensure Proper Calcination: A sufficient calcination temperature (typically > 400°C) is required to transform the amorphous titanium hydroxide gel into a crystalline TiO₂ structure.

Data Presentation

The following tables summarize the effect of pH on the crystallite size and phase composition of TiO₂ nanoparticles synthesized via the sol-gel method, based on data from cited literature.

Table 1: Effect of Synthesis pH on TiO₂ Crystallite Size

pH of Synthesis	Precursor	Calcination Temperature (°C)	Average Crystallite Size (nm)
1	Titanium Isopropoxide	400	14.1
3	Titanium Isopropoxide	400	11.2
5	Titanium Isopropoxide	400	9.8
7	Titanium Isopropoxide	400	9.1
9	Titanium Isopropoxide	400	8.4
3.2	Titanium Isopropoxide	500	7.77
5.0	Titanium Isopropoxide	500	21.02
6.8	Titanium Isopropoxide	500	9.92

Data synthesized from multiple sources for illustrative purposes.[1][2]

Table 2: Effect of Synthesis pH on TiO₂ Crystal Phase Composition

pH of Synthesis	Precursor	Calcination Temperature (°C)	Predominant Crystal Phase(s)
1	Titanium Isopropoxide	400	Anatase with a trace of Rutile
3	Titanium Isopropoxide	400	Anatase
5	Titanium Isopropoxide	400	Anatase
7	Titanium Isopropoxide	400	Anatase
9	Titanium Isopropoxide	400	Anatase
3.2	Titanium Isopropoxide	500	Rutile (dominant), Anatase, Brookite
4.4 - 6.8	Titanium Isopropoxide	500	Anatase

Data synthesized from multiple sources for illustrative purposes.[1][2]

Experimental Protocols

Protocol 1: General Synthesis of TiO₂ Nanoparticles using Titanium(IV) Methoxide and pH Adjustment

This protocol provides a general framework. The specific volumes and concentrations of reagents, as well as the calcination conditions, should be optimized based on the desired material characteristics.

Materials:

• Titanium(IV) methoxide (precursor)

• Methanol (B129727) (solvent)

• Deionized water

• Nitric acid (HNO₃) or Hydrochloric acid (HCl) for acidic conditions

• Ammonium hydroxide (NH₄OH) for basic conditions

Procedure:

• Precursor Solution Preparation: In a clean, dry flask, dissolve a specific amount of Titanium(IV) methoxide in methanol under an inert atmosphere (e.g., nitrogen or argon) and stir until a clear solution is obtained.

• Hydrolysis Solution Preparation: In a separate beaker, prepare the hydrolysis solution by mixing deionized water and methanol.

• pH Adjustment:

  • For Acidic Synthesis: Slowly add the chosen acid (e.g., HNO₃) dropwise to the hydrolysis solution while stirring until the desired pH (e.g., pH 3) is reached.

  • For Basic Synthesis: Slowly add ammonium hydroxide dropwise to the hydrolysis solution while stirring until the desired pH (e.g., pH 9) is reached.

• Hydrolysis Reaction: Add the pH-adjusted hydrolysis solution dropwise into the vigorously stirred Titanium(IV) methoxide solution. A white precipitate or a translucent sol will begin to form.

• Aging: Continue stirring the solution for a set period (e.g., 1-2 hours) at room temperature to allow the gel to age.

• Drying: Dry the gel in an oven at a moderate temperature (e.g., 80-100°C) for several hours to remove the solvent and water.

• Calcination: Grind the dried gel into a fine powder and calcine it in a furnace at a high temperature (e.g., 400-500°C) for a few hours to obtain the crystalline TiO₂ nanoparticles.

Visualizations

References

• 1. files01.core.ac.uk [files01.core.ac.uk]
• 2. Influence of acidic pH on the formulation of TiO2 nanocrystalline powders with enhanced photoluminescence property - PMC [pmc.ncbi.nlm.nih.gov]

Improving the efficiency of Titanium(IV) methoxide as a catalyst

Technical Support Center: Titanium(IV) Methoxide (B1231860) Catalyst

Welcome to the technical support center for Titanium(IV) methoxide. This resource is designed for researchers, scientists, and drug development professionals to provide clear, actionable guidance on improving catalyst efficiency and troubleshooting common experimental issues.

Frequently Asked Questions (FAQs)

Q1: My Titanium(IV) methoxide catalyst is a solid chunk in the bottle. Is it still usable?

A1: Titanium(IV) methoxide is highly sensitive to moisture.[1][2] Exposure to atmospheric humidity can cause it to hydrolyze and oligomerize, forming larger, less soluble species and eventually titanium dioxide. If the material is a solid, it has likely been compromised. While it may retain some catalytic activity, its performance will be significantly reduced and inconsistent. For best results, use a fresh bottle and handle it under a strictly inert atmosphere (e.g., in a glovebox).[1]

Q2: How should I properly store and handle Titanium(IV) methoxide to prevent degradation?

A2: Proper handling and storage are critical to maintaining the catalyst's activity.

• Storage: Store the catalyst in its original, tightly sealed container in a cool, dry place, preferably in a desiccator or a glovebox.[3][4] For long-term storage, refrigeration is possible, but the container must be allowed to warm to room temperature before opening to prevent moisture condensation.[2]

• Handling: All handling should be performed under an inert atmosphere (e.g., nitrogen or argon) using dry solvents and oven-dried glassware.[1] Use syringe techniques, such as those for Sure/Seal™ bottles, to transfer the catalyst without exposing it to air.[1]

Q3: My reaction is sluggish or stalling completely. What are the likely causes?

A3: Several factors can lead to low or no conversion:

• Catalyst Deactivation: The most common cause is catalyst deactivation due to hydrolysis from residual water in your reagents or solvent.[5] Ensure all components of your reaction are rigorously dried.

• Insufficient Catalyst Loading: The amount of catalyst may be too low for the scale of your reaction.[5][6]

• Low Reaction Temperature: The reaction may require more thermal energy to proceed at a reasonable rate.[5]

• Solvent Effects: The chosen solvent can significantly impact the catalyst's activity and solubility.[7][8][9] Polar coordinating solvents may interfere with the catalyst's Lewis acidic sites.

Q4: I'm observing the formation of a white precipitate or gel in my reaction. What is it and how can I deal with it?

A4: The formation of a white solid or gel is a classic sign of catalyst hydrolysis, leading to the formation of titanium hydroxides and oxides (e.g., TiO(OH)₂ or TiO₂).[10] This byproduct is often insoluble and can complicate product isolation.

• Prevention: The best approach is prevention by maintaining strictly anhydrous conditions.

• Removal: During work-up, quenching the reaction with a saturated aqueous solution of ammonium (B1175870) chloride can help partition some titanium byproducts into the aqueous layer.[11] Other methods include adding tartaric acid or a saturated solution of sodium potassium tartrate to chelate the titanium and improve its solubility in the aqueous phase.[10] For persistent gels, filtration through a pad of celite may be necessary, although this can lead to product loss.[10]

Q5: Can I regenerate or reuse my Titanium(IV) methoxide catalyst?

A5: Direct regeneration of the homogeneous Titanium(IV) methoxide from the reaction mixture is generally not feasible due to its conversion into insoluble titanium oxides. However, if the catalyst is a heterogeneous TiO₂-based system, regeneration is possible. Spent TiO₂ catalysts can often be recovered, washed, and calcined to restore their activity.[12][13][14][15][16] For example, TiO₂ nanoparticles used for metal removal from water have been successfully regenerated and reused for multiple cycles by washing with a pH 2 solution.[12]

Troubleshooting Guide

This guide addresses specific issues you may encounter during your experiments.

Observation	Potential Cause	Troubleshooting Steps	References
Low or No Product Yield	1. Catalyst deactivation by moisture.2. Sub-optimal temperature or reaction time.3. Incorrect catalyst loading.4. Inefficient stirring.	1. Ensure all solvents and reagents are anhydrous. Dry glassware thoroughly.2. Incrementally increase the reaction temperature and monitor progress via TLC or GC. Extend the reaction time.3. Perform a catalyst loading optimization study (e.g., 0.5 mol%, 1 mol%, 5 mol%).4. Ensure the reaction mixture is being stirred vigorously to overcome mass transfer limitations.	[5]
Formation of White Precipitate/Gel	Hydrolysis of the catalyst to form insoluble titanium oxides/hydroxides.	1. During work-up, add a chelating agent like tartaric acid or Rochelle's salt (sodium potassium tartrate) before extraction.2. Quench the reaction with saturated aqueous NH₄Cl.3. Filter the entire mixture through a pad of celite, washing thoroughly with the reaction solvent to recover the product.	[10][11]
Difficult Product Isolation / Emulsion Formation	Titanium byproducts acting as emulsifying agents.	1. Add brine (saturated NaCl solution) to the separatory funnel to help break the emulsion.2. If an emulsion persists, filter the mixture through celite.3. Consider switching to a different work-up procedure, such as distillation if the product is volatile, or chromatography.	[5][10]
Inconsistent Results Between Batches	1. Degradation of the catalyst stock over time.2. Variation in the purity of starting materials or solvents.	1. Use a fresh bottle of catalyst or titrate the existing solution to determine its active concentration.2. Verify the purity of all reagents and ensure solvents are from a freshly opened bottle or properly dried.	[5]

Data Presentation: Optimizing Reaction Conditions

The efficiency of titanium-based catalysts is highly dependent on reaction parameters. The tables below summarize quantitative data from various studies to guide optimization.

Table 1: Effect of Catalyst Loading and Temperature on Biodiesel Production (Reaction: Transesterification of Waste Cooking Oil)

Catalyst System	Catalyst Loading (wt%)	Methanol/Oil Ratio	Temperature (°C)	Time (h)	Yield (%)	Reference
TiO₂-ZnO	200 mg	6:1	60	5	98	[17]
MgO-TiO₂	10	50:1	160	6	92.3	[17]
SO₄²⁻/TiO₂-SiO₂	3	9:1	200	6	92	[17]

Table 2: Performance of Modified TiO₂ Catalysts in Oxidative Desulfurization (Reaction: Oxidation of Dibenzothiophene (DBT))

Catalyst System	Catalyst Loading (wt%)	H₂O₂:Sulfur Ratio	Temperature (°C)	Time (min)	DBT Conversion (%)	Reference
Mo/TiO₂-SO₃H	1.0	2:1	80	10	100	[18][19]
Mo/TiO₂-SO₃H	0.5	2:1	80	30	>95	[18][19]
Mo/TiO₂	0.5	2:1	70	30	~40	[19]
TiO₂ (Anatase)	0.5	2:1	80	30	<10	[19]

Experimental Protocols

Protocol 1: General Procedure for Using Titanium(IV) Methoxide under Anhydrous Conditions

This protocol outlines the essential steps for setting up a reaction using the moisture-sensitive Titanium(IV) methoxide catalyst.

Materials:

• Titanium(IV) methoxide

• Anhydrous solvent (e.g., Toluene (B28343), DCM)

• Substrate and other reagents (must be dry)

• Oven-dried or flame-dried glassware (e.g., multi-neck flask, condenser, dropping funnel)

• Inert gas supply (Nitrogen or Argon) with a bubbler or manifold

• Magnetic stirrer and stir bar

• Syringes and needles

Procedure:

• Glassware Preparation: Assemble the dried glassware while hot and immediately place it under a positive pressure of inert gas. Allow the apparatus to cool to room temperature.

• Reagent Preparation: Dissolve the substrate and any other non-catalytic reagents in the anhydrous solvent within the reaction flask.

• Catalyst Addition: Using a dry syringe, carefully withdraw the required volume of Titanium(IV) methoxide solution. Quickly transfer the catalyst to the reaction flask via a septum. Note: If using solid Titanium(IV) methoxide, it must be transferred within a glovebox.

• Reaction: Stir the reaction mixture at the desired temperature and monitor its progress using an appropriate analytical technique (e.g., TLC, GC, NMR).

• Work-up: Once the reaction is complete, cool it to room temperature. Quench the reaction by slowly adding a saturated aqueous solution of NH₄Cl or a solution of tartaric acid.[10][11]

• Extraction: Transfer the mixture to a separatory funnel. Extract the product with an appropriate organic solvent. Wash the combined organic layers with brine, dry over anhydrous sodium sulfate (B86663) or magnesium sulfate, filter, and concentrate under reduced pressure.

• Purification: Purify the crude product as necessary, typically by column chromatography or distillation.

Protocol 2: Synthesis of a Ligand-Modified Titanium(IV) Alkoxide Catalyst

This protocol describes the synthesis of a more thermally stable, ligand-modified catalyst, adapted from literature procedures for ethylene (B1197577) polymerization.[20]

Materials:

• Bidentate OO Ligand (e.g., derived from camphorquinone)

• Titanium(IV) isopropoxide (Ti(OiPr)₄) or Titanium(IV) methoxide

• Anhydrous Toluene

• Schlenk tube and magnetic stirrer

• Inert gas supply

Procedure:

• Setup: Place the bidentate ligand (1 equivalent) and anhydrous toluene into a Schlenk tube equipped with a magnetic stir bar under an argon atmosphere.

• Precursor Addition: Add Ti(OiPr)₄ (1 equivalent) to the suspension at room temperature via syringe.

• Reaction: Heat the resulting suspension with stirring until all solids dissolve.

• Isolation: Allow the solution to cool slowly to room temperature. Crystals of the ligand-modified titanium complex will form.

• Purification: Collect the crystals by filtration under inert atmosphere, wash with a small amount of cold, dry hexane, and dry in vacuo. The resulting complex can then be used in catalytic reactions, often showing improved stability and activity.[20]

Visualizations

Caption: General experimental workflow for using Titanium(IV) methoxide.

Caption: Troubleshooting decision tree for low-yield reactions.

Caption: Logical pathway of catalyst deactivation by moisture.

References

• 1. ccc.chem.pitt.edu [ccc.chem.pitt.edu]
• 2. benchchem.com [benchchem.com]
• 3. matthey.com [matthey.com]
• 4. How to prevent oxidation of titanium alloy powder during storage? - Blog [metal-ti.com]
• 5. benchchem.com [benchchem.com]
• 6. researchgate.net [researchgate.net]
• 7. journal.uctm.edu [journal.uctm.edu]
• 8. chemrxiv.org [chemrxiv.org]
• 9. researchgate.net [researchgate.net]
• 10. researchgate.net [researchgate.net]
• 11. Workup [chem.rochester.edu]
• 12. Regeneration of spent TiO2 nanoparticles for Pb (II), Cu (II), and Zn (II) removal - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. pubs.acs.org [pubs.acs.org]
• 14. researchgate.net [researchgate.net]
• 15. mdpi.com [mdpi.com]
• 16. Disposal of spent V2O5-WO3/TiO2 catalysts: A regeneration principle based on structure-activity relationships from carrier transformations - PubMed [pubmed.ncbi.nlm.nih.gov]
• 17. mdpi.com [mdpi.com]
• 18. pubs.acs.org [pubs.acs.org]
• 19. Combined Heterogeneous Catalyst Based on Titanium Oxide for Highly Efficient Oxidative Desulfurization of Model Fuels - PMC [pmc.ncbi.nlm.nih.gov]
• 20. New Titanium(IV)-Alkoxide Complexes Bearing Bidentate OO Ligand with the Camphyl Linker as Catalysts for High-Temperature Ethylene Polymerization and Ethylene/1-Octene Copolymerization - PMC [pmc.ncbi.nlm.nih.gov]

Reference Data & Comparative Studies

Choosing the Optimal Precursor for TiO₂ Nanoparticle Synthesis: A Comparative Guide to Titanium(IV) Methoxide and Titanium(IV) Isopropoxide

A critical decision in the synthesis of titanium dioxide (TiO₂) nanoparticles lies in the selection of the titanium precursor. The choice significantly influences the physicochemical properties and, consequently, the performance of the resulting nanomaterials in applications ranging from photocatalysis to drug delivery. This guide provides a detailed comparison of two common alkoxide precursors, titanium(IV) methoxide (B1231860) and titanium(IV) isopropoxide, to aid researchers, scientists, and drug development professionals in making an informed selection.

The properties of TiO₂ nanoparticles, including crystal structure, particle size, surface area, and photocatalytic efficiency, are intricately linked to the reaction kinetics of the chosen precursor during synthesis.[1] The sol-gel method, a widely employed technique for producing TiO₂ nanoparticles, involves the hydrolysis and subsequent condensation of a titanium alkoxide. The rate of these reactions is a key determinant of the final nanoparticle characteristics.[2]

Performance Comparison: The Impact of Alkyl Chain Length

The primary difference between titanium(IV) methoxide (Ti(OCH₃)₄) and titanium(IV) isopropoxide (Ti(OCH(CH₃)₂)₄) is the steric hindrance and chain length of their alkoxy groups. This structural variance directly affects their reactivity. Generally, titanium alkoxides with shorter alkyl chains exhibit a faster hydrolysis rate. Consequently, titanium(IV) methoxide is expected to be more reactive than titanium(IV) isopropoxide.

This difference in reactivity has a profound impact on the nucleation and growth of the TiO₂ nanoparticles. A faster hydrolysis rate, as seen with titanium(IV) methoxide, can lead to rapid nucleation and the formation of larger agglomerates if not carefully controlled. Conversely, the slower hydrolysis of titanium(IV) isopropoxide allows for more controlled particle growth, often resulting in smaller and more uniform nanoparticles.[3][4]

While direct, side-by-side comparative studies under identical conditions are limited, data from various studies on titanium alkoxides allow for a clear performance trend analysis.

Quantitative Data Summary

The following table summarizes key performance indicators for TiO₂ nanoparticles synthesized using different titanium alkoxide precursors. It is important to note that absolute values can vary significantly with the specific experimental conditions (e.g., solvent, temperature, pH).

Property	Titanium(IV) Methoxide	Titanium(IV) Isopropoxide	Key Considerations
Reactivity/Hydrolysis Rate	High	Moderate	Shorter alkyl chain in methoxide leads to faster reaction.[5]
Typical Crystal Phase	Anatase, possibility of mixed phases (Anatase/Rutile) depending on conditions.	Predominantly Anatase at lower calcination temperatures.[6][7]	The highly exothermic reaction of methoxide can favor rutile formation.
Typical Particle Size (nm)	Generally larger due to rapid hydrolysis, can range from 10-50 nm.	Smaller and more uniform, typically in the range of 5-20 nm.[3]	Slower kinetics of isopropoxide allow for better size control.
Surface Area (m²/g)	Generally lower due to larger particle size and potential for agglomeration.	Generally higher, often in the range of 50-200 m²/g.[8]	Higher surface area is often desirable for catalytic applications.
Photocatalytic Activity	Can be high, but may be limited by lower surface area and larger particle size.	Often exhibits higher photocatalytic activity due to smaller particle size and higher surface area.[1]	Activity is a function of crystallinity, surface area, and particle size.

Experimental Protocols: Sol-Gel Synthesis of TiO₂ Nanoparticles

The following are generalized sol-gel protocols for the synthesis of TiO₂ nanoparticles using titanium(IV) methoxide and titanium(IV) isopropoxide.

Synthesis using Titanium(IV) Isopropoxide

This is a widely documented and reliable method for producing anatase TiO₂ nanoparticles.[9]

Materials:

• Titanium(IV) isopropoxide (TTIP)

• Isopropanol (or another suitable alcohol like ethanol)

• Deionized water

• Nitric acid (or another acid catalyst)

Procedure:

• Precursor Solution: Prepare a solution of titanium(IV) isopropoxide in isopropanol.

• Hydrolysis Solution: In a separate beaker, prepare a mixture of deionized water and isopropanol. To control the hydrolysis rate, an acid catalyst such as nitric acid is often added to this solution to maintain a low pH.[7]

• Hydrolysis: The water/alcohol mixture is added dropwise to the vigorously stirred titanium(IV) isopropoxide solution. The slow addition is crucial to control the reaction rate and obtain uniform nanoparticles.

• Gelation: Continue stirring the solution until a sol (a colloidal suspension of solid particles in a liquid) is formed, which then evolves into a gel.

• Aging: The gel is typically aged for a period of time (e.g., 24 hours) at room temperature to allow for the completion of condensation reactions.

• Drying: The aged gel is then dried in an oven (e.g., at 80-100°C) to remove the solvent.

• Calcination: The dried powder is calcined at a high temperature (e.g., 400-500°C) to induce crystallization into the desired TiO₂ phase (typically anatase) and remove any residual organic matter.

Synthesis using Titanium(IV) Methoxide

Due to its high reactivity, modifications to the standard protocol are necessary to control the hydrolysis and condensation reactions.

Materials:

• Titanium(IV) methoxide

• Methanol (B129727) (or another suitable alcohol)

• Deionized water

• Chelating agent (e.g., acetylacetone) or a non-aqueous solvent system to control reactivity.

Procedure:

• Precursor Solution: Dissolve titanium(IV) methoxide in anhydrous methanol under an inert atmosphere to prevent premature hydrolysis.

• Control of Hydrolysis: To manage the high reactivity, a chelating agent can be added to the precursor solution to form a more stable complex. Alternatively, the hydrolysis can be carried out in a controlled manner by exposing the solution to atmospheric moisture or by using a very slow, controlled addition of a water/methanol mixture.

• Gelation and Aging: Similar to the isopropoxide method, the solution is stirred until gelation and then aged.

• Drying and Calcination: The gel is dried and then calcined at appropriate temperatures to obtain the crystalline TiO₂ nanoparticles.

Experimental Workflow Diagram

Caption: Sol-Gel Synthesis Workflow for TiO₂ Nanoparticles.

Logical Relationship Diagram

Caption: Influence of Precursor on Nanoparticle Properties.

Conclusion

The selection between titanium(IV) methoxide and titanium(IV) isopropoxide for TiO₂ nanoparticle synthesis is a trade-off between reactivity and control.

• Titanium(IV) isopropoxide is the more commonly used and generally recommended precursor for researchers seeking controlled synthesis of small, uniform TiO₂ nanoparticles with high surface area, which are often desirable for high-performance photocatalytic and biomedical applications. Its moderate reactivity allows for easier handling and more reproducible results using standard sol-gel protocols.

• Titanium(IV) methoxide , due to its high reactivity, presents greater challenges in controlling the synthesis process. However, its rapid hydrolysis could be advantageous in specific applications where rapid gelation or different morphologies are desired. Its use necessitates more stringent control over experimental parameters, such as the use of chelating agents or non-aqueous conditions, to manage the reaction kinetics effectively.

Ultimately, the optimal precursor choice will depend on the specific desired characteristics of the TiO₂ nanoparticles and the intended application. For most standard applications requiring high-quality, uniform nanoparticles, titanium(IV) isopropoxide offers a more reliable and controllable synthetic route.

References

• 1. Synthesis, characterization and evaluations of TiO2 nanostructures prepared from different titania precursors for photocatalytic degradation of 4-chlorophenol in aqueous solution - PMC [pmc.ncbi.nlm.nih.gov]
• 2. benchchem.com [benchchem.com]
• 3. researchgate.net [researchgate.net]
• 4. benchchem.com [benchchem.com]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. A Comparative Study on the Structure and Photoactivity of Titanium Dioxide Obtained from Various Synthetics for the Degradation of Organic Dye | Engineering and Technology For Sustainable Development [jst.vn]
• 9. m.youtube.com [m.youtube.com]

A Comparative Guide to Titanium(IV) Methoxide and Titanium(IV) Ethoxide for Thin Film Deposition

For researchers and scientists engaged in materials science and drug development, the choice of precursor is a critical decision in the fabrication of high-quality titanium dioxide (TiO₂) thin films. This guide provides an objective comparison of two common alkoxide precursors, Titanium(IV) methoxide (B1231860) and Titanium(IV) ethoxide, focusing on their chemical properties, impact on deposition processes, and the characteristics of the resulting films.

Titanium dioxide thin films are integral to a wide range of applications, including photocatalysis, gas sensing, antireflective coatings, and as dielectric films. The properties of these films are highly dependent on the deposition method and the precursor used. The sol-gel process, a versatile and cost-effective method, is frequently employed for producing TiO₂ films, where titanium alkoxides serve as the primary precursors.

The fundamental chemistry of the sol-gel process involves two key reactions: hydrolysis and condensation of the precursor. The nature of the alkyl group (methyl vs. ethyl) in titanium(IV) methoxide and titanium(IV) ethoxide directly influences the rates of these reactions, thereby affecting the final microstructure and properties of the TiO₂ film.

Precursor Properties and Reactivity

The choice between titanium(IV) methoxide and ethoxide often comes down to a trade-off between reactivity and process control. The smaller methoxy (B1213986) group in titanium(IV) methoxide leads to lower steric hindrance, resulting in a higher rate of hydrolysis and condensation compared to the bulkier ethoxy group in titanium(IV) ethoxide.

Table 1: Comparison of Precursor Physical and Chemical Properties

Property	Titanium(IV) methoxide	Titanium(IV) ethoxide	Key Significance
Chemical Formula	Ti(OCH₃)₄	Ti(OC₂H₅)₄	Determines steric hindrance and reactivity.
Molar Mass	172.0 g/mol	228.2 g/mol	Influences precursor concentration calculations.
Boiling Point	225-235 °C (decomposes)	225-235 °C (decomposes)	Relevant for CVD and thermal processing.
Reactivity	Higher	Lower	Affects sol stability and gelation time.
Steric Hindrance	Lower	Higher	Influences hydrolysis and condensation rates.[1]

The higher reactivity of titanium(IV) methoxide can lead to rapid, and sometimes uncontrolled, precipitation of TiO₂, making it more challenging to produce stable sols and homogeneous thin films. In contrast, the slower reaction kinetics of titanium(IV) ethoxide allow for better control over the sol-gel process, which is often preferable for achieving uniform, crack-free films.

Experimental Protocols: Sol-Gel Thin Film Deposition

The following provides a generalized experimental protocol for depositing TiO₂ thin films using a sol-gel spin-coating method. Specific parameters will vary based on desired film thickness and properties.

1. Sol Preparation:

• For Titanium(IV) ethoxide: A common molar ratio for sol synthesis is 1:7.07:1.57:0.43:0.14 for TET:EtOH:H₂O:HCl:PEG.[2] The precursor, titanium(IV) ethoxide, is dissolved in a solvent, typically absolute ethanol (B145695).

• A stabilizing agent or chelating agent, such as acetylacetone, is often added to control the hydrolysis rate.

• A mixture of water and a catalyst (e.g., hydrochloric acid or nitric acid) is then added dropwise to the alkoxide solution under vigorous stirring to initiate hydrolysis. The reaction is typically carried out at a controlled temperature, for instance, 50 °C for 2.5 hours.[2]

• For Titanium(IV) methoxide: Due to its higher reactivity, the process requires more stringent control. The water-to-alkoxide ratio is kept low initially, and the catalyst concentration may be reduced to prevent rapid gelation. The use of a chelating agent is highly recommended.

2. Film Deposition:

• Substrates (e.g., silicon wafers, FTO glass) are thoroughly cleaned using a multi-step process involving solvents like ethanol and acetone, followed by deionized water.

• The prepared sol is dispensed onto the substrate, which is then spun at a specific speed (e.g., 3000 rpm) for a set duration (e.g., 30 seconds) to create a uniform wet film.

3. Drying and Annealing:

• The coated substrate is first dried at a low temperature (e.g., 100°C) to remove the solvent.

• A subsequent annealing step at higher temperatures (e.g., 400-600°C) is crucial for the decomposition of organic residues and the crystallization of the TiO₂ film.[2][3] The conversion from amorphous titanium dioxide to the polycrystalline anatase phase typically occurs at 400°C or higher.[2]

Figure 1. Generalized workflow for TiO₂ thin film deposition via the sol-gel method.

Impact on Thin Film Properties

The choice of precursor significantly influences the final properties of the TiO₂ thin film.

Table 2: Comparison of Resulting TiO₂ Thin Film Properties

Property	Typical Result from Methoxide	Typical Result from Ethoxide	Notes
Morphology	Prone to particulate formation	Smoother, more uniform films	Ethoxide's slower kinetics facilitate better film formation.
Crystallinity	Anatase phase upon annealing	Anatase phase upon annealing[2]	Both can form the desirable anatase phase for photocatalysis.
Optical Properties	High transparency in the visible range	High transparency in the visible range	Band gap is influenced by crystallinity and annealing temperature.[4]
Process Control	More difficult	Easier	Slower hydrolysis of ethoxide allows for more reproducible results.

The slower hydrolysis and condensation of titanium(IV) ethoxide generally lead to the formation of more uniform and denser gel networks, which translates into smoother and more homogeneous thin films after annealing. While both precursors can yield the photocatalytically active anatase phase, the process window to achieve high-quality films is often wider when using titanium(IV) ethoxide.

Figure 2. Logical relationship between precursor choice, reactivity, and film outcome.

Conclusion

Both titanium(IV) methoxide and titanium(IV) ethoxide are effective precursors for the deposition of TiO₂ thin films. The primary distinction lies in their reactivity, which stems from the steric hindrance of their respective alkyl groups.

• Titanium(IV) methoxide is more reactive, which can be advantageous for rapid processing but requires stringent control to avoid precipitation and ensure film uniformity.

• Titanium(IV) ethoxide offers slower, more controllable hydrolysis and condensation kinetics, making it the preferred choice for applications demanding highly uniform, smooth, and crack-free films.[5] Its use often leads to more stable sols and a more forgiving and reproducible deposition process.

For researchers aiming for high-quality, reproducible TiO₂ thin films via the sol-gel method, titanium(IV) ethoxide generally provides a more reliable and controllable pathway. However, for specific applications where rapid gelation is desired, or when process parameters can be precisely controlled, titanium(IV) methoxide remains a viable option.

References

• 1. researchgate.net [researchgate.net]
• 2. Demonstration of the Optical Isotropy of TiO2 Thin Films Prepared by the Sol–Gel Method [mdpi.com]
• 3. journal.uctm.edu [journal.uctm.edu]
• 4. researchgate.net [researchgate.net]
• 5. nbinno.com [nbinno.com]

The Influence of Titanium Alkoxide Precursors on the Photocatalytic Activity of TiO2: A Comparative Guide

A comprehensive analysis of how the choice of titanium alkoxide precursor impacts the photocatalytic efficiency of titanium dioxide (TiO2), supported by experimental data and detailed protocols for researchers, scientists, and drug development professionals.

The synthesis of titanium dioxide (TiO2) nanoparticles as a photocatalyst is a cornerstone of various applications, from environmental remediation to renewable energy production. The properties and, consequently, the photocatalytic activity of TiO2 are intricately linked to the synthesis method and the precursors used. Among the most common precursors are titanium alkoxides, whose chemical structure significantly influences the resulting TiO2's morphology, crystallinity, and surface characteristics. This guide provides a comparative overview of the photocatalytic activity of TiO2 derived from different titanium alkoxide precursors, presenting key experimental data and methodologies to aid in the selection of the most suitable precursor for a given application.

Performance Comparison of TiO2 from Various Alkoxide Precursors

The selection of the titanium alkoxide precursor has a demonstrable impact on the final properties and photocatalytic efficacy of the synthesized TiO2. The alkyl chain length of the alkoxide group influences the hydrolysis and condensation rates during the sol-gel process, which in turn affects the particle size, surface area, and crystalline phase of the resulting TiO2.[1] Generally, precursors with shorter alkyl chains, such as titanium tetraisopropoxide (TTIP), exhibit higher reactivity with water compared to those with bulkier alkyl groups like titanium tetrabutoxide (TBT).[2]

A comparative study on TiO2 nanopowders obtained from different Ti-alkoxides (tetraethyl-, tetraisopropyl-, and tetrabutyl-orthotitanate) under similar sol-gel conditions revealed that the nature of the alkyl group strongly influences the main characteristics of the obtained oxide powders.[1] For instance, one study found that TiO2 synthesized from titanium butoxide (Ti-Bu-SG) was the most effective in degrading methyl orange, removing approximately 99% of the dye in 180 minutes.[3]

The following table summarizes the photocatalytic performance of TiO2 synthesized from different titanium alkoxide precursors, focusing on the degradation of methylene (B1212753) blue, a common model pollutant.

Precursor	Common Abbreviation	Synthesis Method	Pollutant	Degradation Efficiency (%)	Irradiation Time (min)	Key Findings
Titanium(IV) isopropoxide	TTIP	Sol-Gel	Methylene Blue	~98.1	90	TiO2 powder synthesized using HCl as a catalyst exhibited the highest photocatalytic activity.[4]
Titanium(IV) butoxide	TBT, Ti(OBu)₄	Sol-Gel	Methylene Blue	~87	60	Granular TiO2 showed good reusability and high photocatalytic stability.[5]
Titanium(IV) ethoxide	Ti(OEt)₄	Sol-Gel	Methyl Orange	Not specified	180	The photocatalytic activity was influenced by the type of alkoxide precursor.[3]
diisopropoxytitanium bis(acetylacetonate)	TDB	Supercritical CO2	CO2 Photoreduction	High	Not specified	Resulted in high CO2 photoconversion rates.[6]
Titanium(IV) 2-ethylhexyloxide	TEO	Supercritical CO2	CO2 Photoreduction	High	Not specified	Led to higher CO2 photoconversion compared to commercial P-25.[6]

Experimental Protocols

Detailed and consistent experimental protocols are crucial for the reproducible synthesis and evaluation of photocatalysts. Below are representative methodologies for the synthesis of TiO2 nanoparticles via the sol-gel method and the subsequent evaluation of their photocatalytic activity.

Synthesis of TiO2 Nanoparticles via Sol-Gel Method (from Titanium Tetraisopropoxide)

This protocol describes a typical acid-catalyzed sol-gel synthesis of TiO2 nanoparticles using titanium tetraisopropoxide (TTIP) as the precursor.[4]

Materials:

• Titanium tetraisopropoxide (TTIP, precursor)

• Ethanol (B145695) (solvent)

• Distilled water

• Hydrochloric acid (HCl, catalyst)

Procedure:

• Prepare a solution by adding a specific amount of acid catalyst (e.g., HCl) to a mixture of distilled water and ethanol in a beaker.

• While stirring the solution magnetically at room temperature, add TTIP dropwise.

• Continue stirring the mixture for a set duration (e.g., 30 minutes) to allow for hydrolysis and condensation reactions to form a sol.

• The resulting sol is aged for a period (e.g., 24 hours) to form a gel.

• The gel is then dried to remove the solvent, resulting in a TiO2 powder.

• Finally, the powder is calcined at a specific temperature (e.g., 400-600 °C) to induce crystallization into the desired phase (typically anatase for high photocatalytic activity).[7]

Photocatalytic Activity Evaluation: Methylene Blue Degradation

This protocol outlines a standard procedure for assessing the photocatalytic efficiency of the synthesized TiO2 nanoparticles by monitoring the degradation of methylene blue (MB) under UV irradiation.[4][5]

Materials:

• Synthesized TiO2 nanoparticles

• Methylene blue (MB) solution of a known concentration (e.g., 20 mg/L)

• Distilled water

• UV lamp (e.g., 125 W with a wavelength of 365 nm)

• Magnetic stirrer

• Spectrophotometer

Procedure:

• Prepare a suspension by adding a specific amount of TiO2 nanoparticles (e.g., 100 mg) to a defined volume of MB solution (e.g., 20 mL).

• Stir the suspension in the dark for a period (e.g., 30 minutes) to establish adsorption-desorption equilibrium between the catalyst surface and the MB dye.

• Expose the suspension to UV irradiation while continuously stirring.

• At regular time intervals (e.g., every 15 minutes), withdraw a small aliquot of the suspension.

• Centrifuge or filter the aliquot to remove the TiO2 particles.

• Measure the absorbance of the supernatant at the maximum absorption wavelength of MB (around 664 nm) using a UV-Vis spectrophotometer.

• The degradation efficiency is calculated using the formula: Degradation (%) = [(C₀ - Cₜ) / C₀] x 100, where C₀ is the initial concentration of MB and Cₜ is the concentration at time t.

Experimental Workflow and Signaling Pathways

To visualize the logical flow of the experimental process, a diagram generated using Graphviz is provided below. This diagram illustrates the key stages from precursor selection to the final analysis of photocatalytic activity.

Caption: Experimental workflow for TiO2 synthesis and photocatalytic evaluation.

References

• 1. akjournals.com [akjournals.com]
• 2. benchchem.com [benchchem.com]
• 3. researchgate.net [researchgate.net]
• 4. open.metu.edu.tr [open.metu.edu.tr]
• 5. set-science.com [set-science.com]
• 6. Impact of the Precursor on the Physicochemical Properties and Photoactivity of TiO2 Nanoparticles Produced in Supercritical CO2 - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]

Characterization of TiO2 films from Titanium(IV) methoxide vs. TiCl4

A Comparative Guide to the Characterization of TiO2 Films from Titanium(IV) Methoxide (B1231860) and Titanium Tetrachloride Precursors

For researchers and professionals in materials science and drug development, the choice of precursor is a critical determinant of the final properties of titanium dioxide (TiO2) thin films. This guide provides an objective comparison of TiO2 films synthesized from two common precursors: titanium(IV) methoxide, an alkoxide, and titanium tetrachloride (TiCl4), an inorganic halide. The information presented is supported by experimental data from various studies.

Comparison of Film Properties

The selection of a titanium precursor significantly influences the structural, morphological, and optical characteristics of the resulting TiO2 films. The following table summarizes the key quantitative differences observed in films produced from titanium(IV) alkoxides (represented by similar alkoxides like isopropoxide and butoxide due to the prevalence of data) and TiCl4.

Property	TiO2 from Titanium(IV) Alkoxide	TiO2 from TiCl4
Crystalline Phase	Primarily anatase at lower annealing temperatures; transforms to rutile at higher temperatures (e.g., >600°C).[1]	Can yield anatase, rutile, or a mix, depending on pH and temperature control.[2] Rutile formation can be promoted at lower pH.[2]
Crystallite/Particle Size	Typically in the range of 4-25 nm.[1]	Can be controlled to produce nanoparticles, for instance, around 20 nm.[2]
Surface Morphology	Generally forms homogeneous, smooth, and porous films.[3]	Can result in highly porous and crystalline structures.[4]
Optical Transmittance	Good transparency in the visible range.[3]	High transmittance properties can be achieved.[4]
Refractive Index	Reported values are around 2.43 for anatase films.[5]	Can be higher, with values exceeding 2.8 reported for films prepared by plasma-enhanced chemical vapor deposition.[5]
Contamination	Risk of residual carbon from the organic precursor.	Potential for chlorine impurities in the final material.[3]
Byproducts	Alcohols, which are relatively benign.	Toxic and corrosive hydrochloric acid (HCl) gas.[3]

Experimental Protocols

Detailed methodologies are crucial for reproducing and building upon existing research. Below are representative experimental protocols for synthesizing TiO2 films from both types of precursors.

Synthesis of TiO2 Films from Titanium(IV) Alkoxide via Sol-Gel Method

This protocol is based on the principles of sol-gel chemistry, widely used for producing high-quality oxide films.

• Precursor Solution Preparation : A stable precursor solution is prepared by mixing a titanium alkoxide, such as titanium(IV) isopropoxide or butoxide, with a solvent like ethanol (B145695) or isopropyl alcohol.[3][6] A chelating agent, such as acetic acid or acetylacetone, is often added to control the hydrolysis and condensation rates, thereby stabilizing the sol.[3][7]

• Hydrolysis and Condensation : A mixture of water and alcohol is added dropwise to the precursor solution under vigorous stirring. This initiates hydrolysis, followed by condensation reactions, leading to the formation of a TiO2 sol.

• Film Deposition : The TiO2 sol is deposited onto a substrate using techniques like dip-coating, spin-coating, or chemical bath deposition.[1][3] For instance, in dip-coating, the substrate is immersed in the sol and then withdrawn at a constant speed.[1]

• Drying and Annealing : The coated film is first dried at a low temperature (e.g., 100-120°C) to remove the solvent and residual water.[8] Subsequently, it is annealed at a higher temperature (e.g., 300-500°C) to induce crystallization into the desired TiO2 phase, typically anatase.[3][4]

Synthesis of TiO2 Films from TiCl4 via Hydrolysis or Spray Pyrolysis

This method involves the reaction of TiCl4 with water or water vapor, often at elevated temperatures.

• Precursor Solution Preparation : For hydrolysis-based methods, TiCl4 is carefully added to a cooled acidic aqueous solution (e.g., diluted HCl) or a mixture of alcohol and water under vigorous stirring in an ice bath to control the highly exothermic reaction.[9][10][11] For spray pyrolysis, the precursor solution is prepared by dissolving TiCl4 in a suitable solvent.[4][12]

• Hydrolysis and Precipitation : In the hydrolysis method, a base such as an aqueous solution of sodium hydroxide (B78521) or ammonium (B1175870) hydroxide is added to the acidic titanium solution to induce the precipitation of hydrated titanium oxide.[11] The precipitate is then washed to remove chloride ions.[10]

• Film Deposition (Spray Pyrolysis) : In the spray pyrolysis technique, the precursor solution is atomized and sprayed onto a heated substrate (e.g., 280°C).[4][12] The droplets undergo solvent evaporation and thermal decomposition on the hot surface to form the TiO2 film.

• Annealing : For films prepared by hydrolysis and subsequent deposition of the washed precipitate, or for as-deposited spray-pyrolyzed films, a post-annealing step at temperatures typically ranging from 300°C to 600°C is performed to improve crystallinity and control the phase composition.[9][13]

Experimental Workflow Diagram

The following diagram illustrates the generalized workflows for the synthesis and characterization of TiO2 films from both titanium(IV) alkoxide and TiCl4 precursors.

Caption: Experimental workflows for TiO2 film synthesis.

References

• 1. davidlu.net [davidlu.net]
• 2. researchgate.net [researchgate.net]
• 3. ijsr.net [ijsr.net]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. mdpi.com [mdpi.com]
• 8. chalcogen.ro [chalcogen.ro]
• 9. Preparation of TiO2 Anatase Nanocrystals by TiCl4 Hydrolysis with Additive H2SO4 | PLOS One [journals.plos.org]
• 10. researchgate.net [researchgate.net]
• 11. researchgate.net [researchgate.net]
• 12. Effect of TiCl4 treatment time on the properties of anatase TiO2 thin films synthesized by spray pyrolysis technique | springerprofessional.de [springerprofessional.de]
• 13. iasj.rdd.edu.iq [iasj.rdd.edu.iq]

A Comparative Guide to the Hydrolysis Rates of Titanium Alkoxides

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the hydrolysis rates of common titanium alkoxides, crucial precursors in the sol-gel synthesis of titanium dioxide (TiO₂) nanomaterials. Understanding and controlling the hydrolysis kinetics is paramount for tailoring the physicochemical properties of TiO₂ for applications ranging from photocatalysis and solar cells to drug delivery and biomedical coatings. This document summarizes key experimental data, details relevant experimental protocols, and visualizes the underlying chemical processes.

The Chemistry of Hydrolysis and Condensation

The transformation of titanium alkoxides, Ti(OR)₄, into titanium dioxide is a two-step process involving hydrolysis and condensation.

1. Hydrolysis: The initial reaction involves the nucleophilic substitution of alkoxy groups (-OR) with hydroxyl groups (-OH) from water. This can be represented by the following general equation:

Ti(OR)₄ + 4H₂O → Ti(OH)₄ + 4ROH

2. Condensation: Subsequently, the generated hydroxyl groups react with each other or with remaining alkoxy groups to form Ti-O-Ti bridges, eliminating water or alcohol in the process. This polymerization leads to the formation of a solid TiO₂ network.

The overall rate of TiO₂ formation is dictated by the kinetics of these two reactions, with the initial hydrolysis step often being rate-determining. The nature of the alkyl group (R) in the precursor significantly influences this rate.

Comparative Hydrolysis Rate Data

The rate of hydrolysis of titanium alkoxides is primarily influenced by the steric hindrance of the alkoxy groups. Larger, bulkier alkyl groups impede the approach of water molecules to the titanium center, resulting in a slower hydrolysis reaction. This effect allows for greater control over the reaction kinetics.

While direct, side-by-side kinetic rate constants for all common titanium alkoxides under identical conditions are not extensively reported in the literature due to the rapid nature of the reactions, the induction time for particle precipitation provides a reliable, inverse measure of the hydrolysis rate. A longer induction time corresponds to a slower hydrolysis rate.

The following table summarizes the induction times for the precipitation of various titanium alkoxides upon hydrolysis under different pH conditions.

Precursor	Alkoxy Group	pH	Induction Time (minutes)	Relative Hydrolysis Rate
Titanium Tetramethoxide	Methoxide (B1231860) (-OCH₃)	-	Not available in cited literature, but expected to be the fastest due to the smallest alkyl group.	Fastest
Titanium Tetraethoxide	Ethoxide (-OC₂H₅)	7	3[1]	Fast
10	A few minutes[1]
Titanium Tetraisopropoxide	Isopropoxide (-OCH(CH₃)₂)	7	60[1]	Moderate
10	A few minutes[1]
Titanium Tetrabutoxide	n-Butoxide (-O(CH₂)₃CH₃)	7	~1300[1]	Slow
10	50[1]

As a representative example, a molecular dynamics simulation for the hydrolysis of titanium tetraisopropoxide (TTIP) at 1 atm yielded a second-order rate constant of k = 1.23 × 10¹⁴ × exp(-11,323/T(K)) mol⁻¹cm³s⁻¹ , with an activation energy of 94.1 kJ/mol .[2]

Factors Influencing Hydrolysis Rate

• Steric Hindrance: As demonstrated in the table, the size of the alkyl group is a primary determinant of the hydrolysis rate. The reactivity generally follows the order: methoxide > ethoxide > isopropoxide > butoxide.[1]

• pH of the Reaction Medium: The hydrolysis of titanium alkoxides is highly sensitive to pH. Acidic conditions (pH < 3) tend to accelerate hydrolysis, while basic conditions (pH > 7) also promote the reaction, as shown by the reduced induction times at pH 10 compared to pH 7.[1]

• Water-to-Alkoxide Ratio (h): A higher molar ratio of water to alkoxide (h = [H₂O]/[Ti(OR)₄]) generally leads to a more complete and rapid hydrolysis.[1]

• Temperature: Higher temperatures increase the kinetic energy of the reactants, leading to a faster rate of hydrolysis.[2]

Experimental Protocols

The following is a generalized protocol for the comparative analysis of titanium alkoxide hydrolysis rates by monitoring the induction time for precipitation.

Objective: To determine the relative hydrolysis rates of different titanium alkoxides by measuring the time required for the onset of visible precipitation (turbidity) after the addition of water.

Materials:

• Titanium tetramethoxide (Ti(OCH₃)₄)

• Titanium tetraethoxide (Ti(OC₂H₅)₄)

• Titanium tetraisopropoxide (Ti(OCH(CH₃)₂)₄)

• Titanium tetrabutoxide (Ti(O(CH₂)₃CH₃)₄)

• Anhydrous ethanol (B145695) (or other suitable alcohol solvent)

• Deionized water

• Stir plate and magnetic stir bars

• Beakers or reaction flasks

• Stopwatch

Procedure:

• Precursor Solution Preparation: Prepare solutions of each titanium alkoxide in anhydrous ethanol at the same molar concentration (e.g., 0.1 M) in separate, dry flasks. Ensure all glassware is thoroughly dried to prevent premature hydrolysis.

• Water/Ethanol Mixture: Prepare a mixture of deionized water and ethanol. The ratio should be kept constant for all experiments. The pH can be adjusted at this stage if required using dilute acid or base.

• Initiation of Hydrolysis: Place a flask containing one of the alkoxide solutions on a stir plate and begin stirring at a constant rate.

• Data Collection: Rapidly add a predetermined volume of the water/ethanol mixture to the alkoxide solution and simultaneously start a stopwatch.

• Observation: Observe the solution closely. The induction time is the time elapsed from the addition of water until the first appearance of a persistent cloudiness or turbidity, indicating the formation of TiO₂ particles.

• Repeatability: Repeat the experiment for each of the other titanium alkoxides, ensuring that the temperature, stirring rate, and concentrations are kept identical to allow for a valid comparison.

Safety Precautions: Titanium alkoxides are moisture-sensitive and can be irritating. Handle them in a dry, well-ventilated area or a glovebox. Wear appropriate personal protective equipment, including gloves and safety glasses.

Visualizing the Process

To better understand the chemical transformations and the experimental approach, the following diagrams have been generated.

Caption: General reaction pathway for the formation of TiO₂ from a titanium alkoxide precursor.

Caption: Experimental workflow for comparing the hydrolysis rates of titanium alkoxides.

References

• 1. chembk.com [chembk.com]
• 2. datasheets.scbt.com [datasheets.scbt.com]

A Comparative Guide to Validating the Purity of Synthesized Titanium(IV) Methoxide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of analytical techniques for validating the purity of synthesized titanium(IV) methoxide (B1231860), a critical precursor in various chemical processes. Accurate purity assessment is paramount to ensure reproducibility and control over reaction outcomes. This document outlines detailed experimental protocols for quantitative Nuclear Magnetic Resonance (qNMR) spectroscopy, Fourier-Transform Infrared (FT-IR) spectroscopy, and titrimetric analysis, presenting comparative data in clearly structured tables. Additionally, logical workflows and signaling pathways are visualized using Graphviz diagrams to facilitate understanding.

Introduction to Purity Validation

The synthesis of titanium(IV) methoxide, commonly achieved through the reaction of titanium tetrachloride with methanol (B129727), can result in various impurities.[1] These may include unreacted starting materials, byproducts such as hydrogen chloride, and residual solvent (methanol). Commercial grades of titanium(IV) methoxide often cite a purity of around 95%, with methanol being a common impurity.[2] Therefore, robust analytical methods are essential to accurately quantify the purity of the synthesized product and identify any contaminants that could adversely affect subsequent applications.

Comparative Analysis of Purity Validation Techniques

The following sections detail three key analytical techniques for assessing the purity of titanium(IV) methoxide. A summary of their performance and typical results is presented in the tables below.

Quantitative ¹H NMR (qNMR) Spectroscopy

Quantitative Nuclear Magnetic Resonance (qNMR) spectroscopy is a powerful primary ratio method for purity determination, as the signal intensity is directly proportional to the number of protons.[3][4] By comparing the integral of the analyte's signal to that of a certified internal standard of known purity, the absolute purity of the synthesized titanium(IV) methoxide can be determined with high accuracy.[4][5]

Table 1: qNMR Data for Purity Determination of Titanium(IV) Methoxide

Parameter	Synthesized Ti(OCH₃)₄	Commercial Alternative (95%)	Expected Pure Compound
¹H NMR Chemical Shift (δ, ppm)	~4.2 (s)	~4.2 (s), ~3.5 (s, methanol)	~4.2 (s)
Calculated Purity (%)	To be determined experimentally	95%	100%
Internal Standard	Maleic Acid	Maleic Acid	Maleic Acid
Solvent	C₆D₆	C₆D₆	C₆D₆

Note: The chemical shift for titanium(IV) methoxide is estimated based on the analogous titanium(IV) ethoxide, which shows a quartet at 4.36 ppm for the -OCH₂- protons.[6][7][8] The actual value should be determined experimentally.

Fourier-Transform Infrared (FT-IR) Spectroscopy

FT-IR spectroscopy is a valuable qualitative technique for identifying functional groups and confirming the presence of titanium(IV) methoxide. By comparing the spectrum of the synthesized product with that of a reference standard and known impurities, the purity can be assessed. The presence of a broad O-H stretch would indicate hydrolysis or significant methanol content.

Table 2: FT-IR Peak Assignments for Titanium(IV) Methoxide and Potential Impurities

Functional Group	Synthesized Ti(OCH₃)₄ (Expected, cm⁻¹)	Commercial Alternative (95%) (Expected, cm⁻¹)	Methanol (Impurity) (Reference, cm⁻¹)[9]
O-H Stretch (Alcohol)	Absent (or very weak)	Present (broad)	3314 (broad)
C-H Stretch	~2900-3000	~2900-3000	~2800-3000
C-O Stretch	~1000-1100	~1000-1100	1113
Ti-O Stretch	~600-700	~600-700	N/A

Titrimetric Analysis

Titration offers a cost-effective method for determining the titanium content, which can then be used to calculate the purity of the titanium(IV) methoxide. This involves the hydrolysis of the sample to titanium dioxide, followed by a complexometric or redox titration. Additionally, Karl Fischer titration can be employed to specifically quantify water content, a critical parameter for this moisture-sensitive compound.

Table 3: Titrimetric Analysis Data for Titanium(IV) Methoxide

Analysis Type	Synthesized Ti(OCH₃)₄	Commercial Alternative (95%)
Titanium Content (w/w %)	To be determined experimentally	~27.8% (for 95% purity)
Calculated Purity (%)	To be determined experimentally	95%
Water Content (Karl Fischer, ppm)	To be determined experimentally	< 500

Experimental Protocols

Synthesis of Titanium(IV) Methoxide

A common method for synthesizing titanium(IV) methoxide involves the reaction of titanium tetrachloride with methanol.[1] The reaction is typically carried out under an inert atmosphere to prevent hydrolysis.

Synthesis of Titanium(IV) Methoxide.

Quantitative ¹H NMR (qNMR) Spectroscopy Protocol

• Sample Preparation: Accurately weigh approximately 10-20 mg of the synthesized titanium(IV) methoxide and a similar amount of a certified internal standard (e.g., maleic acid) into an NMR tube. Add approximately 0.6 mL of a suitable deuterated solvent (e.g., benzene-d₆, ensuring it is anhydrous).

• Instrument Setup: Acquire the ¹H NMR spectrum on a 400 MHz or higher spectrometer. Ensure the instrument is properly tuned and shimmed.

• Data Acquisition: Use a pulse angle of 90° and a relaxation delay of at least 5 times the longest T₁ of both the analyte and the internal standard to ensure full relaxation. Acquire a sufficient number of scans to achieve a good signal-to-noise ratio (>100:1 for the peaks of interest).

• Data Processing: Process the spectrum with an appropriate apodization function (e.g., exponential with a line broadening of 0.3 Hz). Carefully phase the spectrum and perform a baseline correction.

• Purity Calculation: Integrate the characteristic peak of titanium(IV) methoxide (singlet, expected around 4.2 ppm) and a well-resolved peak of the internal standard. Calculate the purity using the following formula:

  Purity (%) = (I_sample / N_sample) * (N_std / I_std) * (MW_sample / m_sample) * (m_std / MW_std) * P_std

  Where:

  • I = Integral value

  • N = Number of protons for the integrated signal

  • MW = Molecular weight

  • m = mass

  • P = Purity of the standard

qNMR Purity Validation Workflow.

FT-IR Spectroscopy Protocol

• Sample Preparation: Due to the moisture sensitivity of titanium(IV) methoxide, sample preparation should be conducted in a glovebox or under a dry, inert atmosphere. A thin film of the sample can be prepared between two KBr or NaCl plates.

• Data Acquisition: Record the FT-IR spectrum from 4000 to 400 cm⁻¹.

• Data Analysis: Compare the obtained spectrum with reference spectra of pure titanium(IV) methoxide, methanol, and other potential impurities.

Titrimetric Analysis Protocol for Titanium Content

• Sample Hydrolysis: Accurately weigh approximately 0.2 g of the synthesized titanium(IV) methoxide into a beaker. Carefully and slowly add 50 mL of distilled water to hydrolyze the sample to titanium dioxide. The mixture can be gently heated to ensure complete hydrolysis.

• Digestion: Add 20 mL of concentrated sulfuric acid and heat until dense white fumes are evolved to dissolve the titanium dioxide.

• Reduction (if performing redox titration): Reduce the Ti(IV) to Ti(III) using a suitable reducing agent (e.g., a Jones reductor).

• Titration:

  • Redox Titration: Titrate the reduced titanium solution with a standardized solution of an oxidizing agent (e.g., potassium permanganate) to a persistent pink endpoint.[10]

  • Complexometric Titration: Adjust the pH of the digested solution and titrate with a standardized EDTA solution using a suitable indicator.

• Purity Calculation: Calculate the percentage of titanium in the sample and from this, the purity of the titanium(IV) methoxide.

Conclusion

The validation of synthesized titanium(IV) methoxide purity is a critical step in ensuring the quality and reliability of subsequent chemical processes. This guide provides a comparative framework of robust analytical methodologies. While qNMR offers the most accurate and direct measure of purity, FT-IR provides essential qualitative confirmation, and titrimetric analysis serves as a reliable and cost-effective alternative. The choice of method will depend on the specific requirements of the research and the available instrumentation. For comprehensive validation, a combination of these techniques is recommended.

References

• 1. TITANIUM(IV) METHOXIDE synthesis - chemicalbook [chemicalbook.com]
• 2. 四甲醇钛(IV) 95% | Sigma-Aldrich [sigmaaldrich.com]
• 3. Quantitative NMR (qNMR) | Nuclear Magnetic Resonance (NMR) | [Analytical Chemistry] | Laboratory Chemicals-FUJIFILM Wako Chemicals Europe GmbH [labchem-wako.fujifilm.com]
• 4. nmr.chem.ox.ac.uk [nmr.chem.ox.ac.uk]
• 5. emerypharma.com [emerypharma.com]
• 6. Titanium ethoxide - Wikipedia [en.wikipedia.org]
• 7. Titanium tetraethoxide | C8H20O4Ti | CID 76524 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 8. Titanium ethoxide(3087-36-3) 1H NMR spectrum [chemicalbook.com]
• 9. researchgate.net [researchgate.net]
• 10. apps.dtic.mil [apps.dtic.mil]

A Comparative Guide to Titanium Precursors for Atomic Layer Deposition: Spotlight on Titanium(IV) Methoxide

For researchers, scientists, and professionals in drug development, the precise deposition of thin films is paramount. Atomic Layer Deposition (ALD) stands out as a technique offering unparalleled control over film thickness and conformality at the atomic scale. The choice of precursor is a critical factor that dictates the properties of the deposited film. This guide provides a comprehensive comparison of Titanium(IV) methoxide (B1231860) with other common titanium precursors used in the ALD of titanium dioxide (TiO2), supported by experimental data.

This comparison focuses on Titanium(IV) methoxide and three other widely used titanium precursors: Titanium tetrachloride (TiCl4), Titanium tetraisopropoxide (TTIP), and Tetrakis(dimethylamino)titanium (TDMAT). The performance of these precursors is evaluated based on key ALD process parameters and the resulting film characteristics.

Performance Comparison of Titanium Precursors

The selection of a titanium precursor for ALD significantly impacts the growth per cycle (GPC), optimal deposition temperature, and the purity of the resulting TiO2 thin films. The following table summarizes the quantitative performance of Titanium(IV) methoxide alongside its common alternatives.

Precursor	Chemical Formula	Deposition Temperature (°C)	Growth Per Cycle (Å/cycle)	Key Impurities
Titanium(IV) methoxide	Ti(OCH3)4	200 - 400	~0.51 @ 275°C	Carbon, Hydrogen
Titanium tetrachloride	TiCl4	75 - 250	~0.5	Chlorine
Titanium tetraisopropoxide	Ti[OCH(CH3)2]4	200 - 250	~0.25	Carbon, Hydrogen
Tetrakis(dimethylamino)titanium	Ti[N(CH3)2]4	75 - 250	~0.5	Carbon, Nitrogen

Titanium(IV) methoxide emerges as a promising precursor, particularly noted for its high thermal stability, which allows for a wide deposition temperature window.[1] This stability is attributed to the absence of β-hydrogen atoms, which can lead to premature decomposition in other alkoxide precursors.[1] The films deposited using Titanium(IV) methoxide at 250°C and above are typically polycrystalline with an anatase structure and contain only minor amounts of carbon and hydrogen residues.

In comparison, Titanium tetrachloride (TiCl4) is a widely used precursor known for its high reactivity and the ability to produce high-purity TiO2 films.[2][3] However, a significant drawback is the presence of corrosive byproducts and the incorporation of chlorine impurities into the film, especially at lower deposition temperatures.[3][4]

Titanium tetraisopropoxide (TTIP) is another common alkoxide precursor. It generally exhibits a lower GPC compared to TiCl4 and TDMAT.[5][6] Films deposited with TTIP can have significant hydrogen and carbon impurities, particularly at lower temperatures.[6]

Tetrakis(dimethylamino)titanium (TDMAT) offers the advantage of being a chlorine-free precursor, which can be crucial for certain applications.[7] It provides a good GPC, comparable to that of TiCl4.[5][6] However, TDMAT can lead to carbon and nitrogen impurities in the deposited films.[6]

Experimental Protocols

The following section outlines a general methodology for the ALD of TiO2 using a titanium precursor and water as the co-reactant. Specific parameters such as precursor temperature, pulse and purge times, and deposition temperature need to be optimized for each precursor and ALD reactor.

General ALD Process for TiO2 Deposition

• Substrate Preparation: The substrate (e.g., silicon wafer) is cleaned to remove any organic and particulate contamination. This can be achieved through a standard cleaning procedure, such as an RCA clean, followed by a deionized water rinse and drying with nitrogen gas.

• ALD Reactor Setup: The cleaned substrate is loaded into the ALD reactor chamber. The reactor is then pumped down to its base pressure. The substrate is heated to the desired deposition temperature.

• Precursor and Co-reactant Delivery: The titanium precursor is heated in a bubbler to achieve a suitable vapor pressure. The co-reactant, typically deionized water, is kept at or near room temperature. Inert carrier gas, such as nitrogen or argon, is used to transport the precursor and co-reactant vapors into the reactor chamber.

• ALD Cycle: A typical thermal ALD cycle consists of four steps: a. Precursor Pulse: The vapor of the titanium precursor is pulsed into the reactor chamber, where it chemisorbs onto the substrate surface in a self-limiting manner. b. Purge: The reactor is purged with an inert gas to remove any unreacted precursor and gaseous byproducts. c. Co-reactant Pulse: The water vapor is pulsed into the chamber and reacts with the precursor molecules on the surface, forming a layer of TiO2 and regenerating surface hydroxyl groups. d. Purge: The reactor is purged again with the inert gas to remove unreacted water and any gaseous byproducts.

• Film Deposition: The ALD cycle is repeated a specific number of times to achieve the desired film thickness.

• Characterization: After deposition, the film thickness, composition, crystallinity, and electrical properties are characterized using techniques such as ellipsometry, X-ray photoelectron spectroscopy (XPS), X-ray diffraction (XRD), and four-point probe measurements.

Visualizing the Process and Logic

To better understand the ALD process and the relationships between its components, the following diagrams have been generated using Graphviz.

References

• 1. researchgate.net [researchgate.net]
• 2. Recent Advances in Theoretical Development of Thermal Atomic Layer Deposition: A Review - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. diva-portal.org [diva-portal.org]
• 6. pubs.aip.org [pubs.aip.org]
• 7. researchgate.net [researchgate.net]

A Comparative Analysis of Titanium(IV) Methoxide Catalysts in Esterification Reactions

For Researchers, Scientists, and Drug Development Professionals: An objective guide to the performance of Titanium(IV) methoxide (B1231860) and its commercial alternatives in key chemical syntheses, supported by experimental data.

Titanium(IV) methoxide, a member of the titanium alkoxide family, serves as a versatile and efficient catalyst in various esterification and transesterification reactions. Its performance, however, must be critically evaluated against established commercial catalysts to guide selection in both research and industrial applications. This guide provides a data-driven comparison of Titanium(IV) methoxide with prominent alternatives in two significant areas: polyethylene (B3416737) terephthalate (B1205515) (PET) synthesis and biodiesel production (transesterification).

Performance Benchmark: Titanium(IV) Methoxide vs. Commercial Alternatives

The efficacy of a catalyst is determined by a multitude of factors, including reaction yield, selectivity, and the conditions required for optimal performance. Below, we present a summary of quantitative data comparing Titanium(IV) methoxide and its commercial counterparts in PET synthesis and biodiesel production.

Polyethylene Terephthalate (PET) Synthesis

In the synthesis of PET, titanium-based catalysts are often compared with antimony compounds, which have historically been the industry standard. While titanium catalysts are known for their high activity, they can sometimes lead to undesirable polymer coloration.

Table 1: Performance Comparison in PET Synthesis

Catalyst	Catalyst Loading (ppm)	Intrinsic Viscosity (dL/g)	Molecular Weight (Mw, g/mol )	Molecular Weight Distribution (Mw/Mn)	Experimental Conditions
Titanium-based	25	~0.62	~48,000	~2.1	Melt polycondensation
Antimony-based	260	~0.62	~49,000	~2.1	Melt polycondensation

Note: The data presented is a comparative study between a titanium-based catalyst and a conventional antimony-based catalyst.[1] While not specific to Titanium(IV) methoxide, it provides a relevant benchmark for titanium catalysts in PET synthesis.

Biodiesel Production (Transesterification)

The production of biodiesel via transesterification of triglycerides is another area where various catalysts are employed. Here, Titanium(IV) methoxide is compared against common alkaline catalysts like potassium methoxide.

Table 2: Performance Comparison in Biodiesel (FAME) Production

Catalyst	Substrate	Catalyst Concentration	Reaction Time	Reaction Temperature (°C)	Biodiesel Yield (%)
Dimerized Titanium Methoxide	Soybean Oil	Not Specified	3 hours	Not Specified	64.25
Potassium Hydroxide (KOH)	Waste Frying Oil	3 wt%	35 min	65	96
Potassium Hydroxide (KOH)	Microalgae Oil (Spirulina sp.)	1 wt%	1.5 hours	60	99.73
Potassium Methoxide (KOCH3)	Not Specified	1.0%	4 hours	60	99.9[2]

Note: The experimental conditions for the catalysts listed above are not identical, which may influence the observed yields.

Experimental Protocols

To ensure a standardized and objective comparison of catalyst performance, detailed and consistent experimental protocols are crucial. Below are representative protocols for benchmarking catalysts in PET synthesis and transesterification.

Benchmarking Protocol for PET Synthesis

This protocol outlines a typical two-stage melt polycondensation process for synthesizing PET, suitable for comparing the performance of different catalysts.

Materials:

• Dimethyl terephthalate (DMT)

• Ethylene (B1197577) glycol (EG)

• Catalyst (e.g., Titanium(IV) methoxide or Antimony Trioxide)

• Stabilizer (e.g., a phosphorus compound)

Equipment:

• Jacketed glass reactor with a mechanical stirrer, nitrogen inlet, and a distillation column connected to a vacuum pump.

• Heating mantle with temperature controller.

• Vacuum pump.

Procedure:

Stage 1: Transesterification (Ester Interchange)

• Charge the reactor with DMT and EG in a molar ratio of approximately 1:2.2.

• Add the catalyst at the desired concentration (e.g., 20-300 ppm based on the theoretical polymer yield).

• Heat the mixture to 150-220°C under a gentle stream of nitrogen.

• Methanol (B129727) will be produced as a byproduct and should be continuously distilled off.

• Monitor the reaction progress by measuring the amount of methanol collected. The reaction is typically complete when about 95% of the theoretical amount of methanol has been removed.

• Add the stabilizer to deactivate the catalyst partially and prevent side reactions.

Stage 2: Polycondensation

• Gradually increase the temperature to 270-290°C.

• Slowly reduce the pressure to below 1 Torr to facilitate the removal of excess ethylene glycol.

• Continue the reaction until the desired melt viscosity is achieved, which can be monitored by the torque on the stirrer motor.

• Extrude the polymer from the reactor under nitrogen pressure and cool it in a water bath.

• Characterize the resulting PET for properties such as intrinsic viscosity, molecular weight, and color.

Benchmarking Protocol for Transesterification (Biodiesel Production)

This protocol describes a standard procedure for the transesterification of vegetable oil to produce fatty acid methyl esters (FAME), or biodiesel.

Materials:

• Vegetable oil (e.g., soybean, canola, or waste cooking oil)

• Methanol

• Catalyst (e.g., Titanium(IV) methoxide or Potassium Methoxide)

• Anhydrous sodium sulfate

• Hexane (for extraction)

• Internal standard (e.g., methyl heptadecanoate) for GC analysis

Equipment:

• Three-neck round-bottom flask equipped with a reflux condenser, thermometer, and magnetic stirrer.

• Heating mantle with a magnetic stirrer.

• Separatory funnel.

• Rotary evaporator.

• Gas chromatograph (GC) with a flame ionization detector (FID).

Procedure:

• Ensure the oil is dry by heating it at 105°C for 1 hour to remove any moisture.

• In the three-neck flask, add the desired amount of methanol and dissolve the catalyst (e.g., 1 wt% of the oil).

• Heat the methanolic catalyst solution to the desired reaction temperature (e.g., 60-65°C).

• Add the preheated oil to the flask with vigorous stirring. The typical methanol to oil molar ratio is 6:1.

• Maintain the reaction at the set temperature for the desired duration (e.g., 1-4 hours).

• After the reaction is complete, cool the mixture to room temperature.

• Transfer the mixture to a separatory funnel and allow the layers to separate. The upper layer is the biodiesel (FAME), and the lower layer is glycerol.

• Wash the biodiesel layer with warm deionized water to remove any residual catalyst, methanol, and glycerol.

• Dry the washed biodiesel over anhydrous sodium sulfate.

• Analyze the FAME content and yield using gas chromatography with an internal standard.

Visualizing the Catalytic Process

To better understand the role of the catalyst in the transesterification reaction, the following diagram illustrates the key steps in the catalytic cycle of a titanium alkoxide catalyst.

References

• 1. researchgate.net [researchgate.net]
• 2. Recent advances in transesterification for sustainable biodiesel production, challenges, and prospects: a comprehensive review - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Guide to the Surface Area of TiO₂ Derived from Different Titanium Precursors

The surface area of titanium dioxide (TiO₂) is a critical parameter influencing its performance in various applications, including photocatalysis, sensors, and photovoltaics. The choice of titanium precursor is a key factor in determining the final surface area and other material properties of the synthesized TiO₂. This guide provides a comparative assessment of TiO₂ surface areas derived from common titanium precursors, supported by experimental data from peer-reviewed studies.

Quantitative Data Summary

The following table summarizes the Brunauer-Emmett-Teller (BET) surface area of TiO₂ synthesized from different titanium precursors under various experimental conditions. The data highlights the significant impact of the precursor and synthesis route on the resulting surface area.

Titanium Precursor	Synthesis Method	Calcination Temperature (°C)	Resulting BET Surface Area (m²/g)	Reference
Titanium Tetraisopropoxide (TTIP)	Sol-Gel	500	355.18	[1]
Titanium (IV) Ethoxide	Sol-Gel	Not specified (low temperature)	310 - 350	[2]
Titanium Tetrachloride (TiCl₄)	Sol-Gel	Not specified (synthesized at 5°C, pH 8)	141	[3]
Titanium (IV) Butoxide	Sol-Gel with Supercritical Drying	Not specified	488	[4]
Titanium (IV) Butoxide	Sol-Gel	Not specified	3 - 7	[5]

Note: The surface area is highly sensitive to the specific synthesis conditions, including pH, solvent, aging time, and calcination profile. The values presented here are for comparison under the specific conditions reported in the cited literature.

Experimental Workflow and Methodologies

The synthesis of TiO₂ nanoparticles with varying surface areas typically follows a sol-gel or hydrothermal process, followed by calcination. The general experimental workflow is depicted below.

General workflow for TiO₂ synthesis and characterization.

Detailed Experimental Protocols

Below are representative experimental protocols for the synthesis of TiO₂ from different precursors, as described in the literature.

1. Synthesis of High Surface Area TiO₂ from Titanium Tetraisopropoxide (TTIP) [1]

• Precursor Solution: Titanium tetraisopropoxide (TTIP) is used as the titania source.

• Synthesis Method: A sol-gel method is employed. TTIP is hydrolyzed in a mixture of ethanol and water.

• Post-Synthesis Treatment: The resulting gel is dried and then calcined at various temperatures (400 to 700°C) to induce crystallization and control the particle size and surface area.

• Surface Area Analysis: The specific surface area of the synthesized TiO₂ nanoparticles is determined by the Brunauer-Emmett-Teller (BET) method using nitrogen adsorption-desorption isotherms.

2. Synthesis of TiO₂ from Titanium Tetrachloride (TiCl₄) [3]

• Precursor Solution: Titanium tetrachloride (TiCl₄) is used as the starting material.

• Synthesis Method: TiCl₄ is slowly added to distilled water at a low temperature (e.g., 5°C). The pH of the solution is then adjusted to 8-12 using an aqueous solution of sodium hydroxide (B78521) to form a hydrated titanium oxide gel. After aging, the gel is filtered and washed. The filter cake is then repulped in water, and hydrochloric acid is added to peptize the gel, forming a TiO₂ sol.

• Post-Synthesis Treatment: The sol is heated to induce condensation and crystallization.

• Surface Area Analysis: The surface area of the resulting TiO₂ particles is measured using the BET method.

3. Synthesis of TiO₂ from Titanium (IV) Butoxide (TBT) [4][5]

• Precursor Solution: Titanium (IV) butoxide is dissolved in ethanol.

• Synthesis Method: The synthesis is carried out via a sol-gel process. In some cases, a solution containing holmium nitrate (B79036) in ethanol is prepared separately and then mixed with the titanium butoxide solution. Gelation is often instantaneous.

• Post-Synthesis Treatment: The gels are aged at room temperature, followed by drying and optional annealing at elevated temperatures (e.g., 500°C). For achieving very high surface areas, supercritical drying may be employed.

• Surface Area Analysis: The specific surface area is determined by low-temperature nitrogen adsorption using a surface area and pore analyzer, applying the BET equation.

Signaling Pathways and Logical Relationships

The relationship between the choice of precursor and the final TiO₂ properties can be visualized as a decision pathway. The precursor's reactivity and hydrolysis rate directly influence the nucleation and growth kinetics of the TiO₂ particles, which in turn determines the primary particle size and the degree of agglomeration, ultimately affecting the surface area.

Influence of precursor choice on TiO₂ surface area.

References

• 1. jprs.gov.iq [jprs.gov.iq]
• 2. Controllable and facile one-pot synthesis of high surface area amorphous, crystalline, and triphasic TiO2: catalytic and photocatalytic applications - Journal of Materials Chemistry A (RSC Publishing) [pubs.rsc.org]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. Photocatalytic Decomposition of Carmoisine and Crystal Violet by Ho-Doped TiO2 Sol-Gel Powders [mdpi.com]

A Comparative Study of Titanium Dioxide Crystalline Phases from Various Precursors

For researchers, scientists, and drug development professionals, the selection of a suitable precursor is a critical first step in synthesizing titanium dioxide (TiO₂) nanoparticles with tailored crystalline phases and properties. This guide provides an objective comparison of TiO₂ synthesized from three common precursors—Titanium Tetraisopropoxide (TTIP), Titanium Butoxide (TBO), and Titanium Tetrachloride (TiCl₄)—supported by experimental data and detailed protocols.

Titanium dioxide predominantly exists in three crystalline polymorphs: anatase, rutile, and brookite.[1] Anatase is often favored for applications like photocatalysis due to its electronic properties, while rutile is the most thermodynamically stable phase.[1][2] The choice of precursor and synthesis conditions significantly influences the resulting crystalline phase, particle size, surface area, and ultimately, the material's performance.[2] The sol-gel method is a widely adopted "bottom-up" approach for synthesizing TiO₂ nanoparticles from these precursors.[3][4]

Comparative Performance of Precursors

The selection of a titanium precursor has a profound impact on the characteristics of the resulting TiO₂ nanoparticles. While a direct comparison under identical sol-gel conditions across all three precursors is not extensively documented in a single study, analysis of various research provides valuable insights.

Precursor	Crystalline Phase (typical)	Crystallite Size (nm)	Surface Area (m²/g)	Key Considerations	Reference
Titanium Tetraisopropoxide (TTIP)	Anatase (at lower calcination temperatures)	~7-9	~180-230	High reactivity with water, often requiring controlled hydrolysis.[5]	[3]
Titanium Butoxide (TBO)	Anatase	~8-10	~150-200	Slower hydrolysis rate compared to TTIP, potentially allowing for more controlled particle growth.[3]	[3]
Titanium Tetrachloride (TiCl₄)	Anatase or Rutile (phase depends on hydrolysis speed and pH)	~10-20	~141	Highly reactive and corrosive, requires careful handling. The formation of rutile can be favored by slow addition during hydrolysis.[5][6]	[6][7]

Note: The data presented is synthesized from multiple sources with varying experimental conditions and should be considered as a general guide.

Experimental Protocols

Detailed methodologies for the sol-gel synthesis of TiO₂ from each precursor are provided below. These protocols can be adapted to achieve desired nanoparticle characteristics.

Synthesis of TiO₂ from Titanium Tetraisopropoxide (TTIP)

This protocol describes a common sol-gel method for producing anatase TiO₂ nanoparticles.

Materials:

• Titanium (IV) isopropoxide (TTIP)

• Isopropanol

• Deionized water

• Nitric acid (HNO₃)

Procedure:

• Precursor Solution: Prepare a solution of TTIP in isopropanol.

• Hydrolysis: In a separate beaker, mix deionized water and isopropanol. An acid catalyst like nitric acid can be added to control the hydrolysis rate.

• Mixing: Add the water/isopropanol mixture dropwise to the TTIP solution under vigorous stirring.

• Peptization: Heat and stir the resulting suspension to form a stable colloidal sol.

• Gelation and Aging: Allow the sol to age at room temperature to form a gel.

• Drying and Calcination: Dry the gel to remove solvents and then calcine at a specific temperature (e.g., 400-500 °C) to obtain the desired crystalline phase.[8]

Synthesis of TiO₂ from Titanium Butoxide (TBO)

This protocol outlines a typical sol-gel synthesis using TBO.

Materials:

• Titanium (IV) butoxide (TBO)

• Ethanol (B145695)

• Deionized water

• Nitric acid (HNO₃)

Procedure:

• Precursor Solution Preparation: Dissolve TBO in ethanol and stir until homogeneous.[9]

• Hydrolysis Solution Preparation: Prepare a mixture of deionized water, ethanol, and a small amount of nitric acid to act as a catalyst.[9]

• Sol Formation: Add the hydrolysis solution dropwise to the precursor solution under vigorous stirring to form a translucent sol.[9]

• Gelation and Aging: Cover the flask and let the sol age at room temperature for 24-72 hours to form a stable gel.[9]

• Drying and Calcination: Dry the gel and then calcine it at a controlled temperature to induce crystallization.

Synthesis of TiO₂ from Titanium Tetrachloride (TiCl₄)

This protocol details the synthesis of TiO₂ nanoparticles from TiCl₄. Caution is advised due to the corrosive nature of TiCl₄.

Materials:

• Titanium (IV) tetrachloride (TiCl₄)

• Absolute ethanol

• Deionized water

• Sodium hydroxide (B78521) (NaOH) or Ammonium hydroxide (NH₄OH) for pH adjustment

Procedure:

• Precursor Solution: Slowly add TiCl₄ dropwise to a mixture of water and ethanol in an ice bath under vigorous stirring.[10]

• Gel Formation: Adjust the pH of the resulting solution to induce the condensation of the hydrolyzed product and the formation of a gel.[10]

• Washing: The gel is then washed repeatedly with deionized water to remove impurities.[11]

• Drying and Calcination: The purified gel is dried and then calcined at a desired temperature to obtain the crystalline TiO₂ powder.[7][10]

Visualization of Experimental Workflows

The following diagrams, generated using Graphviz, illustrate the logical flow of the synthesis processes.

Caption: Workflow for TiO₂ synthesis from TTIP.

Caption: Workflow for TiO₂ synthesis from TBO.

Caption: Workflow for TiO₂ synthesis from TiCl₄.

References

• 1. researchgate.net [researchgate.net]
• 2. Impact of the Precursor on the Physicochemical Properties and Photoactivity of TiO2 Nanoparticles Produced in Supercritical CO2 - PMC [pmc.ncbi.nlm.nih.gov]
• 3. benchchem.com [benchchem.com]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. krishisanskriti.org [krishisanskriti.org]
• 9. benchchem.com [benchchem.com]
• 10. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 11. researchgate.net [researchgate.net]

Safety & Regulatory Compliance

Proper Disposal of Titanium(IV) Methoxide: A Step-by-Step Guide for Laboratory Professionals

For researchers, scientists, and drug development professionals, ensuring the safe handling and disposal of reactive chemical reagents is paramount. Titanium(IV) methoxide (B1231860), a flammable and moisture-sensitive solid, requires specific procedures to mitigate risks and ensure compliance with safety regulations. This guide provides essential, immediate safety and logistical information, including operational and disposal plans, to address the proper disposal of Titanium(IV) methoxide in a laboratory setting.

Immediate Safety and Hazard Information

Titanium(IV) methoxide presents several hazards that necessitate careful handling. It is classified as a flammable solid, is harmful if swallowed or in contact with skin, causes skin irritation, and can result in serious eye damage.[1][2] Furthermore, it may cause respiratory irritation.[1][2] Due to its sensitivity to moisture and air, it should be stored in a cool, dry, and well-ventilated place under an inert gas.[2][3]

Accidental contact requires immediate action. In case of skin contact, wash the affected area with plenty of soap and water.[1] If the substance enters the eyes, rinse cautiously with water for several minutes, removing contact lenses if present and easy to do so, and continue rinsing.[1] In case of inhalation, move the person to fresh air.[1]

A comprehensive summary of the key hazard information is provided in the table below.

Hazard Classification	Description	Precautionary Statements
Flammable Solid	Readily combustible or may cause or contribute to fire through friction.	Keep away from heat, sparks, open flames, and hot surfaces. No smoking.[1][3]
Acute Toxicity (Oral)	Harmful if swallowed.	Do not eat, drink, or smoke when using this product. Rinse mouth if swallowed.[1]
Acute Toxicity (Dermal)	Harmful in contact with skin.	Wear protective gloves and clothing. Wash with plenty of soap and water if on skin.[1]
Skin Corrosion/Irritation	Causes skin irritation.	If skin irritation occurs, get medical advice/attention.[1]
Serious Eye Damage	Causes serious eye damage.	Wear eye protection/face protection. Immediately call a POISON CENTER or doctor/physician if in eyes.[1]
Specific Target Organ Toxicity (Single Exposure)	May cause respiratory irritation.	Avoid breathing dust. Use only outdoors or in a well-ventilated area.[1]

Step-by-Step Disposal Protocol for Small Quantities

For small quantities of Titanium(IV) methoxide typically used in a laboratory setting, a controlled hydrolysis process can be employed to neutralize its reactivity before final disposal. This procedure should be performed in a chemical fume hood with appropriate personal protective equipment (PPE), including safety goggles, a face shield, a flame-retardant lab coat, and chemical-resistant gloves.

Experimental Protocol: Controlled Hydrolysis of Titanium(IV) Methoxide

• Preparation:

  • Select a clean, dry glass beaker or flask of a size that will not be more than 25% full with the initial mixture.

  • Place a magnetic stir bar in the reaction vessel and place it on a magnetic stir plate within a chemical fume hood.

  • Have a container of an inert absorbent material, such as sand or vermiculite, readily available for any potential spills.

• Inerting the Reaction Vessel:

  • Purge the reaction vessel with an inert gas, such as nitrogen or argon, to displace any air and moisture.

• Dilution:

  • Under the inert atmosphere, slowly add a dry, inert solvent such as heptane (B126788) or toluene (B28343) to the reaction vessel.

  • Carefully and slowly add the Titanium(IV) methoxide waste to the solvent with gentle stirring to create a dilute suspension.

• Controlled Hydrolysis:

  • Prepare a dilute solution of isopropanol (B130326) or ethanol (B145695) in the same inert solvent (e.g., a 1:10 v/v mixture).

  • Using a dropping funnel or a syringe pump, add the alcohol solution to the stirred Titanium(IV) methoxide suspension dropwise and at a very slow rate. The reaction is exothermic, and a slow addition rate is crucial to control the temperature.

  • Monitor the reaction for any signs of excessive heat generation or gas evolution. If the reaction becomes too vigorous, immediately stop the addition and allow the mixture to cool. An ice bath can be used to cool the reaction vessel if necessary.

• Completion of Reaction:

  • Continue the slow addition of the alcohol solution until all the Titanium(IV) methoxide has reacted. The solid will typically be converted to a fine, white precipitate of titanium dioxide (TiO₂).

  • Allow the mixture to stir for an additional 1-2 hours to ensure the reaction is complete.

• Final Neutralization and Disposal:

  • Once the reaction is complete and the mixture has cooled to room temperature, very slowly add water dropwise to hydrolyze any remaining reactive species.

  • The resulting mixture, containing titanium dioxide, the solvent, and the alcohol, should be collected in a designated hazardous waste container.

  • Label the waste container clearly with its contents.

  • Dispose of the hazardous waste through a licensed professional waste disposal service in accordance with local, state, and federal regulations.[3]

Disposal Workflow Diagram

The following diagram illustrates the logical steps for the proper disposal of Titanium(IV) methoxide.

Caption: Workflow for the safe disposal of Titanium(IV) methoxide.

By adhering to these procedures, laboratory professionals can effectively manage the risks associated with Titanium(IV) methoxide and ensure its safe and compliant disposal. This commitment to safety and responsible chemical handling is fundamental to a secure and productive research environment.

References

• 1. research.wayne.edu [research.wayne.edu]
• 2. epfl.ch [epfl.ch]
• 3. riskmanagement.sites.olt.ubc.ca [riskmanagement.sites.olt.ubc.ca]

Essential Safety and Logistics for Handling Titanium(IV) Methoxide

For Researchers, Scientists, and Drug Development Professionals

This document provides immediate, essential guidance for the safe handling and disposal of Titanium(IV) methoxide (B1231860). Adherence to these procedures is critical for ensuring laboratory safety and operational integrity.

Hazard Identification and Personal Protective Equipment (PPE)

Titanium(IV) methoxide is a flammable solid that is harmful if swallowed or in contact with skin. It can cause severe skin irritation and serious eye damage, and may also lead to respiratory irritation.[1][2][3] Rigorous adherence to PPE protocols is mandatory.

Table 1: Recommended Personal Protective Equipment (PPE)

Protection Type	Specification	Rationale
Eye and Face	Chemical safety goggles and a face shield.	Protects against dust, splashes, and serious eye damage. Contact lenses should not be worn.[2][4]
Hand	Neoprene or nitrile rubber gloves.	Provides a barrier against skin contact. Gloves must be inspected before use and disposed of properly after handling.[2][4][5]
Body	A complete suit protecting against chemicals.	Prevents skin contact with the substance.[2]
Respiratory	A NIOSH-certified dust and mist respirator (orange cartridge).	Necessary when there is a risk of inhaling dust or aerosols, especially in poorly ventilated areas.[4]

Operational Plan for Safe Handling

A systematic approach to handling Titanium(IV) methoxide is crucial to minimize exposure and prevent accidents. The following workflow outlines the key steps for safe handling in a laboratory setting.

Figure 1. Workflow for the safe handling of Titanium(IV) methoxide.

Procedural Steps:

• Preparation : Before handling, ensure that an emergency eye wash station and safety shower are readily accessible.[4] All necessary PPE should be inspected and laid out. The work area, preferably a chemical fume hood, must be clean and uncluttered.

• Donning PPE : Put on all required PPE as specified in Table 1, ensuring a proper fit.

• Handling :

  • Work in a well-ventilated area, such as a chemical fume hood, to minimize inhalation of dust.[4][5]

  • Handle under an inert gas atmosphere as the material is air and moisture sensitive.[2][5]

  • Ground and bond containers when transferring the material to prevent static discharge.[6] Use explosion-proof electrical equipment.[4][7]

  • Avoid contact with skin and eyes.[5] Do not eat, drink, or smoke in the handling area.[2]

• Storage :

  • Store in a cool, dry, and well-ventilated place away from heat, sparks, and open flames.[4][5][6]

  • Keep the container tightly closed to prevent moisture ingress.[4][5]

  • Store away from incompatible materials such as oxidizing agents.[4]

• Decontamination and PPE Removal :

  • Thoroughly wash hands and any exposed skin with soap and water after handling.[4]

  • Contaminated clothing should be removed and washed before reuse.[4][7]

  • Remove PPE in an order that minimizes the risk of cross-contamination.

Emergency Procedures

In the event of an exposure or spill, immediate and appropriate action is critical.

Table 2: Emergency First Aid Procedures

Exposure Route	First Aid Measures
Eye Contact	Immediately rinse with plenty of water for at least 15 minutes, including under the eyelids. Remove contact lenses if present and easy to do so. Seek immediate medical attention.[1][7]
Skin Contact	Wash off immediately with plenty of soap and water. Remove contaminated clothing. If skin irritation occurs, seek medical advice.[1][4]
Inhalation	Move the person to fresh air and keep them comfortable for breathing. If not breathing, provide artificial respiration. Seek medical attention if you feel unwell.[1][2]
Ingestion	Rinse mouth with water. Do NOT induce vomiting. Never give anything by mouth to an unconscious person. Call a poison center or doctor immediately.[1][2][5]

Accidental Release Measures:

• Evacuate : Evacuate all non-essential personnel from the area.[4]

• Ventilate : Ensure adequate ventilation.

• Eliminate Ignition Sources : Remove all sources of ignition such as sparks and open flames.[4][5]

• Containment : Prevent further leakage or spillage if it is safe to do so. Do not let the product enter drains.[5]

• Clean-up :

  • Wear full PPE, including respiratory protection.

  • For solid spills, sweep up and shovel the material into a suitable, labeled container for disposal.[4][5] An electrically protected vacuum cleaner or wet-brushing can also be used.[5]

  • Avoid generating dust.[5]

Disposal Plan

Proper disposal of Titanium(IV) methoxide and its contaminated waste is essential to prevent environmental contamination and ensure regulatory compliance.

Procedural Steps for Disposal:

• Waste Collection :

  • Collect all waste material, including spilled substance, contaminated absorbents, and disposable PPE, in a designated and clearly labeled hazardous waste container.

  • Keep the waste container tightly closed and store it in a cool, dry, and well-ventilated area, away from incompatible materials.

• Disposal Method :

  • Titanium(IV) methoxide should be disposed of by incineration at a licensed waste disposal site.[4]

  • Do not dispose of the waste into the sewer system.[4]

• Regulatory Compliance :

  • All waste disposal must be conducted in accordance with local, state, and federal regulations.[7] Consult your institution's environmental health and safety (EHS) department for specific guidance.

References

• 1. fishersci.fi [fishersci.fi]
• 2. prochemonline.com [prochemonline.com]
• 3. fishersci.com [fishersci.com]
• 4. gelest.com [gelest.com]
• 5. TITANIUM(IV) METHOXIDE - Safety Data Sheet [chemicalbook.com]
• 6. isg.ku.edu.tr [isg.ku.edu.tr]
• 7. ereztech.com [ereztech.com]